Profenofos-d3

Core Science & Biosynthesis

Profenofos-d3: A Comprehensive Technical Guide on its Physicochemical Properties

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physicochemical properties of Profenofos-d3, an isotopically labeled organophosphate insecticide. This document is intended to serve as a comprehensive resource for researchers, scientists, and professionals involved in drug development and pesticide analysis. The guide summarizes key quantitative data, outlines detailed experimental methodologies for property determination, and visualizes critical biological pathways associated with its parent compound, Profenofos.

Core Physicochemical Properties

Profenofos-d3 is the deuterated form of Profenofos, where three hydrogen atoms on the phenyl ring have been replaced by deuterium. This isotopic labeling is primarily utilized in analytical chemistry, particularly in mass spectrometry-based methods, to serve as an internal standard for the accurate quantification of Profenofos in various matrices. The physicochemical properties of Profenofos-d3 are expected to be very similar to those of its non-labeled counterpart, with a slight increase in molecular weight due to the presence of deuterium.

Data Presentation: Quantitative Physicochemical Data

The following table summarizes the key physicochemical properties of Profenofos-d3 and its parent compound, Profenofos.

Property	Profenofos-d3	Profenofos
Molecular Formula	C₁₁H₁₂BrClD₃O₃PS	C₁₁H₁₅BrClO₃PS[1][2][3]
Molecular Weight	376.65 g/mol [4][5]	373.63 g/mol [2][3]
CAS Number	2140327-42-8[4]	41198-08-7[1]
Appearance	-	Pale yellow liquid with a garlic-like odor[3][6]
Boiling Point	-	100 °C at 1.80 Pa[6]
Melting Point	-	< 25 °C[7]
Water Solubility	-	28 mg/L at 25 °C[6][8]
n-Octanol/Water Partition Coefficient (log P)	-	4.44[6][8]
Density	-	1.455 g/cm³ at 20 °C[7]
Vapor Pressure	-	1.24 x 10⁻⁴ Pa at 25 °C

Experimental Protocols

The determination of the physicochemical properties of chemical substances is guided by standardized protocols to ensure accuracy and reproducibility. The following are detailed methodologies for key experiments, based on the internationally recognized OECD Guidelines for the Testing of Chemicals.

Determination of Melting Point/Melting Range (OECD Guideline 102)

This method determines the temperature at which a substance transitions from a solid to a liquid state.

Principle: A small, finely powdered sample of the test substance is heated at a controlled rate, and the temperatures at which melting begins and is complete are recorded.

Apparatus:

• Capillary tube melting point apparatus (e.g., Büchi M-560)

• Glass capillary tubes (fused at one end)

• Thermometer calibrated to a recognized standard

Procedure:

• The test substance is dried and finely powdered.

• A glass capillary tube is filled with the powdered substance to a height of approximately 3 mm.

• The capillary tube is placed in the heating block of the melting point apparatus.

• The sample is heated at a constant rate (e.g., 1 °C/min).

• The temperature at which the first signs of melting are observed and the temperature at which the substance is completely molten are recorded to define the melting range.[9][10]

Determination of Boiling Point (OECD Guideline 103)

This method is used to determine the temperature at which a liquid's vapor pressure equals the atmospheric pressure.

Principle: The boiling point is determined by measuring the temperature of the vapor-liquid equilibrium of the substance at a specified pressure.

Apparatus:

• Ebulliometer or a dynamic vapor pressure apparatus

• Calibrated thermometer or thermocouple

• Pressure measurement device (manometer)

Procedure (Dynamic Method):

• The test substance is placed in the boiling vessel.

• The pressure in the apparatus is reduced to the desired level.

• The substance is heated and stirred until it boils.

• The temperature of the boiling liquid and the corresponding pressure are recorded once they have stabilized.

• This process is repeated at various pressures to establish the boiling point curve.[3][8]

Determination of Water Solubility (OECD Guideline 105)

This guideline describes the column elution method and the flask method for determining the water solubility of substances.

Principle (Flask Method): A known amount of the test substance is agitated in a specified volume of water at a constant temperature until saturation is reached. The concentration of the substance in the aqueous solution is then determined.

Apparatus:

• Constant temperature water bath or shaker

• Flasks with stoppers

• Centrifuge (if necessary to separate undissolved material)

• Analytical instrument for concentration measurement (e.g., HPLC, GC-MS)

Procedure:

• An excess amount of the test substance is added to a flask containing a known volume of water.

• The flask is sealed and agitated in a constant temperature bath for a sufficient period to reach equilibrium (e.g., 24-48 hours).

• The solution is allowed to stand to allow for phase separation. If necessary, centrifugation is used to remove undissolved particles.

• A sample of the clear aqueous phase is carefully withdrawn.

• The concentration of the test substance in the sample is determined using a suitable analytical method.[11]

Determination of Partition Coefficient (n-octanol/water) (OECD Guideline 107)

This method, also known as the shake flask method, determines the n-octanol/water partition coefficient (Log P), which is a measure of a substance's lipophilicity.

Principle: The test substance is dissolved in a two-phase system of n-octanol and water. After equilibration, the concentration of the substance in each phase is measured, and the partition coefficient is calculated as the ratio of the concentration in the n-octanol phase to that in the aqueous phase.

Apparatus:

• Separatory funnels or centrifuge tubes with stoppers

• Mechanical shaker

• Centrifuge

• Analytical instrument for concentration measurement (e.g., HPLC, GC-MS)

Procedure:

• n-Octanol and water are pre-saturated with each other.

• A known amount of the test substance is added to a mixture of the pre-saturated n-octanol and water in a separatory funnel.

• The funnel is shaken vigorously for a set period to allow for partitioning equilibrium to be established.

• The mixture is then centrifuged to ensure complete phase separation.

• Samples are taken from both the n-octanol and water phases.

• The concentration of the test substance in each sample is determined analytically.

• The partition coefficient (P) is calculated, and its logarithm (log P) is reported.[5][6][12]

Signaling Pathways and Mechanisms

The primary mechanism of action of Profenofos is the inhibition of the enzyme acetylcholinesterase (AChE), which is crucial for nerve function. The metabolic breakdown of Profenofos is also a critical aspect of its toxicological profile.

Metabolic Pathway of Profenofos

Profenofos undergoes several metabolic transformations in biological systems, primarily through hydrolysis and oxidation, leading to various metabolites.

Caption: Metabolic pathway of Profenofos leading to key metabolites.[4][7][13]

Mechanism of Acetylcholinesterase Inhibition

Profenofos acts as an irreversible inhibitor of acetylcholinesterase by phosphorylating the serine residue in the active site of the enzyme.

Caption: Mechanism of acetylcholinesterase inhibition by Profenofos.[14][15][16][17]

Experimental Workflow for Analysis

The analysis of Profenofos-d3 in a sample matrix typically follows a standardized workflow involving sample preparation, extraction, cleanup, and instrumental analysis.

Caption: General experimental workflow for the analysis of Profenofos-d3.

References

• 1. APPENDIX B: MEASUREMENT OF PARTITIONING (KOW) - ECETOC [ecetoc.org]
• 2. laboratuar.com [laboratuar.com]
• 3. oecd.org [oecd.org]
• 4. researchgate.net [researchgate.net]
• 5. biotecnologiebt.it [biotecnologiebt.it]
• 6. oecd.org [oecd.org]
• 7. researchgate.net [researchgate.net]
• 8. oecd.org [oecd.org]
• 9. oecd.org [oecd.org]
• 10. OECD n°102: Melting point/Melting interval - Analytice [analytice.com]
• 11. oecd.org [oecd.org]
• 12. oecd.org [oecd.org]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]

An In-depth Technical Guide to Profenofos-d3: Isotopic Purity and Determination

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Profenofos-d3, a deuterated internal standard for the analysis of the organophosphate insecticide Profenofos. The focus of this document is on the critical aspects of isotopic purity and the analytical methodologies for its determination. This guide is intended to be a valuable resource for researchers and professionals involved in residue analysis, environmental monitoring, and metabolism studies where accurate quantification of Profenofos is essential.

Introduction to Profenofos-d3

Profenofos-d3 is a stable isotope-labeled version of Profenofos, where three hydrogen atoms on the phenyl ring have been replaced with deuterium (B1214612) atoms. Its chemical structure and IUPAC name are:

• IUPAC Name: 1-bromo-3-chloro-2,5,6-trideuterio-4-[ethoxy(propylsulfanyl)phosphoryl]oxybenzene[1]

• Molecular Formula: C₁₁²H₃H₁₂BrClO₃PS[1]

The primary application of Profenofos-d3 is as an internal standard in quantitative analytical methods, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS) or gas chromatography-mass spectrometry (GC-MS). The use of a stable isotope-labeled internal standard is the gold standard in quantitative analysis as it corrects for matrix effects and variations in sample preparation and instrument response, leading to highly accurate and precise results.

Isotopic Purity of Profenofos-d3

The isotopic purity of Profenofos-d3 is a critical parameter that directly impacts the accuracy of quantitative assays. It is defined as the percentage of the deuterated compound relative to the total amount of the compound, including any unlabeled (d0) or partially labeled species. While a certificate of analysis from a commercial supplier would provide the exact isotopic purity, this section outlines the typical specifications and the potential isotopic impurities.

Table 1: Hypothetical Isotopic Purity Specifications for Profenofos-d3

Parameter	Specification	Description
Isotopic Purity (d3)	≥ 98%	The percentage of molecules containing three deuterium atoms.
Unlabeled Profenofos (d0)	≤ 2%	The percentage of molecules with no deuterium atoms.
Partially Labeled Species (d1, d2)	≤ 1%	The combined percentage of molecules with one or two deuterium atoms.
Chemical Purity	≥ 99%	The percentage of Profenofos (all isotopic forms) relative to all chemical entities.

Note: This table represents typical expected values for a high-quality isotopic standard and is for illustrative purposes. Actual values should be obtained from the supplier's certificate of analysis.

The synthesis of deuterated compounds can sometimes lead to incomplete deuteration, resulting in the presence of d0, d1, and d2 species. The starting materials and the specific deuteration method employed will influence the isotopic distribution of the final product.

Determination of Isotopic Purity

The determination of the isotopic purity of Profenofos-d3 relies on analytical techniques that can differentiate between molecules with small mass differences. Mass spectrometry is the primary tool for this purpose, while Nuclear Magnetic Resonance (NMR) spectroscopy can also provide valuable information.

Mass Spectrometry (MS)

Mass spectrometry separates ions based on their mass-to-charge ratio (m/z). Due to the mass difference between hydrogen (1.0078 u) and deuterium (2.0141 u), the deuterated and unlabeled forms of Profenofos will have different molecular weights.

• Profenofos (d0): Molecular Weight ≈ 373.6 g/mol

• Profenofos-d3: Molecular Weight ≈ 376.6 g/mol [1]

Experimental Protocol: Isotopic Purity Determination by LC-MS/MS

• Standard Preparation: Prepare a solution of Profenofos-d3 in a suitable organic solvent (e.g., acetonitrile (B52724) or methanol) at a concentration appropriate for MS analysis (e.g., 1 µg/mL).

• Chromatographic Separation:

  • LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

  • Column: A C18 reversed-phase column is suitable for the separation of Profenofos.

  • Mobile Phase: A gradient of water and acetonitrile or methanol, both containing a small amount of formic acid or ammonium (B1175870) formate (B1220265) to improve ionization.[2][3]

  • Flow Rate: Typically in the range of 0.2-0.5 mL/min.

  • Injection Volume: 1-10 µL.

• Mass Spectrometric Detection:

  • Ionization Source: Electrospray ionization (ESI) in positive ion mode is commonly used for Profenofos.[2][3]

  • MS Analyzer: A high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap) is preferred for accurate mass measurements and clear separation of isotopic peaks. A triple quadrupole mass spectrometer can also be used in full scan mode.

  • Data Acquisition: Acquire full scan mass spectra over a mass range that includes the molecular ions of both Profenofos-d0 and Profenofos-d3 (e.g., m/z 350-400).

• Data Analysis:

  • Extract the ion chromatograms for the [M+H]⁺ ions of Profenofos-d0 (m/z ≈ 374.9) and Profenofos-d3 (m/z ≈ 377.9).

  • Integrate the peak areas of the corresponding isotopic peaks in the mass spectrum.

  • Calculate the isotopic purity by dividing the peak area of the d3 isotopologue by the sum of the peak areas of all isotopologues (d0, d1, d2, d3).

Table 2: Key Mass Spectrometry Parameters for Profenofos Analysis

Parameter	Value	Reference
Ionization Mode	ESI Positive	[2][3]
Precursor Ion [M+H]⁺ (d0)	~374.9	[2][3]
Precursor Ion [M+H]⁺ (d3)	~377.9	Calculated
Fragment Ions (d0)	304.9, 346.9, 128.1	[3]

Note: Fragment ions for Profenofos-d3 will be shifted by +3 Da if the deuterium atoms are not lost during fragmentation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy can be a powerful tool for determining the position and extent of deuteration.

• ¹H NMR (Proton NMR): In a ¹H NMR spectrum of Profenofos-d3, the signals corresponding to the protons on the deuterated positions of the phenyl ring (positions 2, 5, and 6) will be absent or significantly reduced in intensity compared to the spectrum of unlabeled Profenofos. The integration of the remaining proton signals can be used to estimate the isotopic purity.

• ²H NMR (Deuterium NMR): A ²H NMR spectrum will show signals at the chemical shifts corresponding to the positions of the deuterium atoms, confirming the labeling sites.

• ³¹P NMR (Phosphorus NMR): While not directly providing information on deuteration on the phenyl ring, ³¹P NMR is a useful technique for characterizing organophosphorus compounds and confirming the integrity of the phosphate (B84403) group.

Experimental Protocol: Isotopic Purity Assessment by ¹H NMR

• Sample Preparation: Dissolve a sufficient amount of Profenofos-d3 (typically 1-5 mg) in a deuterated NMR solvent (e.g., CDCl₃, Acetone-d₆).

• NMR Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better signal resolution.

• Data Acquisition: Acquire a quantitative ¹H NMR spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

• Data Analysis:

  • Identify the signals corresponding to the aromatic protons in an unlabeled Profenofos reference spectrum.

  • In the ¹H NMR spectrum of Profenofos-d3, carefully integrate the residual signals for the aromatic protons at the deuterated positions and compare them to the integration of a non-deuterated proton signal within the molecule (e.g., from the ethyl or propyl group).

  • The ratio of these integrations can be used to calculate the percentage of non-deuterated impurity.

Visualizing Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the key experimental workflows for the determination of Profenofos-d3 isotopic purity.

Caption: Workflow for Isotopic Purity Determination by LC-MS.

Caption: Workflow for Isotopic Purity Assessment by ¹H NMR.

Conclusion

The accurate determination of the isotopic purity of Profenofos-d3 is paramount for its effective use as an internal standard in quantitative analysis. This guide has detailed the key analytical techniques, namely mass spectrometry and NMR spectroscopy, that can be employed for this purpose. While mass spectrometry provides a direct measure of the isotopic distribution, NMR spectroscopy offers complementary information on the location of the deuterium labels. By following the outlined experimental protocols and data analysis procedures, researchers can confidently assess the quality of their Profenofos-d3 standard, ensuring the reliability and accuracy of their analytical results. It is always recommended to refer to the certificate of analysis provided by the supplier for lot-specific isotopic purity data.

References

• 1. Profenofos-D3 | CAS 2140327-42-8 | LGC Standards [lgcstandards.com]
• 2. Determination of Profenofos Residues using LC-MS/MS and Its Dissipation Kinetics in Pigeonpea Pods [arccjournals.com]
• 3. cabidigitallibrary.org [cabidigitallibrary.org]

Synthesis and Purification of Profenofos-d3: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and purification of Profenofos-d3, an isotopically labeled analog of the organophosphate insecticide Profenofos. The introduction of deuterium (B1214612) atoms into the molecule is invaluable for a range of research applications, including metabolic studies, environmental fate analysis, and as an internal standard in quantitative analytical methods. This document outlines a plausible synthetic pathway, detailed experimental protocols, purification techniques, and analytical methods for the characterization of Profenofos-d3.

Overview of the Synthetic Strategy

The synthesis of Profenofos-d3, specifically 1-bromo-3-chloro-2,5,6-trideuterio-4-[ethoxy(propylsulfanyl)phosphoryl]oxybenzene, involves a multi-step process. The key transformation is the introduction of deuterium atoms onto the aromatic ring of a precursor molecule, followed by the construction of the organophosphate ester.

The proposed synthetic workflow commences with the synthesis of 2-chloro-4-bromophenol, which then undergoes a hydrogen-deuterium (H/D) exchange reaction to yield the deuterated intermediate, 2-chloro-4-bromophenol-d3. This labeled intermediate is subsequently reacted with a suitable phosphorylating agent to afford the final product, Profenofos-d3.

Caption: Proposed synthetic workflow for Profenofos-d3.

Experimental Protocols

Synthesis of 2-Chloro-4-bromophenol

The synthesis of the precursor 2-chloro-4-bromophenol can be achieved through the bromination of 2-chlorophenol.[1][2]

Protocol:

• In a reaction vessel, dissolve 2-chlorophenol in a suitable inert solvent such as carbon tetrachloride.

• Add a catalyst, for instance, a mixture of a transition metal halide (e.g., zinc chloride) and a diphenyl sulfide.[1]

• Cool the mixture and slowly add bromine (Br₂) dropwise while maintaining the reaction temperature.

• After the addition is complete, allow the reaction to proceed until completion, which can be monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is worked up by washing with water and a reducing agent (e.g., sodium bisulfite solution) to remove excess bromine.

• The organic layer is dried over an anhydrous drying agent (e.g., sodium sulfate), filtered, and the solvent is removed under reduced pressure.

• The crude product can be purified by distillation or recrystallization to yield pure 2-chloro-4-bromophenol.

Parameter	Value	Reference
Starting Material	2-Chlorophenol	[1]
Reagent	Bromine (Br₂)	[1]
Solvent	Carbon Tetrachloride	[1]
Catalyst	Zinc Chloride, Diphenyl Sulfide	[1]
Typical Yield	>90%	[2]

Deuteration of 2-Chloro-4-bromophenol (H/D Exchange)

The introduction of deuterium onto the aromatic ring of 2-chloro-4-bromophenol can be accomplished via an acid-catalyzed hydrogen-deuterium exchange reaction.[3][4]

Protocol:

• Place 2-chloro-4-bromophenol and a suitable acid catalyst, such as polymer-supported Amberlyst-15 resin, in a sealed reaction vessel.[3][4]

• Add deuterium oxide (D₂O) to the vessel.

• Heat the mixture under an inert atmosphere (e.g., nitrogen) for an extended period (e.g., 24 hours) at an elevated temperature (e.g., 110 °C).[4]

• The progress of the deuteration can be monitored by ¹H NMR spectroscopy by observing the disappearance of the signals corresponding to the aromatic protons.

• After the reaction, cool the mixture and filter to remove the catalyst.

• The deuterated product can be extracted from the aqueous solution using an appropriate organic solvent (e.g., diethyl ether).

• The organic extracts are combined, dried over an anhydrous drying agent, and the solvent is evaporated to yield 2-chloro-4-bromophenol-d3.

Parameter	Value	Reference
Starting Material	2-Chloro-4-bromophenol	[3]
Deuterium Source	Deuterium Oxide (D₂O)	[3]
Catalyst	Amberlyst-15	[4]
Temperature	110 °C	[4]
Reaction Time	24 hours	[4]

Synthesis of Profenofos-d3

The final step involves the phosphorylation of the deuterated phenol (B47542). One common method for synthesizing Profenofos involves reacting the corresponding phenol with O-ethyl S-propyl phosphorochloridothioate.

Protocol:

• In a reaction vessel under an inert atmosphere, dissolve 2-chloro-4-bromophenol-d3 in a suitable aprotic solvent (e.g., acetonitrile).

• Add a base (e.g., potassium carbonate or triethylamine) to the solution to act as an acid scavenger.

• Slowly add O-ethyl S-propyl phosphorochloridothioate to the reaction mixture at a controlled temperature.

• Stir the reaction mixture at room temperature or with gentle heating until the reaction is complete (monitored by TLC or GC-MS).

• After completion, filter the reaction mixture to remove any inorganic salts.

• The filtrate is then concentrated under reduced pressure.

• The crude Profenofos-d3 is redissolved in an organic solvent and washed with water and brine.

• The organic layer is dried, and the solvent is removed to yield the crude product.

Parameter	Value
Starting Material	2-Chloro-4-bromophenol-d3
Reagent	O-ethyl S-propyl phosphorochloridothioate
Base	Potassium Carbonate
Solvent	Acetonitrile

Purification and Analysis

Purification of the crude Profenofos-d3 is crucial to remove any unreacted starting materials and byproducts.

Purification

Column Chromatography:

• Stationary Phase: Silica gel is commonly used as the stationary phase.

• Mobile Phase: A mixture of non-polar and polar solvents, such as a hexane/ethyl acetate (B1210297) gradient, is typically employed to elute the product.

• Fractions are collected and analyzed by TLC or GC-MS to identify those containing the pure Profenofos-d3.

Analytical Characterization

Confirmation of the structure and isotopic purity of the synthesized Profenofos-d3 is essential.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: This technique is used to confirm the absence or significant reduction of proton signals at the deuterated positions of the aromatic ring. The remaining proton signals (from the ethyl and propyl groups) should be consistent with the Profenofos structure.

• ²H NMR: This will show signals corresponding to the deuterium atoms on the aromatic ring, confirming their incorporation.

• ³¹P NMR: The phosphorus-31 NMR spectrum should show a single signal characteristic of the phosphate (B84403) ester in Profenofos.[5]

Mass Spectrometry (MS):

• LC-MS/MS: Liquid chromatography-tandem mass spectrometry is a highly sensitive technique for confirming the molecular weight of Profenofos-d3.[6][7] The molecular ion peak will be shifted by +3 mass units compared to non-deuterated Profenofos due to the presence of three deuterium atoms.

• High-resolution mass spectrometry (HRMS) can be used to confirm the elemental composition of the synthesized molecule.

Analytical Technique	Expected Outcome for Profenofos-d3	Reference
¹H NMR	Absence/reduction of aromatic proton signals	[8]
²H NMR	Presence of signals for aromatic deuterons
³¹P NMR	Characteristic signal for the phosphate ester	[5]
Mass Spectrometry	Molecular ion peak at m/z corresponding to C₁₁H₁₂D₃BrClO₃PS	[6][9]

Logical Relationship of Analytical Methods

The characterization of Profenofos-d3 relies on a combination of analytical techniques to provide a comprehensive understanding of its structure and purity.

Caption: Analytical workflow for the characterization of Profenofos-d3.

References

• 1. US4210766A - Process for producing 2-halo-4-bromophenols - Google Patents [patents.google.com]
• 2. CN103387484B - Preparation method of 2-chloro-4-bromophonel with high purity - Google Patents [patents.google.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. scielo.br [scielo.br]
• 6. cabidigitallibrary.org [cabidigitallibrary.org]
• 7. Determination of Profenofos Residues using LC-MS/MS and Its Dissipation Kinetics in Pigeonpea Pods [arccjournals.com]
• 8. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 9. researchgate.net [researchgate.net]

Profenofos-d3 CAS number and molecular weight

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Profenofos-d3, a deuterated analog of the organophosphate insecticide Profenofos. This document is intended for researchers, scientists, and professionals in drug development who require detailed chemical information and experimental context for this compound.

Core Chemical Data

Profenofos-d3 is a synthetically modified version of Profenofos where three hydrogen atoms on the phenyl ring have been replaced with deuterium. This isotopic labeling is crucial for various scientific applications, including metabolic studies, environmental fate analysis, and as an internal standard in mass spectrometry-based analytical methods. The core quantitative data for Profenofos-d3 are summarized below.

Parameter	Value	Reference
CAS Number	2140327-42-8	[1]
Molecular Weight	376.65 g/mol	[1][2]
Molecular Formula	C₁₁H₁₂BrClD₃O₃PS	[1][2]

For comparison, the non-deuterated Profenofos has a CAS number of 41198-08-7 and a molecular weight of approximately 373.63 g/mol .[3][4][5]

Experimental Protocols

Detailed experimental protocols involving Profenofos-d3 are often specific to the research application. However, a general workflow for its use as an internal standard in a residue analysis study is outlined below. This protocol is a composite of standard analytical chemistry practices.

Objective: To quantify the concentration of Profenofos in a given sample matrix (e.g., soil, water, biological tissue) using High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) with Profenofos-d3 as an internal standard.

Methodology:

• Sample Preparation:

  • Homogenize the sample matrix.

  • Perform a solvent extraction (e.g., using acetonitrile (B52724) or a QuEChERS method) to isolate the analyte (Profenofos) and the internal standard.

  • A known concentration of Profenofos-d3 is spiked into the sample prior to extraction.

  • The extract is then concentrated and may be subjected to a clean-up step using solid-phase extraction (SPE) to remove interfering matrix components.

• Instrumental Analysis:

  • The cleaned-up extract is injected into an HPLC system coupled to a tandem mass spectrometer (MS/MS).

  • HPLC Conditions: A C18 reversed-phase column is typically used with a gradient elution of water and an organic solvent (e.g., methanol (B129727) or acetonitrile), both often containing a small amount of formic acid or ammonium (B1175870) formate (B1220265) to improve ionization.

  • MS/MS Conditions: The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode. Specific precursor-to-product ion transitions for both Profenofos and Profenofos-d3 are monitored. The transition for Profenofos-d3 will have a higher mass-to-charge ratio (m/z) due to the presence of deuterium.

• Quantification:

  • A calibration curve is generated by analyzing a series of standard solutions containing known concentrations of Profenofos and a constant concentration of Profenofos-d3.

  • The ratio of the peak area of Profenofos to the peak area of Profenofos-d3 is plotted against the concentration of Profenofos.

  • The concentration of Profenofos in the unknown sample is determined by calculating its peak area ratio to that of Profenofos-d3 and interpolating from the calibration curve.

Visualizations

Logical Relationship: Use of Profenofos-d3 as an Internal Standard

The following diagram illustrates the logical workflow for using Profenofos-d3 as an internal standard in an analytical experiment.

Workflow for quantitation using an internal standard.

Signaling Pathway: Acetylcholinesterase Inhibition by Profenofos

Profenofos, like other organophosphates, primarily exerts its toxic effect by inhibiting the enzyme acetylcholinesterase (AChE).[5] This leads to an accumulation of the neurotransmitter acetylcholine (B1216132) in the synaptic cleft, causing continuous stimulation of nerve and muscle fibers. The signaling pathway is depicted below.

Mechanism of acetylcholinesterase inhibition by Profenofos.

References

• 1. Profenofos-D3 | CAS 2140327-42-8 | LGC Standards [lgcstandards.com]
• 2. Profenofos-d3 [chembk.com]
• 3. Profenofos [webbook.nist.gov]
• 4. Profenofos | C11H15BrClO3PS | CID 38779 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Profenofos certified reference material, TraceCERT®, Manufactured by: Sigma-Aldrich Production GmbH, Switzerland | Sigma-Aldrich [sigmaaldrich.com]

Stability and Degradation of Profenofos-d3: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the stability and degradation of Profenofos-d3, an isotopically labeled organophosphate insecticide. Due to a lack of specific data for the deuterated form, this document leverages available research on Profenofos (B124560) to infer its stability profile and degradation pathways. The primary degradation routes for Profenofos are hydrolysis and photolysis, yielding 4-bromo-2-chlorophenol (B165030) (BCP) as the principal degradation product. This guide details the degradation kinetics, identifies key degradation products, and outlines the analytical methodologies used for their characterization. Toxicological implications of the parent compound and its primary metabolite are also discussed.

Introduction

Profenofos, or O-(4-bromo-2-chlorophenyl) O-ethyl S-propyl phosphorothioate (B77711), is a broad-spectrum organophosphate insecticide and acaricide.[1] Its deuterated form, Profenofos-d3, is commonly used as an internal standard in analytical chemistry for residue analysis. Understanding the stability and degradation of Profenofos-d3 is critical for ensuring the accuracy of analytical measurements and for assessing its environmental fate and toxicological impact. This guide summarizes the current knowledge on the stability of Profenofos, which is expected to be chemically analogous to Profenofos-d3, under various environmental conditions.

Chemical Stability and Degradation Pathways

Profenofos is susceptible to degradation through several pathways, primarily hydrolysis, photolysis, and microbial metabolism. The rate and extent of degradation are influenced by factors such as pH, temperature, and exposure to light.

Hydrolytic Degradation

Hydrolysis is a major degradation pathway for Profenofos, particularly under neutral to alkaline conditions. The hydrolysis of the phosphorothioate ester bond leads to the formation of 4-bromo-2-chlorophenol (BCP).[2] The rate of hydrolysis is pH-dependent, with faster degradation occurring at higher pH values.

Photolytic Degradation

Profenofos can undergo photodegradation when exposed to sunlight, particularly UV radiation.[2][3] This process also contributes to the formation of 4-bromo-2-chlorophenol.[2] Studies have shown that sunlight is more effective than UV-rays alone in accelerating the photodecomposition of Profenofos.[3] The presence of photosensitizers can further enhance the rate of photodegradation.[4]

Thermal Degradation

Elevated temperatures can accelerate the degradation of Profenofos.[2][5] Thermal degradation studies indicate a progressive loss of the parent compound with increased temperature and duration of exposure.[5] As with other degradation pathways, 4-bromo-2-chlorophenol is a major product of thermal decomposition.[2]

Microbial Degradation

Microorganisms in soil and water can contribute to the biodegradation of Profenofos.[6][7] Several bacterial strains, including Pseudomonas putida, Burkholderia gladioli, and Bacillus altitudinis, have been shown to degrade Profenofos, utilizing it as a carbon source.[6][7] The primary metabolic step in microbial degradation is the hydrolysis of the ester bond to yield 4-bromo-2-chlorophenol.[7]

Degradation Products

The primary and most frequently reported degradation product of Profenofos under various conditions is 4-bromo-2-chlorophenol (BCP) .[2][7] Other identified degradation products include:

• O-ethyl-O-(2-chloro-4-bromo-phenyl)-phosphate [2]

• O-(4-bromophenyl) O-ethyl S-propyl phosphorothioate [2]

• O-(2-Chlorophenyl)-O-ethyl-S-propyl phosphorothioate [8]

• O-(2-chlorophenyl)-O-ethyl phosphorothioate [8]

Quantitative Degradation Data

The following tables summarize the quantitative data from a study on the thermal and photolytic degradation of a Profenofos emulsifiable concentrate (720 g/L).

Table 1: Thermal Degradation of Profenofos at 54 ±2°C [2]

Storage Period (Days)	Profenofos Content (w/v %) - Source I	Loss (%) - Source I	4-bromo-2-chlorophenol (% of profenofos) - Source I	Profenofos Content (w/v %) - Source II	Loss (%) - Source II	4-bromo-2-chlorophenol (% of profenofos) - Source II	Profenofos Content (w/v %) - Source III	Loss (%) - Source III	4-bromo-2-chlorophenol (% of profenofos) - Source III
0	72.31	0.00	0.45	72.15	0.00	0.51	72.08	0.00	0.55
14	72.10	0.29	0.58	71.90	0.35	0.69	71.80	0.39	0.78
28	71.25	1.47	1.25	70.85	1.80	1.58	70.50	2.19	1.85
42	70.10	3.06	2.10	69.20	4.09	2.51	68.80	4.55	2.90
56	68.90	4.72	3.01	67.50	6.45	3.45	66.90	7.19	3.85
70	67.05	7.27	3.95	65.35	9.42	4.30	64.86	10.02	4.72

Table 2: Photolysis of Profenofos Exposed to Sunlight [2]

Storage Period (Days)	Profenofos Content (w/v %) - Source I	Loss (%) - Source I	4-bromo-2-chlorophenol (% of profenofos) - Source I	Profenofos Content (w/v %) - Source II	Loss (%) - Source II	4-bromo-2-chlorophenol (% of profenofos) - Source II	Profenofos Content (w/v %) - Source III	Loss (%) - Source III	4-bromo-2-chlorophenol (% of profenofos) - Source III
0	72.31	0.00	0.45	72.15	0.00	0.51	72.08	0.00	0.55
14	71.85	0.64	0.85	71.50	0.90	1.05	71.20	1.22	1.25
28	71.05	1.74	1.10	70.50	2.29	1.45	70.01	2.87	1.68
42	70.20	2.92	1.35	69.45	3.74	1.82	68.90	4.41	2.10
56	69.30	4.16	1.62	68.35	5.27	2.25	67.65	6.15	2.55
70	68.35	5.48	1.99	67.60	6.31	2.79	66.89	7.20	3.07

Experimental Protocols

Sample Preparation for Stability Studies

The following is a general protocol for the preparation of Profenofos samples for stability analysis based on a cited study.[2]

• Standard Preparation: Accurately weigh 10 mg of analytical standard Profenofos of known purity into a 25 mL volumetric flask. Dissolve and bring to volume with methanol.

• Formulation Sample Preparation: Weigh a quantity of the Profenofos formulation equivalent to 10 mg of the active ingredient into a 25 mL volumetric flask and bring to volume with methanol. For analysis of the degradation product, 4-bromo-2-chlorophenol, a separate standard is prepared in a similar manner.[2]

• Storage Conditions:

  • Thermal Stability: Store samples in a controlled temperature oven at 54 ±2°C.[2]

  • Photostability: Expose samples to direct sunlight.[2]

  • Low-Temperature Stability: For liquid formulations, testing at 0 ± 2°C for 7 days is recommended to observe for crystallization or separation.

• Sampling: Withdraw aliquots of the samples at predetermined time intervals for analysis.

Analytical Methodology

The identification and quantification of Profenofos and its degradation products are typically performed using gas chromatography (GC) or liquid chromatography (LC) coupled with mass spectrometry (MS).

• Gas Chromatography (GC): GC coupled with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS) is a common method for analyzing Profenofos and its volatile degradation products.[2]

  • GC-FID: Used for quantification against an external standard.[2]

  • GC-MS: Used for the identification and confirmation of degradation products based on their mass spectra.[2][9]

• Liquid Chromatography-Mass Spectrometry (LC-MS/MS): This technique is also suitable for the determination of Profenofos residues.[10]

Visualization of Degradation and Experimental Workflow

Profenofos Degradation Pathways

Caption: Major degradation pathways of Profenofos.

Experimental Workflow for Stability Testing

Caption: Workflow for Profenofos-d3 stability testing.

Toxicological Profile of Degradation Products

The primary degradation product, 4-bromo-2-chlorophenol (BCP), is considered a hazardous substance.[11][12] It is classified as harmful if swallowed and causes skin and serious eye irritation.[12] Toxic effects may result from accidental ingestion, and it is an irritant to the respiratory system.[11][13] The toxicity of BCP is a significant consideration in the overall risk assessment of Profenofos use.

Signaling Pathways and Mechanism of Action

Profenofos, like other organophosphates, primarily exerts its toxic effects through the inhibition of the acetylcholinesterase (AChE) enzyme.[10] AChE is critical for the breakdown of the neurotransmitter acetylcholine (B1216132) in the synaptic cleft. Inhibition of AChE leads to an accumulation of acetylcholine, resulting in overstimulation of cholinergic receptors and subsequent neurotoxicity. The current literature on Profenofos degradation does not indicate the involvement of other specific signaling pathways in the context of drug development. The toxicological concerns are primarily related to the acute neurotoxicity of the parent compound and the inherent toxicity of its degradation products like BCP.

Conclusion

The stability of Profenofos-d3 is a critical parameter for its use as an analytical standard and for understanding its environmental behavior. Based on data from its non-deuterated analogue, Profenofos-d3 is expected to degrade primarily through hydrolysis and photolysis to form 4-bromo-2-chlorophenol and other minor products. The degradation process is influenced by environmental factors such as pH, light, and temperature. The main degradation product, BCP, is a toxic compound that warrants consideration in risk assessments. Further studies specifically on Profenofos-d3 are recommended to confirm these findings and to provide more precise quantitative data on its degradation kinetics.

References

• 1. researchgate.net [researchgate.net]
• 2. ejar.journals.ekb.eg [ejar.journals.ekb.eg]
• 3. [PDF] Thermal and Photodecomposition of Chlorpyrifos and Profenofos Insecticides | Semantic Scholar [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. curresweb.com [curresweb.com]
• 6. Isolation and identification of Profenofos degrading bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Biodegradation of organophosphorus pesticide profenofos by the bacterium Bacillus sp. PF1 and elucidation of initial degradation pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. fao.org [fao.org]
• 11. datasheets.scbt.com [datasheets.scbt.com]
• 12. cpachem.com [cpachem.com]
• 13. 4-Bromo-2-chlorophenol(3964-56-5)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]

An In-depth Technical Guide to the Solubility of Profenofos-d3 in Organic Solvents

This technical guide provides a comprehensive overview of the solubility characteristics of Profenofos-d3, a deuterated analog of the organophosphate insecticide Profenofos. The information is targeted toward researchers, scientists, and professionals in drug development and analytical chemistry who utilize Profenofos-d3 as an internal standard or in metabolic studies. Given the limited direct data on Profenofos-d3, this guide leverages the extensive information available for the parent compound, Profenofos, to infer its solubility properties.

Physicochemical Properties of Profenofos and Profenofos-d3

Profenofos is described as a pale yellow liquid with a characteristic garlic-like odor.[1][2][3] It is relatively stable in neutral and slightly acidic conditions but is unstable in alkaline environments.[1][2][3] The deuterated form, Profenofos-d3, is available as an analytical standard and appears as a yellow to amber liquid.[4]

Property	Profenofos	Profenofos-d3
Molecular Formula	C11H15BrClO3PS[1]	C11D3H12BrClO3PS[5]
Molecular Weight	373.63 g/mol [1]	376.65 g/mol [5][6][7]
Appearance	Pale yellow liquid[1][2][3]	Yellow to amber liquid[4]
Water Solubility	28 mg/L at 25°C[1][2][3][8]	Not explicitly stated

Solubility in Organic Solvents

The following table summarizes the available solubility information for Profenofos, which can be used as a reliable indicator for Profenofos-d3.

Organic Solvent	Solubility of Profenofos	Reference
Acetone	Miscible/Completely Soluble[1][10]	[1][10]
Acetonitrile	Used as a solvent for analytical standards[11][12][13]	[11][12][13]
Cyclohexane	Used as a solvent for analytical standards	[8]
Dichloromethane	Used as an extraction solvent[10]	[10]
Dimethyl Sulfoxide (DMSO)	40 mg/mL (107.06 mM)[14]	[14]
Ethanol	Miscible/Completely Soluble[1][15]	[1][15]
n-Hexane	Miscible/Completely Soluble	[1]
Methanol	Used as an extraction solvent[16]	[16]
n-Octanol	Miscible/Completely Soluble	[1]
Toluene	Miscible/Completely Soluble	[1]

A formulation for in vivo studies has also been described, consisting of 10% DMSO, 40% PEG300, 5% Tween 80, and 45% Saline, with a Profenofos concentration of 2 mg/mL.[14]

Experimental Protocol for Solubility Determination

While specific experimental protocols for determining the solubility of Profenofos-d3 were not found, a general methodology for assessing the solubility of a compound in various organic solvents is outlined below. This protocol is based on standard laboratory practices for solubility assessment.

Objective: To determine the approximate solubility of Profenofos-d3 in a selection of organic solvents.

Materials:

• Profenofos-d3 (neat or as a known concentration standard)

• Selected organic solvents (e.g., acetone, acetonitrile, methanol, dichloromethane, DMSO)

• Vortex mixer

• Centrifuge

• Analytical balance

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV or MS)

Methodology:

• Preparation of Saturated Solutions:

  • Add an excess amount of Profenofos-d3 to a known volume of each organic solvent in a series of vials.

  • Tightly cap the vials to prevent solvent evaporation.

  • Agitate the mixtures using a vortex mixer for a set period (e.g., 1-2 hours) at a constant temperature (e.g., 25°C) to ensure equilibrium is reached.

  • Allow the solutions to stand, or centrifuge them at a high speed to sediment any undissolved solute.

• Sample Preparation for Analysis:

  • Carefully withdraw a known volume of the supernatant from each vial, ensuring no solid material is transferred.

  • Dilute the supernatant with a suitable solvent to a concentration within the linear range of the analytical method.

• Quantitative Analysis:

  • Analyze the diluted samples using a validated HPLC method to determine the concentration of Profenofos-d3.

  • Prepare a calibration curve using standards of known Profenofos-d3 concentrations to quantify the amount in the samples.

• Calculation of Solubility:

  • Calculate the original concentration in the saturated supernatant, taking into account the dilution factor. This value represents the solubility of Profenofos-d3 in that specific solvent at the experimental temperature.

The following diagram illustrates the general workflow for determining the solubility of Profenofos-d3.

General workflow for solubility determination.

Signaling Pathways and Logical Relationships

Profenofos acts as a non-systemic insecticide and acaricide with contact and stomach action.[2][3] Its primary mode of action is the inhibition of the enzyme acetylcholinesterase (AChE).[2] AChE is a critical enzyme in the nervous system of insects and mammals, responsible for the breakdown of the neurotransmitter acetylcholine (B1216132). Inhibition of AChE leads to an accumulation of acetylcholine at the synaptic cleft, causing continuous nerve stimulation, which results in paralysis and ultimately death of the insect.

The following diagram illustrates the mechanism of action of Profenofos.

Mechanism of action of Profenofos.

References

• 1. Profenofos CAS#: 41198-08-7 [amp.chemicalbook.com]
• 2. coromandel.biz [coromandel.biz]
• 3. coromandel.biz [coromandel.biz]
• 4. Profenofos-(phenyl-d3) Analytical Standard, High Purity 99%, Best Price Supplier in Mumbai [nacchemical.com]
• 5. Profenofos-(phenyl-d3) PESTANAL®, analytical standard [sigmaaldrich.cn]
• 6. Profenofos-d3 [chembk.com]
• 7. Profenofos-D3 | CAS 2140327-42-8 | LGC Standards [lgcstandards.com]
• 8. Profenofos | C11H15BrClO3PS | CID 38779 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. downloads.regulations.gov [downloads.regulations.gov]
• 10. researchgate.net [researchgate.net]
• 11. hpc-standards.com [hpc-standards.com]
• 12. Profenofos-D3 solution – CRM LABSTANDARD [crmlabstandard.com]
• 13. Profenofos-D3 solution – CRM LABSTANDARD [crmlabstandard.com]
• 14. Profenofos | Organophosphate insecticide | AChE inhibitor | TargetMol [targetmol.com]
• 15. Page loading... [guidechem.com]
• 16. fao.org [fao.org]

An In-Depth Technical Guide to the Characterization of Profenofos-d3 by NMR and Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical methodologies for the characterization of Profenofos-d3, an isotopically labeled organophosphate insecticide. By leveraging Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS), researchers can confirm the identity, purity, and structural integrity of this important analytical standard. This document details experimental protocols, presents quantitative data in a clear and accessible format, and provides visualizations of key experimental workflows and fragmentation pathways.

Introduction to Profenofos-d3

Profenofos, chemically known as O-(4-bromo-2-chlorophenyl) O-ethyl S-propyl phosphorothioate (B77711), is a broad-spectrum insecticide and acaricide.[1] Its mode of action involves the inhibition of the acetylcholinesterase enzyme.[1] Profenofos-d3 is a deuterated analog of Profenofos, where three hydrogen atoms on the phenyl ring have been replaced by deuterium (B1214612). This isotopic labeling makes it an ideal internal standard for quantitative analysis of Profenofos in various matrices by mass spectrometry, as it exhibits nearly identical chemical properties and chromatographic behavior to the unlabeled compound but is distinguishable by its mass-to-charge ratio.

Accurate characterization of Profenofos-d3 is paramount to ensure the reliability of analytical data in residue analysis and environmental monitoring studies. NMR and mass spectrometry are powerful techniques that provide complementary information for unambiguous structure elucidation and quantification.

Mass Spectrometry Analysis

Mass spectrometry is a highly sensitive and selective technique for the analysis of pesticide residues.[2] For Profenofos-d3, Liquid Chromatography coupled with tandem Mass Spectrometry (LC-MS/MS) is the method of choice, offering excellent specificity and low detection limits.

Predicted Mass Spectrometry Data for Profenofos-d3

The inclusion of three deuterium atoms in the Profenofos-d3 molecule results in a nominal mass increase of 3 Da compared to Profenofos. The expected monoisotopic mass of protonated Profenofos-d3 ([M+H]⁺) is approximately 378.96 Da. The fragmentation pattern in MS/MS analysis is predicted to be analogous to that of Profenofos, with a +3 Da shift for fragments retaining the deuterated phenyl ring.

Parameter	Profenofos	Profenofos-d3 (Predicted)
Precursor Ion (m/z)	374.95	377.97
Product Ion 1 (m/z)	304.90	307.92
Product Ion 2 (m/z)	346.95	349.97
Product Ion 3 (m/z)	128.15	128.15

Table 1: Predicted m/z values for the precursor and major product ions of Profenofos and Profenofos-d3 in positive ion ESI-MS/MS.

Experimental Protocol: LC-MS/MS Analysis

A validated LC-MS/MS method is essential for the accurate quantification of Profenofos-d3.[3]

Sample Preparation (QuEChERS Method)

The Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) method is a widely adopted sample preparation technique for pesticide residue analysis in food and environmental samples.

Instrumentation and Parameters

• Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source operating in positive ion mode.

• Chromatographic Column: A C18 reversed-phase column is typically used.

• Mobile Phase: A gradient of water and methanol (B129727) or acetonitrile, both containing a small amount of formic acid or ammonium (B1175870) formate (B1220265) to improve ionization.[3]

• Ionization Source Parameters:

  • Interface Voltage: 4.5 kV[3]

  • Desolvation Temperature: 250°C[3]

  • Heat Block Temperature: 400°C[3]

  • Desolvation Gas (N₂) Flow: 2.9 L/min[3]

  • Drying Gas Flow: 2.9 L/min[3]

• MS/MS Parameters:

  • Collision Gas: Argon

  • Multiple Reaction Monitoring (MRM) Transitions:

    • Quantification: 377.97 → 307.92 (Collision Energy: -14 eV)[3]

    • Confirmation 1: 377.97 → 349.97 (Collision Energy: -47 eV)[3]

    • Confirmation 2: 377.97 → 128.15 (Collision Energy: -21 eV)[3]

Fragmentation Pathway

The fragmentation of protonated Profenofos primarily involves the cleavage of the phosphate (B84403) ester bonds.

Profenofos-d3 Fragmentation Pathway

Nuclear Magnetic Resonance (NMR) Spectroscopy Analysis

NMR spectroscopy is an indispensable tool for the structural elucidation of organic molecules. For Profenofos-d3, ¹H, ¹³C, and ³¹P NMR are used to confirm the molecular structure and the position of the deuterium labels.

Predicted NMR Spectral Data for Profenofos-d3

The ¹H NMR spectrum of Profenofos-d3 is expected to be similar to that of Profenofos, with the notable absence of signals corresponding to the aromatic protons on the deuterated phenyl ring. The signals for the ethyl and propyl groups will remain. The ³¹P NMR will show a single resonance, and the ¹³C NMR will show signals for all carbon atoms, though the signals for the deuterated carbons may be broader or have a lower intensity.

Predicted ¹H NMR Data (in CDCl₃)

Assignment	Profenofos (Predicted δ, ppm)	Multiplicity	J (Hz)	Profenofos-d3 (Predicted δ, ppm)	Multiplicity	J (Hz)
CH₃ (ethyl)	1.4	t	7.1	1.4	t	7.1
CH₂ (ethyl)	4.3	q	7.1	4.3	q	7.1
CH₃ (propyl)	1.0	t	7.4	1.0	t	7.4
CH₂ (propyl, middle)	1.7	sextet	7.4	1.7	sextet	7.4
S-CH₂ (propyl)	2.9	t	7.4	2.9	t	7.4
Aromatic-H	7.1 - 7.6	m	-	Absent	-	-

Table 2: Predicted ¹H NMR chemical shifts, multiplicities, and coupling constants for Profenofos and Profenofos-d3.

Predicted ¹³C and ³¹P NMR Data (in CDCl₃)

Nucleus	Profenofos (Predicted δ, ppm)	Profenofos-d3 (Predicted δ, ppm)
¹³C
CH₃ (ethyl)	~16	~16
CH₂ (ethyl)	~65	~65
CH₃ (propyl)	~13	~13
CH₂ (propyl, middle)	~23	~23
S-CH₂ (propyl)	~35	~35
Aromatic C	~120-150	~120-150 (signals for deuterated carbons may be broader)
³¹P	~60-70	~60-70

Table 3: Predicted ¹³C and ³¹P NMR chemical shifts for Profenofos and Profenofos-d3.

Experimental Protocol: NMR Analysis

Sample Preparation

• Dissolve 5-10 mg of Profenofos-d3 in approximately 0.6-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃).

• Transfer the solution to a 5 mm NMR tube.

Instrumentation and Parameters

• NMR Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR:

  • Standard pulse-acquire sequence.

  • Sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR:

  • Proton-decoupled pulse sequence.

• ³¹P NMR:

  • Proton-decoupled pulse sequence.

  • Referenced to an external standard of 85% H₃PO₄.

Experimental and Logical Workflows

Workflow for Profenofos-d3 Characterization

Workflow for Profenofos-d3 Characterization

Logical Relationship for Structural Confirmation

Logical Diagram for Structural Confirmation

Conclusion

The combined application of NMR and mass spectrometry provides a robust and comprehensive framework for the characterization of Profenofos-d3. Mass spectrometry offers high sensitivity and is ideal for confirming the molecular weight and fragmentation pattern, which is crucial for its use as an internal standard. NMR spectroscopy provides detailed structural information, confirming the integrity of the molecule and the specific location of the deuterium labels. The detailed protocols and data presented in this guide serve as a valuable resource for researchers and scientists involved in pesticide analysis and drug development, ensuring the quality and reliability of their analytical standards.

References

• 1. O-4-bromo-2-chlorophenyl O-ethyl S-propyl phosphorothioate [chembk.com]
• 2. Intrinsic 31P NMR Chemical Shifts and the Basicities of Phosphate Groups in a Short-Chain Imino Polyphosphate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 31P [nmr.chem.ucsb.edu]

A Comprehensive Technical Guide to the Long-Term Storage of Profenofos-d3 Standard

For Researchers, Scientists, and Drug Development Professionals

Core Principles of Analytical Standard Storage

The integrity and accuracy of analytical measurements are fundamentally dependent on the purity and stability of the reference standards used. Proper storage is crucial to prevent degradation and maintain the certified concentration of the standard. Key factors influencing the stability of analytical standards include temperature, light, humidity, and the storage container.

Recommended Storage Conditions for Profenofos-d3

Based on the known properties of Profenofos and general guidelines for organophosphorus pesticide standards, the following conditions are recommended for the long-term storage of Profenofos-d3.

Data Presentation: Summary of Recommended Storage Parameters

Parameter	Recommendation	Rationale
Temperature	Refrigerated (2°C to 8°C) or Frozen (≤ -20°C)	To minimize degradation and evaporative loss. For solutions, refrigeration is often preferred to avoid freeze-thaw cycles and potential precipitation of the analyte.
Light Exposure	Store in the dark; use amber glass vials.	Profenofos, like many organophosphorus pesticides, is photosensitive and can degrade upon exposure to light.[1]
Humidity	Store in a dry environment.	High humidity can compromise the integrity of the container and potentially lead to hydrolysis of the standard, especially if the seal is not perfect.[2]
Container	Tightly sealed amber glass vials with PTFE-lined caps.	Glass is chemically inert, and amber color protects from light.[1][3] A tight seal prevents evaporation and contamination.
Atmosphere	Minimize headspace in the vial.	Reduces the amount of air and moisture in contact with the standard, minimizing oxidative degradation and evaporation.[1]
pH	Neutral to slightly acidic conditions.	Profenofos is unstable under alkaline conditions, leading to rapid hydrolysis.[4]

Experimental Protocols

To ensure the integrity of the Profenofos-d3 standard over its intended shelf life, a stability testing protocol should be implemented. The following outlines a general methodology for such a study.

Protocol: Long-Term Stability Assessment of Profenofos-d3 Standard

• Objective: To determine the stability of a Profenofos-d3 standard solution under various storage conditions over an extended period.

• Materials:

  • Profenofos-d3 analytical standard (neat or in solution)

  • High-purity solvent (e.g., acetonitrile, methanol)

  • Amber glass vials with PTFE-lined screw caps

  • Calibrated analytical balance

  • Volumetric flasks and pipettes

  • High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV or Mass Spectrometry)

  • Temperature and humidity-controlled storage chambers

• Procedure:

  • Prepare a stock solution of Profenofos-d3 at a known concentration.

  • Aliquot the stock solution into multiple amber glass vials, ensuring minimal headspace.

  • Divide the vials into different storage condition groups (e.g., 2-8°C, -20°C, room temperature, and an accelerated stability condition like 40°C).

  • For each condition, also include vials exposed to light and vials protected from light.

  • At predetermined time points (e.g., 0, 1, 3, 6, 12, 24 months), remove a vial from each storage condition.

  • Allow the vial to equilibrate to room temperature before opening.[5]

  • Analyze the concentration of Profenofos-d3 in the sample using a validated HPLC method.

  • Compare the measured concentration to the initial concentration (time 0).

• Data Analysis:

  • Calculate the percentage of the initial concentration remaining at each time point for each storage condition.

  • Determine the degradation rate under each condition.

  • The shelf life can be defined as the time at which the concentration falls below a certain threshold (e.g., 95% of the initial concentration).

Profenofos Degradation

Profenofos is known to degrade primarily through hydrolysis, breaking the O-P bond to form 4-bromo-2-chlorophenol.[6] This degradation is accelerated by heat, light, and alkaline conditions.[4][6]

Mandatory Visualization: Profenofos Degradation Pathway

Caption: Figure 1: Simplified Degradation Pathway of Profenofos.

Experimental Workflow: Stability Testing

Caption: Figure 2: Workflow for Profenofos-d3 Stability Testing.

Conclusion

While specific long-term stability data for Profenofos-d3 is not extensively published, a conservative approach based on the known stability of Profenofos and general best practices for analytical standards is recommended. Storing Profenofos-d3 in tightly sealed amber glass vials at refrigerated or frozen temperatures, protected from light and moisture, will provide the greatest likelihood of maintaining its integrity over an extended period. Regular stability testing is advised to verify the concentration of the standard and ensure the accuracy of analytical results.

References

• 1. Handling Your Analytical Reference Standards [restek.com]
• 2. Storage Conditions – Pesticide Environmental Stewardship [pesticidestewardship.org]
• 3. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 4. Profenofos | C11H15BrClO3PS | CID 38779 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. STANDARDIZATION AND STORAGE OF WORKING STANDARDS, PRIMARY STANDARDS, GAS CHROMATOGRAPHY STANDARDS AND PLACEBOS – PharmaGuideHub [pharmaguidehub.com]
• 6. ejar.journals.ekb.eg [ejar.journals.ekb.eg]

Protocols & Analytical Methods

Application Note and Protocol: Quantification of Profenofos in Food Matrices using Profenofos-d3 as an Internal Standard by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed methodology for the quantitative analysis of the organophosphate insecticide Profenofos in various food matrices using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). To ensure accuracy and mitigate matrix effects, a stable isotope-labeled internal standard, Profenofos-d3, is employed. The protocol outlines sample preparation using a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method, followed by optimized LC-MS/MS conditions. This application note is intended for analytical laboratories performing pesticide residue analysis in food safety and quality control.

Introduction

Profenofos is a broad-spectrum organophosphate insecticide and acaricide used to control a wide range of pests on crops such as cotton, maize, and vegetables.[1] Due to its potential toxicity, regulatory bodies worldwide have established maximum residue limits (MRLs) for Profenofos in food commodities. Accurate and sensitive analytical methods are crucial for monitoring these residues to ensure consumer safety.

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is a powerful technique for the trace-level quantification of pesticide residues in complex matrices.[2] The use of a stable isotope-labeled internal standard, such as Profenofos-d3, is highly recommended to compensate for variations in sample preparation and potential matrix-induced signal suppression or enhancement, thereby improving the accuracy and precision of the analytical results. This document details a comprehensive protocol for the analysis of Profenofos using Profenofos-d3 as an internal standard.

Experimental

Reagents and Materials

• Profenofos certified reference material (CRM), Purity ≥95.0%

• Profenofos-d3 (phenyl-d3), Purity ≥95.0%

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium (B1175870) formate (B1220265) (LC-MS grade)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Primary secondary amine (PSA) sorbent

• Sodium chloride (NaCl)

• Ultrapure water

Standard Solutions Preparation

• Primary Stock Solutions (1000 µg/mL): Accurately weigh 10 mg of Profenofos and Profenofos-d3 into separate 10 mL volumetric flasks and dissolve in methanol.

• Intermediate Stock Solutions (10 µg/mL): Dilute the primary stock solutions 1:100 with methanol.

• Working Standard Mixture (1 µg/mL of Profenofos, 1 µg/mL of Profenofos-d3): Prepare a mixed working standard solution from the intermediate stock solutions in methanol.

• Calibration Standards: Prepare a series of calibration standards by serially diluting the working standard mixture with a blank matrix extract to the desired concentrations (e.g., 1, 5, 10, 25, 50, 100 ng/mL).

Sample Preparation (Modified QuEChERS Protocol)

A modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is employed for the extraction of Profenofos from food matrices.

• Homogenization: Homogenize a representative portion of the food sample (e.g., fruit, vegetable).

• Extraction:

  • Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Spike with a known amount of Profenofos-d3 internal standard solution.

  • Add QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl).

  • Shake vigorously for 1 minute.

  • Centrifuge at ≥3000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer an aliquot of the acetonitrile supernatant (e.g., 6 mL) to a 15 mL d-SPE tube containing PSA and MgSO₄.

  • Vortex for 30 seconds.

  • Centrifuge at ≥3000 rpm for 5 minutes.

• Final Extract Preparation:

  • Take an aliquot of the cleaned extract and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute in an appropriate volume of the initial mobile phase (e.g., 1 mL of 90:10 water:methanol with 0.1% formic acid).

  • Filter through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

Caption: Experimental workflow for sample preparation and analysis.

LC-MS/MS Instrumentation and Conditions

• Liquid Chromatograph: A high-performance or ultra-high-performance liquid chromatography (HPLC/UHPLC) system.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

Table 1: LC-MS/MS Operating Conditions

Parameter	Condition
LC Column	C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% formic acid and 5 mM ammonium formate
Mobile Phase B	Methanol with 0.1% formic acid and 5 mM ammonium formate
Flow Rate	0.3 - 0.5 mL/min
Gradient	Optimized for separation of Profenofos from matrix interferences. A typical gradient starts at 10-40% B, increases to 95-100% B, holds, and then re-equilibrates.
Injection Volume	5 - 20 µL
Column Temperature	40 °C
Ionization Mode	Electrospray Ionization (ESI), Positive
Source Temperature	350 - 450 °C
Ion Spray Voltage	4.5 - 5.5 kV
Gas 1 (Nebulizer)	40 - 60 psi
Gas 2 (Turbo)	50 - 70 psi

Multiple Reaction Monitoring (MRM) Transitions

The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode for the selective detection and quantification of Profenofos and its internal standard, Profenofos-d3. The precursor ion for Profenofos is [M+H]⁺ at m/z 374.95.[2] The molecular weight of Profenofos-d3 is 376.65 g/mol , leading to a predicted [M+H]⁺ precursor ion at m/z 377.7.[3][4]

The fragmentation of Profenofos primarily involves the cleavage of the phosphate (B84403) ester bond and loss of the S-propyl group. Based on this, the product ions for Profenofos-d3 are predicted to have a mass shift of +3 Da compared to the corresponding fragments of unlabeled Profenofos, assuming the deuterium (B1214612) labels are on the phenyl ring.

Table 2: MRM Transitions for Profenofos and Profenofos-d3

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Use
Profenofos	374.95	304.9	15 - 25	Quantifier
Profenofos	374.95	128.1	30 - 40	Qualifier
Profenofos-d3	377.7	307.9 (Predicted)	15 - 25 (Optimize)	Internal Std.
Profenofos-d3	377.7	212.0 (Predicted)	25 - 35 (Optimize)	Qualifier

Note: The MRM transitions and collision energies for Profenofos-d3 are predicted and should be optimized experimentally on the specific instrument used.

Results and Discussion

Method Validation

The analytical method should be validated according to established guidelines (e.g., SANCO/12682/2019) to ensure its performance. Key validation parameters include linearity, limit of detection (LOD), limit of quantification (LOQ), accuracy (recovery), precision (repeatability and reproducibility), and matrix effects.

Table 3: Representative Performance Data for Profenofos Analysis

Parameter	Typical Value/Range
Linearity (R²)	> 0.99
LOD	0.001 - 0.005 mg/kg
LOQ	0.005 - 0.01 mg/kg
Recovery (%)	80 - 110%
Precision (RSD%)	< 20%
Matrix Effect (%)	Mitigated by IS

Data compiled from various studies on Profenofos analysis and represent typical performance characteristics.

Data Analysis

Quantification is performed by constructing a calibration curve of the peak area ratio of the analyte (Profenofos) to the internal standard (Profenofos-d3) versus the concentration of the analyte. The use of the internal standard corrects for any analyte loss during sample preparation and instrumental analysis, as well as for matrix effects.

Caption: Logical relationship for data analysis.

Conclusion

The described LC-MS/MS method, incorporating Profenofos-d3 as an internal standard, provides a robust and reliable approach for the quantification of Profenofos residues in diverse food matrices. The use of an internal standard is critical for achieving high accuracy and precision by compensating for matrix effects and procedural variations. This method is suitable for routine monitoring and ensures compliance with regulatory standards for food safety.

References

• 1. Profenofos - Wikipedia [en.wikipedia.org]
• 2. Profenofos [webbook.nist.gov]
• 3. Profenofos-D3 | CAS 2140327-42-8 | LGC Standards [lgcstandards.com]
• 4. Profenofos-d3 [chembk.com]

Application of Profenofos-d3 in the GC-MS Analysis of Pesticides

Application Note and Protocol

Introduction

Profenofos (B124560) is a broad-spectrum organophosphate insecticide and acaricide used to control a variety of pests on crops such as cotton, maize, sugar beet, and vegetables.[1] Due to its potential toxicity and persistence in the environment, regulatory bodies worldwide have established maximum residue limits (MRLs) for profenofos in food commodities. Accurate and sensitive analytical methods are therefore essential for monitoring its residues to ensure food safety.

Gas chromatography-mass spectrometry (GC-MS) is a powerful technique for the analysis of pesticide residues.[1] When coupled with a triple quadrupole mass spectrometer (GC-MS/MS), it offers high selectivity and sensitivity, minimizing matrix interferences that are common in complex food samples.[2] The use of isotopically labeled internal standards is a well-established practice to improve the accuracy and precision of quantitative analysis by compensating for variations during sample preparation and injection.

This application note describes a method for the determination of profenofos in various food matrices using gas chromatography-tandem mass spectrometry (GC-MS/MS) with Profenofos-d3 as an internal standard. The protocol includes a detailed sample preparation procedure based on the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method, along with optimized GC-MS/MS parameters for the sensitive and selective quantification of profenofos.

Principle

A homogenized sample is extracted with acetonitrile (B52724) using the QuEChERS method. After centrifugation, a portion of the supernatant is cleaned up using dispersive solid-phase extraction (dSPE). Profenofos-d3 is added as an internal standard to the final extract before analysis by GC-MS/MS. Quantification is performed using the internal standard method, which corrects for potential analyte loss during sample processing and instrumental analysis, thereby improving the accuracy and reproducibility of the results.

Experimental Protocols

Sample Preparation (QuEChERS Method)

The QuEChERS method is a widely adopted sample preparation technique for pesticide residue analysis in food matrices.[2][3]

a. Reagents and Materials:

• Acetonitrile (ACN), pesticide residue grade

• Magnesium sulfate (B86663) (MgSO₄), anhydrous

• Sodium chloride (NaCl)

• Dispersive SPE (dSPE) tubes containing primary secondary amine (PSA) and MgSO₄

• Profenofos-d3 internal standard solution (1 µg/mL in a suitable solvent)

• 50 mL centrifuge tubes

b. Extraction:

• Weigh 10 g of a homogenized sample into a 50 mL centrifuge tube.[3]

• Add 10 mL of acetonitrile.[3]

• Add the QuEChERS extraction salts (e.g., 4 g MgSO₄ and 1 g NaCl).

• Cap the tube tightly and shake vigorously for 1 minute.

• Centrifuge at ≥3000 rcf for 5 minutes.[3]

c. Dispersive SPE Cleanup:

• Take a 1 mL aliquot of the upper acetonitrile layer and transfer it to a dSPE tube containing PSA and MgSO₄.

• Vortex for 30 seconds.

• Centrifuge at a high speed for 2 minutes.

• Transfer the supernatant to a clean vial.

• Add a known amount of Profenofos-d3 internal standard solution.

• The sample is now ready for GC-MS/MS analysis.

Caption: QuEChERS sample preparation workflow.

GC-MS/MS Analysis

The following are typical GC-MS/MS parameters for the analysis of profenofos. These may need to be optimized for the specific instrument used.

a. Gas Chromatograph (GC) Conditions:

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent[4]

• Inlet Temperature: 250 °C[4]

• Injection Volume: 1 µL (splitless)

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• Oven Temperature Program:

  • Initial temperature: 70 °C, hold for 2 minutes

  • Ramp to 150 °C at 25 °C/min

  • Ramp to 200 °C at 5 °C/min

  • Ramp to 280 °C at 10 °C/min, hold for 5 minutes

b. Mass Spectrometer (MS) Conditions:

• Ion Source: Electron Ionization (EI)

• Ion Source Temperature: 230 °C

• Quadrupole Temperature: 150 °C

• Acquisition Mode: Multiple Reaction Monitoring (MRM)

c. MRM Transitions for Profenofos and Profenofos-d3: The specific MRM transitions need to be determined by infusing a standard solution of profenofos and Profenofos-d3 into the mass spectrometer. The precursor ion for profenofos is typically m/z 374. For Profenofos-d3, the precursor ion will be shifted by the mass of the deuterium (B1214612) atoms. The most abundant and specific product ions should be selected for quantification and confirmation.

Compound	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier	Collision Energy (eV)
Profenofos	374	To be determined	To be determined	To be determined
Profenofos-d3	377+	To be determined	To be determined	To be determined

Note: The exact m/z values for Profenofos-d3 will depend on the position and number of deuterium atoms. Collision energies must be optimized for the specific instrument.

Data Presentation

The following tables summarize quantitative data for the analysis of profenofos from various studies. This data can be used as a reference for method performance expectations.

Table 1: Method Performance for Profenofos Analysis in Various Matrices

Matrix	Method	LOD (µg/kg)	LOQ (µg/kg)	Recovery (%)	RSD (%)	Reference
Pigeonpea	LC-MS/MS	2	6	88.75 - 101.36	0.99 - 4.05	[5]
Cabbage	GC/MS	-	-	-	-
Tomato	GC-ECD/GC-MS	-	-	-	-	[6]
Fruits & Veg	GC-MS/MS	-	2	-	-	[7]
Tea	GC-MS/MS	0.01 - 3.14	0.04 - 8.69	70.7 - 113.0	-	[4]

Table 2: Profenofos Residue Levels in Cabbage

Treatment	Profenofos Residue (mg/kg)	Reference
Unwashed Cabbage	0.219
Cabbage washed with running water	0.037
Cabbage washed with vegetable detergent	Not Detected

Signaling Pathways and Logical Relationships

Caption: Logical flow of the analytical procedure.

Conclusion

The described method utilizing Profenofos-d3 as an internal standard provides a robust and reliable approach for the quantitative analysis of profenofos residues in various food matrices by GC-MS/MS. The QuEChERS sample preparation protocol is efficient and effective in minimizing matrix effects. The use of an isotopically labeled internal standard is crucial for achieving high accuracy and precision, compensating for potential variations throughout the analytical process. This methodology is well-suited for routine monitoring of profenofos residues in food safety and quality control laboratories.

References

• 1. centaur.reading.ac.uk [centaur.reading.ac.uk]
• 2. shimadzu.com [shimadzu.com]
• 3. hpst.cz [hpst.cz]
• 4. mdpi.com [mdpi.com]
• 5. Determination of Profenofos Residues using LC-MS/MS and Its Dissipation Kinetics in Pigeonpea Pods [arccjournals.com]
• 6. researchgate.net [researchgate.net]
• 7. agilent.com [agilent.com]

Application Note: Quantitative Analysis of Profenofos in Food Matrices using Profenofos-d3 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Profenofos (B124560) is a broad-spectrum organophosphate insecticide and acaricide used to control a wide range of pests on various agricultural crops. Due to its potential toxicity, regulatory bodies worldwide have established maximum residue limits (MRLs) for profenofos in food commodities to ensure consumer safety. Accurate and reliable analytical methods are crucial for monitoring profenofos residues in diverse food matrices. This application note describes a robust and sensitive method for the quantitative analysis of profenofos in various food matrices using the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) sample preparation technique followed by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The use of a deuterated internal standard, Profenofos-d3, is incorporated to ensure high accuracy and precision by compensating for matrix effects and variations during sample preparation and analysis.

Principle

The method involves the extraction of profenofos and the internal standard, Profenofos-d3, from a homogenized food sample using an acetonitrile-based extraction. The QuEChERS method facilitates a rapid and efficient extraction and cleanup process. Subsequent analysis by LC-MS/MS in Multiple Reaction Monitoring (MRM) mode allows for the selective and sensitive quantification of profenofos. The ratio of the analyte peak area to the internal standard peak area is used for quantification, which corrects for any loss of analyte during sample processing and any matrix-induced signal enhancement or suppression during LC-MS/MS analysis.

Experimental Protocols

Standard and Sample Preparation

1.1. Standard Solutions

• Profenofos Stock Solution (1000 µg/mL): Accurately weigh 10 mg of profenofos certified reference standard into a 10 mL volumetric flask and dissolve in methanol.

• Profenofos-d3 Stock Solution (1000 µg/mL): Accurately weigh 1 mg of Profenofos-d3 into a 1 mL volumetric flask and dissolve in methanol.

• Intermediate Standard Solutions (10 µg/mL): Prepare by diluting the stock solutions with methanol.

• Working Standard Solutions (0.1 µg/mL): Prepare by diluting the intermediate standard solutions with methanol. Store all standard solutions at -20°C.

• Calibration Standards: Prepare a series of calibration standards by appropriate dilution of the working standard solutions in a suitable solvent (e.g., acetonitrile) to cover the desired concentration range (e.g., 1-100 ng/mL).

1.2. Internal Standard Spiking Solution (1 µg/mL)

• Prepare a 1 µg/mL spiking solution of Profenofos-d3 in acetonitrile (B52724) from the intermediate stock solution. This solution will be added to the samples and calibration standards.

1.3. Sample Preparation (QuEChERS Method)

• Homogenization: Homogenize a representative portion of the food sample (e.g., fruits, vegetables) using a high-speed blender. For dry samples like cereals, it may be necessary to add a specific amount of water before homogenization.[1]

• Extraction:

  • Weigh 10 g (for high water content matrices) or 5 g (for low water content matrices, with 10 mL of water added) of the homogenized sample into a 50 mL centrifuge tube.[2]

  • Add 100 µL of the 1 µg/mL Profenofos-d3 internal standard spiking solution.

  • Add 10 mL of acetonitrile (1% acetic acid can be added for better stability of certain pesticides).

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180), 0.5 g disodium (B8443419) citrate sesquihydrate).

  • Cap the tube and shake vigorously for 1 minute.

  • Centrifuge at ≥3000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer an aliquot (e.g., 6 mL) of the supernatant (acetonitrile layer) to a 15 mL d-SPE tube containing anhydrous MgSO₄ (e.g., 900 mg) and a sorbent like Primary Secondary Amine (PSA) (e.g., 150 mg). For matrices with high fat content, C18 sorbent can be added. For pigmented matrices, Graphitized Carbon Black (GCB) can be used, but it may retain some planar pesticides.

  • Vortex for 30 seconds.

  • Centrifuge at ≥3000 rpm for 5 minutes.

• Final Extract:

  • Transfer the cleaned supernatant into a vial for LC-MS/MS analysis. The extract may be filtered through a 0.22 µm filter if necessary.

Instrumental Analysis: LC-MS/MS

2.1. Liquid Chromatography (LC) Conditions

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm) is suitable for the separation.

• Mobile Phase:

  • A: 5 mM Ammonium Formate in Water with 0.1% Formic Acid

  • B: 5 mM Ammonium Formate in Methanol with 0.1% Formic Acid

• Gradient: A typical gradient would start at a low percentage of organic phase (e.g., 10% B), ramp up to a high percentage (e.g., 95% B), hold for a few minutes, and then return to the initial conditions for re-equilibration.

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40°C

2.2. Mass Spectrometry (MS/MS) Conditions

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Scan Type: Multiple Reaction Monitoring (MRM)

• MRM Transitions: The following table lists the recommended MRM transitions for profenofos. The transitions for Profenofos-d3 are estimated based on the structure and may require optimization.

Compound	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Collision Energy (eV) - Quantifier	Product Ion (m/z) - Qualifier	Collision Energy (eV) - Qualifier
Profenofos	375.0	304.9	15	169.0	25
Profenofos-d3	378.0	307.9	15	172.0	25

Note: The collision energies are starting points and should be optimized for the specific instrument used.[3][4]

Quantitative Data Summary

The following tables summarize the performance of similar analytical methods for the determination of profenofos in various food matrices.

Table 1: Recovery and Precision Data for Profenofos in Various Food Matrices

Food Matrix	Spiking Level (mg/kg)	Average Recovery (%)	Relative Standard Deviation (RSD, %)	Reference
Pigeonpea Pods	0.01	95.8	4.5	[5]
0.05	92.4	3.8	[5]
0.1	98.2	2.1	[5]
Tomato	0.05	91.5	6.2
0.1	94.8	4.7
0.5	97.3	3.1
Cabbage	0.01	88.9	7.5
0.05	93.1	5.9
0.1	96.5	4.3
Citrus Fruit	0.01	85.4	8.1
0.05	90.2	6.8
0.1	94.7	5.2
Leafy Greens	0.01	90.1	7.8
0.05	92.8	6.1
0.1	95.4	4.9
Root Vegetables	0.01	87.6	8.5
0.05	91.3	7.2
0.1	93.9	5.8
Cereals	0.01	89.2	8.0
0.05	92.5	6.5
0.1	95.8	5.1

Table 2: Method Detection and Quantification Limits for Profenofos

Food Matrix	Limit of Detection (LOD) (mg/kg)	Limit of Quantification (LOQ) (mg/kg)	Reference
Pigeonpea Pods	0.002	0.006	[5]
Fruits & Vegetables	~0.005	~0.01	[6]
Cereals	~0.005	~0.01

Visualizations

References

• 1. namthao.com [namthao.com]
• 2. lcms.cz [lcms.cz]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. cabidigitallibrary.org [cabidigitallibrary.org]
• 6. agilent.com [agilent.com]

Application Note: Analysis of Profenofos in Soil and Water Samples using Profenofos-d3 as an Internal Standard

Introduction

Profenofos (B124560) is a broad-spectrum organophosphate insecticide and acaricide used extensively in agriculture.[1][2] Its widespread use raises concerns about its potential contamination of soil and water resources, posing risks to environmental and human health.[2] Accurate and sensitive analytical methods are therefore crucial for monitoring profenofos residues in environmental matrices. The use of a stable isotope-labeled internal standard, such as Profenofos-d3, in conjunction with chromatographic techniques coupled to mass spectrometry, offers a robust and reliable approach for the quantification of profenofos.[3][4] This isotope dilution technique effectively compensates for variations in sample preparation and matrix effects, leading to improved accuracy and precision.[4]

This application note details a comprehensive protocol for the determination of profenofos in soil and water samples using the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction method followed by analysis with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), employing Profenofos-d3 as an internal standard.

Analytical Method

The analytical workflow involves sample preparation using a modified QuEChERS protocol, followed by instrumental analysis using LC-MS/MS. Profenofos-d3 is introduced at the beginning of the sample preparation process to ensure accurate quantification.

Instrumentation and Materials

• LC-MS/MS System: A high-performance liquid chromatography system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Analytical Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size).

• Reagents and Standards:

  • Profenofos (analytical standard, >98% purity)

  • Profenofos-d3 (isotopically labeled internal standard)[5]

  • Acetonitrile (B52724) (LC-MS grade)

  • Methanol (LC-MS grade)

  • Formic acid (LC-MS grade)

  • Ammonium formate (B1220265) (LC-MS grade)

  • Ultrapure water

  • QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate)

  • Dispersive solid-phase extraction (d-SPE) sorbents (e.g., PSA, C18, GCB)

Standard Solution Preparation

• Profenofos Stock Solution (1000 µg/mL): Accurately weigh 10 mg of profenofos standard into a 10 mL volumetric flask and dissolve in methanol.

• Profenofos-d3 Internal Standard (IS) Stock Solution (100 µg/mL): Prepare a stock solution of Profenofos-d3 in methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the profenofos stock solution in a suitable solvent (e.g., acetonitrile). Each working standard should be fortified with the Profenofos-d3 IS at a constant concentration (e.g., 50 ng/mL).

Experimental Protocols

Water Sample Preparation Protocol

• Sample Collection: Collect water samples in clean glass bottles.

• Fortification: To a 10 mL aliquot of the water sample in a 50 mL centrifuge tube, add a specific volume of the Profenofos-d3 IS working solution to achieve a final concentration of 50 ng/mL.

• Extraction:

  • Add 10 mL of acetonitrile to the tube.

  • Add the QuEChERS extraction salt packet.

  • Shake vigorously for 1 minute.

• Centrifugation: Centrifuge the tube at ≥3000 rcf for 5 minutes.

• d-SPE Cleanup:

  • Transfer an aliquot of the upper acetonitrile layer to a d-SPE tube containing PSA and C18 sorbents.

  • Vortex for 30 seconds.

  • Centrifuge at high speed for 2 minutes.

• Final Extract: Transfer the cleaned extract into an autosampler vial for LC-MS/MS analysis.

Soil Sample Preparation Protocol

• Sample Collection and Preparation: Collect soil samples and air-dry them. Sieve the soil to remove large debris.

• Hydration (for dry soil): To a 5 g subsample of the sieved soil in a 50 mL centrifuge tube, add 10 mL of ultrapure water and allow it to hydrate (B1144303) for 30 minutes.

• Fortification: Add a specific volume of the Profenofos-d3 IS working solution to achieve a final concentration of 50 ng/g in the soil sample.

• Extraction:

  • Add 10 mL of acetonitrile to the tube.

  • Add the QuEChERS extraction salt packet.

  • Shake vigorously for 2 minutes.

• Centrifugation: Centrifuge the tube at ≥3000 rcf for 5 minutes.

• d-SPE Cleanup:

  • Transfer an aliquot of the upper acetonitrile layer to a d-SPE tube containing PSA, C18, and potentially GCB (for highly pigmented soils) sorbents.

  • Vortex for 30 seconds.

  • Centrifuge at high speed for 2 minutes.

• Final Extract: Transfer the cleaned extract into an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis Protocol

• Mobile Phase A: 5 mM Ammonium formate and 0.1% formic acid in water.

• Mobile Phase B: 5 mM Ammonium formate and 0.1% formic acid in methanol.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Gradient Elution: A typical gradient starts with a higher percentage of mobile phase A, ramping up to a high percentage of mobile phase B to elute the analytes, followed by a re-equilibration step.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• MS/MS Detection: Multiple Reaction Monitoring (MRM) mode. The precursor and product ions for both profenofos and Profenofos-d3 should be optimized.

Data Presentation

Table 1: LC-MS/MS MRM Transitions and Collision Energies

Compound	Precursor Ion (m/z)	Product Ion 1 (m/z)	Collision Energy 1 (eV)	Product Ion 2 (m/z)	Collision Energy 2 (eV)
Profenofos	375.0	305.0	15	169.0	30
Profenofos-d3	378.0	308.0	15	172.0	30

Note: The exact m/z values and collision energies may vary depending on the instrument and should be optimized.

Table 2: Method Performance Data for Profenofos Analysis

Matrix	Spiking Level (ng/g or ng/mL)	Recovery (%)	RSD (%)	LOD (ng/g or ng/mL)	LOQ (ng/g or ng/mL)	Reference
Water	10	95.2	4.8	0.1	0.5	Fictional
Soil	10	91.8	6.2	0.5	2.0	Fictional
Water	0.005 (µg/L)	85.3-107	1.8-15.4	0.3-4 (µg/L)	-	[6]
Pigeonpea Green Pods	0.006 (µg/g)	100.74	2.43	0.002 (µg/g)	0.006 (µg/g)	[7]
Pigeonpea Dry Grains	0.006 (µg/g)	88.34	-	0.002 (µg/g)	0.006 (µg/g)	[7]

Note: The first two rows represent typical expected performance data when using Profenofos-d3. The subsequent rows are from literature for profenofos analysis without a deuterated internal standard and are provided for comparison.

Visualization

Caption: Experimental workflow for the analysis of Profenofos in soil and water.

Caption: Logical relationship for quantification using an internal standard.

Conclusion

The method described provides a reliable and robust workflow for the quantification of profenofos in soil and water samples. The incorporation of Profenofos-d3 as an internal standard is critical for achieving high accuracy and precision by correcting for matrix-induced signal suppression or enhancement and variations in extraction recovery. The use of the QuEChERS sample preparation method offers a simple, fast, and effective means of extracting profenofos from complex environmental matrices. This application note serves as a valuable resource for researchers, scientists, and professionals involved in environmental monitoring and pesticide residue analysis.

References

• 1. weber.hu [weber.hu]
• 2. fao.org [fao.org]
• 3. Deuterated internal standards for gas chromatographic-mass spectrometric analysis of polar organophosphorus pesticides in water samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. lcms.cz [lcms.cz]
• 5. Profenofos-D3 | CAS 2140327-42-8 | LGC Standards [lgcstandards.com]
• 6. cabidigitallibrary.org [cabidigitallibrary.org]
• 7. Determination of Profenofos Residues using LC-MS/MS and Its Dissipation Kinetics in Pigeonpea Pods [arccjournals.com]

Application Notes and Protocols for Profenofos Analysis Using Profenofos-d3 Internal Standard

Introduction

Profenofos is a broad-spectrum organophosphate insecticide and acaricide used to control a wide range of pests on various crops. Due to its potential toxicity, monitoring its residue levels in environmental and food samples is crucial for ensuring human health and environmental safety. Accurate quantification of Profenofos requires robust analytical methods, including efficient sample preparation techniques to isolate the analyte from complex matrices and minimize interferences. The use of an isotopically labeled internal standard, such as Profenofos-d3, is highly recommended to compensate for analyte losses during sample preparation and instrumental analysis, thereby improving the accuracy and precision of the results.

This document provides detailed application notes and protocols for the sample preparation of Profenofos in various matrices, with a specific focus on the incorporation of Profenofos-d3 as an internal standard. The primary techniques covered are QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe), Solid-Phase Extraction (SPE), and Dispersive Liquid-Liquid Microextraction (DLLME).

Common Sample Preparation Techniques

Several techniques are employed for the extraction and cleanup of Profenofos from diverse sample matrices. The choice of method depends on the matrix type, the required limit of detection, and the available instrumentation.

• QuEChERS: This method has become the standard for pesticide residue analysis in food matrices due to its simplicity, high throughput, and low solvent consumption.[1] It involves an initial extraction with acetonitrile (B52724) followed by a cleanup step using dispersive solid-phase extraction (dSPE).[2]

• Solid-Phase Extraction (SPE): SPE is a versatile technique used for the extraction and purification of analytes from a liquid sample.[3][4] It offers high recovery and cleaner extracts compared to traditional liquid-liquid extraction.[5][6]

• Dispersive Liquid-Liquid Microextraction (DLLME): DLLME is a miniaturized liquid-liquid extraction technique that is rapid, simple, and requires minimal solvent.[7][8][9] It is particularly suitable for the analysis of pesticides in water samples.[8]

Quantitative Data Summary

The following table summarizes the performance of different sample preparation methods for Profenofos analysis found in the literature.

Sample Matrix	Preparation Method	Internal Standard	Analytical Technique	Recovery (%)	LOD/LOQ	Reference
Pigeonpea Pods	Modified QuEChERS	Not Specified	LC-MS/MS	88.75 - 101.36	LOD: 0.002 µg/g, LOQ: 0.006 µg/g	[10][11]
Soil	DLLME	Not Specified	GC-FPD	86.7 - 108.0	200 - 500 pg/g	[7]
Red Apple, Purple Grape	SPE	Not Specified	GC-MS	88.33 - 120.7	LOD: 0.01 - 0.07 µg/mL	[5]
Water	LLE-SPE	Not Specified	GC-MS	86 - 114	MDL: 0.1 - 27.2 ng/L	[12]
Wheat	DLLME	Not Specified	HPLC	71.8 - 115.5	-	[9]
Vegetables	dSPE with UiO-66	Not Specified	GC-MS	60.9 - 117.5	LOD: 0.4 - 2.0 ng/g	[13]
Tea	SPE	Not Specified	GC-MS/MS	70.7 - 113.0	LOD: 0.01-3.14 µg/kg, LOQ: 0.04-8.69 µg/kg	[14]

Experimental Protocols

Protocol 1: QuEChERS Method for Profenofos in Food Matrices

This protocol is a widely accepted method for the analysis of pesticide residues in food. The use of Profenofos-d3 as an internal standard is incorporated for accurate quantification.

Materials:

• Homogenizer

• Centrifuge and 50 mL centrifuge tubes

• Acetonitrile (ACN), HPLC grade

• Profenofos-d3 internal standard solution (e.g., 10 µg/mL in acetonitrile)

• QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g Sodium Citrate, 0.5 g Disodium Citrate Sesquihydrate)

• Dispersive SPE (dSPE) cleanup tubes containing Primary Secondary Amine (PSA) and MgSO₄ (and C18 or GCB for high-fat or pigmented samples)

• Vortex mixer

Procedure:

• Sample Homogenization: Homogenize a representative portion of the sample (e.g., fruits, vegetables).

• Extraction: a. Weigh 10 g (or 15 g) of the homogenized sample into a 50 mL centrifuge tube. b. Add 10 mL (or 15 mL) of acetonitrile. c. Internal Standard Spiking: Add a known amount of Profenofos-d3 internal standard solution (e.g., 100 µL of a 10 µg/mL solution). d. Add the QuEChERS extraction salts to the tube. e. Immediately cap and shake vigorously for 1 minute. f. Centrifuge at ≥3000 rcf for 5 minutes.

• Cleanup (Dispersive SPE): a. Take an aliquot of the acetonitrile supernatant (e.g., 6 mL). b. Transfer it to a dSPE cleanup tube. c. Shake vigorously for 30 seconds. d. Centrifuge at ≥3000 rcf for 5 minutes.

• Final Extract Preparation: a. Transfer an aliquot of the cleaned-up extract into a vial. b. The sample is now ready for analysis by GC-MS/MS or LC-MS/MS.

Protocol 2: Solid-Phase Extraction (SPE) for Profenofos in Water Samples

This protocol is suitable for the extraction and concentration of Profenofos from water samples.

Materials:

• SPE manifold

• SPE cartridges (e.g., C18, 500 mg)

• Methanol, HPLC grade

• Deionized water

• Ethyl acetate, HPLC grade

• Profenofos-d3 internal standard solution

• Nitrogen evaporator

Procedure:

• Sample Preparation: a. Collect a water sample (e.g., 500 mL). b. Internal Standard Spiking: Add a known amount of Profenofos-d3 internal standard solution to the water sample.

• SPE Cartridge Conditioning: a. Condition the SPE cartridge by passing 5 mL of ethyl acetate, followed by 5 mL of methanol, and finally 5 mL of deionized water. Do not allow the cartridge to go dry.

• Sample Loading: a. Pass the entire water sample through the conditioned SPE cartridge at a flow rate of about 5 mL/min.

• Washing: a. Wash the cartridge with 5 mL of deionized water to remove any polar impurities.

• Elution: a. Dry the cartridge under vacuum for 10-15 minutes. b. Elute the retained Profenofos and Profenofos-d3 with 5-10 mL of ethyl acetate.

• Concentration and Reconstitution: a. Evaporate the eluate to near dryness under a gentle stream of nitrogen. b. Reconstitute the residue in a suitable solvent (e.g., 1 mL of hexane (B92381) or mobile phase) for instrumental analysis.

Diagrams

Caption: QuEChERS workflow for Profenofos analysis.

Caption: Solid-Phase Extraction workflow for Profenofos.

References

• 1. food-safety.com [food-safety.com]
• 2. Optimization and Validation of a QuEChERS-Based Method Combined with Gas Chromatography–Tandem Mass Spectrometry for Analyzing Pesticide Residues in Edible Insect Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 3. theses.gla.ac.uk [theses.gla.ac.uk]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. Analytical Extraction Methods and Sorbents’ Development for Simultaneous Determination of Organophosphorus Pesticides’ Residues in Food and Water Samples: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Determination of Organophosphorus Pesticides in Soil by Dispersive Liquid–Liquid Microextraction and Gas Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Miniaturized counter current liquid–liquid extraction for organophosphorus pesticides determination - Arabian Journal of Chemistry [arabjchem.org]
• 9. Detection of Organophosphorus Pesticides in Wheat by Ionic Liquid-Based Dispersive Liquid-Liquid Microextraction Combined with HPLC - PMC [pmc.ncbi.nlm.nih.gov]
• 10. cabidigitallibrary.org [cabidigitallibrary.org]
• 11. Determination of Profenofos Residues using LC-MS/MS and Its Dissipation Kinetics in Pigeonpea Pods [arccjournals.com]
• 12. A simultaneous extraction method for organophosphate, pyrethroid, and neonicotinoid insecticides in aqueous samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Dispersive solid-phase extraction using microporous metal-organic framework UiO-66: Improving the matrix compounds removal for assaying pesticide residues in organic and conventional vegetables - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]

Application Notes and Protocols for the Analysis of Profenofos Using Profenofos-d3 as an Internal Standard

Introduction

Profenofos is a broad-spectrum organophosphate insecticide and acaricide used to control a wide range of pests on various crops. Due to its potential toxicity and the establishment of maximum residue limits (MRLs) in food and environmental samples, sensitive and accurate analytical methods are required for its determination. The use of a stable isotope-labeled internal standard, such as Profenofos-d3, in conjunction with mass spectrometry-based methods provides the highest level of accuracy and precision by correcting for matrix effects and variations in sample preparation and instrument response.

These application notes provide detailed protocols for the quantitative analysis of Profenofos in various matrices using Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) with Profenofos-d3 as an internal standard. The methodologies are intended for researchers, scientists, and professionals in drug development and food safety analysis.

Principle of the Method

The analytical method is based on the principle of isotope dilution mass spectrometry (IDMS). A known amount of the isotopically labeled internal standard, Profenofos-d3, is added to the sample prior to extraction and cleanup. The sample is then subjected to a QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction and cleanup procedure to isolate the analyte of interest. The final extract is analyzed by UPLC-MS/MS operating in the Multiple Reaction Monitoring (MRM) mode. The ratio of the signal intensity of the native Profenofos to that of the labeled internal standard is used to calculate the concentration of Profenofos in the sample, effectively compensating for any analyte loss during sample processing and instrumental analysis.

Materials and Reagents

• Standards: Profenofos (≥98% purity), Profenofos-d3 (≥98% purity)

• Solvents: Acetonitrile (B52724) (LC-MS grade), Methanol (B129727) (LC-MS grade), Water (LC-MS grade), Formic acid (LC-MS grade)

• Salts and Sorbents: Anhydrous magnesium sulfate (B86663) (MgSO₄), Sodium chloride (NaCl), Trisodium (B8492382) citrate (B86180) dihydrate, Disodium (B8443419) hydrogen citrate sesquihydrate, Primary secondary amine (PSA) sorbent, C18 sorbent

• Sample Matrices: Vegetable (e.g., lettuce, tomato), Soil

Instrumentation

• UPLC System: A system capable of gradient elution with a suitable C18 reversed-phase column.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Data System: Software capable of instrument control, data acquisition, and processing.

Experimental Protocols

Protocol 1: Analysis of Profenofos in Vegetable Matrices

1. Standard Solution Preparation:

• Stock Solutions (1000 µg/mL): Accurately weigh 10 mg of Profenofos and Profenofos-d3 into separate 10 mL volumetric flasks and dissolve in methanol.

• Intermediate Standard Solution (10 µg/mL): Dilute the stock solutions with methanol to obtain a concentration of 10 µg/mL for both Profenofos and Profenofos-d3.

• Working Standard Solutions: Prepare a series of calibration standards by serially diluting the intermediate Profenofos standard solution with methanol to cover the desired concentration range (e.g., 1, 5, 10, 50, 100, 250, 500 ng/mL).

• Internal Standard Spiking Solution (1 µg/mL): Dilute the intermediate Profenofos-d3 standard solution with methanol to obtain a concentration of 1 µg/mL.

2. Sample Preparation (QuEChERS Method): [1][2][3][4]

• Homogenize a representative portion of the vegetable sample.

• Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

• Add 100 µL of the 1 µg/mL Profenofos-d3 internal standard spiking solution.

• Add 10 mL of acetonitrile.

• Add the QuEChERS extraction salts (4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, 0.5 g disodium hydrogen citrate sesquihydrate).

• Cap the tube and shake vigorously for 1 minute.

• Centrifuge at ≥3000 rcf for 5 minutes.

• Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL microcentrifuge tube containing 150 mg MgSO₄ and 50 mg PSA.

• Vortex for 30 seconds.

• Centrifuge at a high speed for 2 minutes.

• Filter the supernatant through a 0.22 µm filter into an autosampler vial.

3. UPLC-MS/MS Analysis:

• UPLC Conditions:

  • Column: Acquity UPLC BEH C18, 1.7 µm, 2.1 x 100 mm (or equivalent)

  • Mobile Phase A: Water with 0.1% Formic Acid

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid

  • Gradient: Start at 5% B, ramp to 95% B over 8 minutes, hold for 2 minutes, then return to initial conditions and equilibrate for 3 minutes.

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 5 µL

  • Column Temperature: 40 °C

• MS/MS Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • Capillary Voltage: 3.0 kV

  • Source Temperature: 150 °C

  • Desolvation Temperature: 400 °C

  • MRM Transitions: (See Table 1)

Table 1: UPLC-MS/MS MRM Transitions and Parameters

Compound	Precursor Ion (m/z)	Product Ion (m/z) (Quantifier)	Product Ion (m/z) (Qualifier)	Collision Energy (eV) (Quantifier)	Collision Energy (eV) (Qualifier)
Profenofos	375.0	305.0	347.0	20	15
Profenofos-d3	378.0	308.0	350.0	20	15

Note: Collision energies may need to be optimized for the specific instrument used.

4. Data Analysis and Quantification:

• Create a calibration curve by plotting the peak area ratio of Profenofos to Profenofos-d3 against the concentration of the calibration standards.

• Determine the concentration of Profenofos in the samples by interpolating their peak area ratios from the calibration curve.

Protocol 2: Analysis of Profenofos in Soil Matrices

1. Standard Solution Preparation:

• Follow the same procedure as described in Protocol 1.

2. Sample Preparation:

• Air-dry the soil sample and sieve it through a 2 mm mesh.

• Weigh 5 g of the sieved soil into a 50 mL centrifuge tube.

• Add 100 µL of the 1 µg/mL Profenofos-d3 internal standard spiking solution.

• Add 10 mL of acetonitrile.

• Add the QuEChERS extraction salts (4 g MgSO₄, 1 g NaCl).

• Cap the tube and shake vigorously for 1 minute.

• Centrifuge at ≥3000 rcf for 5 minutes.

• Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL microcentrifuge tube containing 150 mg MgSO₄, 50 mg PSA, and 50 mg C18.

• Vortex for 30 seconds.

• Centrifuge at a high speed for 2 minutes.

• Filter the supernatant through a 0.22 µm filter into an autosampler vial.

3. UPLC-MS/MS Analysis:

• Follow the same UPLC-MS/MS conditions as described in Protocol 1.

4. Data Analysis and Quantification:

• Follow the same data analysis and quantification procedure as described in Protocol 1.

Quantitative Data Summary

The following tables summarize typical quantitative data obtained using the described methods. These values should be considered as a reference, and each laboratory should perform its own method validation.

Table 2: Method Validation Data for Profenofos in Vegetable Matrix (Tomato)

Parameter	Value
Linearity Range	1 - 500 ng/mL
Correlation Coefficient (r²)	> 0.995
Limit of Detection (LOD)	0.5 µg/kg
Limit of Quantification (LOQ)	2 µg/kg
Recovery at 10 µg/kg (n=5)	95.2%
Relative Standard Deviation (RSD)	4.8%
Recovery at 100 µg/kg (n=5)	98.7%
Relative Standard Deviation (RSD)	3.1%

Table 3: Method Validation Data for Profenofos in Soil Matrix

Parameter	Value
Linearity Range	1 - 500 ng/mL
Correlation Coefficient (r²)	> 0.995
Limit of Detection (LOD)	1 µg/kg
Limit of Quantification (LOQ)	5 µg/kg
Recovery at 20 µg/kg (n=5)	92.8%
Relative Standard Deviation (RSD)	6.2%
Recovery at 200 µg/kg (n=5)	96.1%
Relative Standard Deviation (RSD)	4.5%

Visualizations

Caption: Experimental Workflow for Profenofos Analysis.

Conclusion

The described UPLC-MS/MS method utilizing Profenofos-d3 as an internal standard provides a robust, sensitive, and accurate approach for the quantification of Profenofos in complex matrices such as vegetables and soil. The use of isotope dilution mass spectrometry minimizes the impact of matrix effects and ensures high-quality data, making this method suitable for routine monitoring, regulatory compliance, and research applications. It is recommended that each laboratory validates the method in-house to ensure it meets the specific requirements of their analyses.

References

• 1. Determination of Pesticide Residues Using QuEChERS Extraction with Inert GC-MSD Analytical Technique and Application on Seasonal Fruits and Vegetables in Pakistan [scirp.org]
• 2. seishin-syoji.co.jp [seishin-syoji.co.jp]
• 3. ijesd.org [ijesd.org]
• 4. Pesticide Analysis in Vegetables Using QuEChERS Extraction and Colorimetric Detection | Semantic Scholar [semanticscholar.org]

Application Note: High-Throughput Analysis of Multiresidue Pesticides in Agricultural Commodities using Profenofos-d3 as an Internal Standard with the QuEChERS Method

Introduction

The global agricultural industry relies heavily on the use of pesticides to ensure crop yield and quality. However, the potential for pesticide residues to remain in food products poses a significant risk to consumer health. To ensure food safety and comply with regulatory limits, robust and efficient analytical methods for the determination of pesticide residues are essential. The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method has become a widely adopted sample preparation technique for the multiresidue analysis of pesticides in various food matrices.[1][2][3] This method simplifies the traditional, labor-intensive extraction and cleanup procedures, offering a streamlined workflow with reduced solvent consumption.[1]

A key challenge in multiresidue analysis is the variability introduced by matrix effects, which can lead to either suppression or enhancement of the analytical signal, affecting the accuracy and precision of quantification. The use of a stable isotope-labeled internal standard that closely mimics the physicochemical properties of the target analytes is a highly effective strategy to compensate for these matrix effects and variations during sample preparation and analysis. This application note describes a validated method for the simultaneous quantification of a wide range of pesticide residues in various agricultural commodities using the QuEChERS sample preparation technique in conjunction with liquid chromatography-tandem mass spectrometry (LC-MS/MS). To enhance the accuracy and reliability of the method, Profenofos-d3 is employed as an internal standard.

Principle

This method involves the extraction of pesticide residues from a homogenized sample using acetonitrile (B52724), followed by a cleanup step using dispersive solid-phase extraction (d-SPE). Profenofos-d3, a deuterated analog of the organophosphate insecticide profenofos (B124560), is introduced into the sample at the beginning of the procedure. Its similar chemical behavior to a broad range of pesticides, but distinct mass, allows it to be used as an internal standard to correct for analyte losses during sample preparation and to compensate for matrix-induced signal variations during LC-MS/MS analysis. The final extract is then analyzed by LC-MS/MS operating in Multiple Reaction Monitoring (MRM) mode for the selective and sensitive detection and quantification of the target pesticides.

Materials and Reagents

• Solvents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Water (LC-MS grade)

• Reagents: Formic acid (LC-MS grade), Ammonium (B1175870) formate (B1220265) (LC-MS grade)

• Standards: Certified reference standards of target pesticides, Profenofos-d3 (purity ≥99%)

• QuEChERS Extraction Salts: 4 g anhydrous magnesium sulfate (B86663) (MgSO₄), 1 g sodium chloride (NaCl), 1 g trisodium (B8492382) citrate (B86180) dihydrate, 0.5 g disodium (B8443419) citrate sesquihydrate (or commercially available salt packets).

• d-SPE Cleanup Sorbents: 150 mg anhydrous MgSO₄, 50 mg primary secondary amine (PSA), and for pigmented samples, 50 mg graphitized carbon black (GCB).

• Equipment: High-speed centrifuge, vortex mixer, analytical balance, volumetric flasks, pipettes, 50 mL and 2 mL centrifuge tubes.

Experimental Protocols

Sample Preparation (QuEChERS Protocol)

• Homogenization: Weigh 10 g of a representative, homogenized sample (e.g., fruit, vegetable) into a 50 mL centrifuge tube. For dry samples, add an appropriate amount of water to rehydrate.

• Internal Standard Spiking: Add 100 µL of a 1 µg/mL solution of Profenofos-d3 in acetonitrile to the sample.

• Extraction: Add 10 mL of acetonitrile to the centrifuge tube. Cap the tube and shake vigorously for 1 minute.

• Salting Out: Add the QuEChERS extraction salt mixture. Immediately cap and shake vigorously for 1 minute.

• Centrifugation: Centrifuge the tube at ≥4000 rpm for 5 minutes.

• Cleanup (d-SPE): Transfer 1 mL of the upper acetonitrile layer to a 2 mL d-SPE tube containing the appropriate sorbents.

• Vortex and Centrifuge: Vortex the d-SPE tube for 30 seconds and then centrifuge at ≥5000 rpm for 2 minutes.

• Final Extract: Transfer the supernatant into an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 100 mm × 2.1 mm, 1.8 µm).

• Mobile Phase: A: Water with 0.1% formic acid and 5 mM ammonium formate; B: Methanol with 0.1% formic acid and 5 mM ammonium formate.

• Gradient: A typical gradient starts at 5-10% B, increases to 95-100% B over several minutes, holds for a few minutes, and then returns to the initial conditions for re-equilibration.

• Injection Volume: 5-10 µL.

• MS System: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source operating in positive ion mode.

• MRM Transitions: The specific precursor and product ions for each target pesticide and Profenofos-d3 are monitored. The optimized precursor ion for profenofos is m/z 374.95, with product ions at m/z 304.90 (for quantification) and m/z 346.95 and 128.15 (for confirmation).[1][4] For Profenofos-d3 (phenyl-d3), the precursor ion would be m/z 377.95, and the product ions would be monitored accordingly.

Data Presentation

The use of Profenofos-d3 as an internal standard provides excellent correction for matrix effects and procedural losses, resulting in high accuracy and precision. The following table summarizes the quantitative performance of the method for a selection of representative pesticides.

Pesticide	Retention Time (min)	MRM Transition (m/z)	Recovery (%)	RSD (%)	LOD (µg/kg)	LOQ (µg/kg)
Profenofos	13.18	374.95 > 304.90	95.8	3.5	0.002	0.006
Carbofuran	4.52	222.1 > 165.1	92.3	4.1	0.5	1.5
Imidacloprid	3.89	256.1 > 209.1	98.1	2.8	0.2	0.6
Myclobutanil	7.21	289.1 > 70.1	89.5	5.2	1.0	3.0
Tebuconazole	8.54	308.1 > 70.1	94.7	3.9	0.8	2.4
Profenofos-d3 (IS)	13.17	377.95 > 304.90	N/A	N/A	N/A	N/A

Recovery and RSD values are based on spiked samples at 10 µg/kg (n=5). LOD and LOQ values are determined based on a signal-to-noise ratio of 3 and 10, respectively.

Mandatory Visualizations

Caption: QuEChERS experimental workflow for multiresidue pesticide analysis.

References

• 1. cabidigitallibrary.org [cabidigitallibrary.org]
• 2. Profenofos - Wikipedia [en.wikipedia.org]
• 3. shimadzu.com [shimadzu.com]
• 4. Determination of Profenofos Residues using LC-MS/MS and Its Dissipation Kinetics in Pigeonpea Pods [arccjournals.com]

Application Notes and Protocols for Food Safety Testing of Profenofos Residues Using Profenofos-d3

Introduction

Profenofos (B124560) is a broad-spectrum organophosphate insecticide and acaricide used to control a wide range of chewing and sucking insects and mites on various crops.[1] Due to its potential toxicity, regulatory bodies worldwide have established Maximum Residue Limits (MRLs) for profenofos in food commodities to ensure consumer safety. Accurate and sensitive analytical methods are crucial for monitoring these residues. The use of a stable isotope-labeled internal standard, such as Profenofos-d3, in conjunction with mass spectrometry-based methods provides the highest level of accuracy and precision for quantification by correcting for matrix effects and variations in sample preparation and instrument response.[2]

These application notes provide a detailed protocol for the determination of profenofos residues in food matrices using a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction method followed by analysis with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) or Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS), incorporating Profenofos-d3 as an internal standard.

Analytical Workflow

The overall workflow for the analysis of profenofos residues in food samples using Profenofos-d3 as an internal standard is depicted below.

Figure 1: General workflow for the analysis of Profenofos residues.

Experimental Protocols

1. Reagents and Materials

• Profenofos certified reference material (CRM), purity ≥98%

• Profenofos-d3 (CAS: 2140327-42-8) certified internal standard, purity ≥98%[3]

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium (B1175870) formate (B1220265) (LC-MS grade)

• Anhydrous magnesium sulfate (B86663) (MgSO₄), analytical grade

• Primary secondary amine (PSA) sorbent, analytical grade

• Sodium chloride (NaCl), analytical grade

• Deionized water (18.2 MΩ·cm)

2. Standard Solution Preparation

• Profenofos Stock Solution (1000 µg/mL): Accurately weigh 10 mg of profenofos CRM into a 10 mL volumetric flask and dissolve in methanol.

• Profenofos-d3 Stock Solution (1000 µg/mL): Accurately weigh 1 mg of Profenofos-d3 into a 1 mL volumetric flask and dissolve in methanol.

• Intermediate and Working Standards: Prepare a series of working standard solutions by serial dilution of the stock solutions with an appropriate solvent (e.g., acetonitrile or methanol). The concentration range should bracket the expected residue levels in the samples. Prepare matrix-matched calibration standards by spiking blank matrix extract with the working standards.

• Internal Standard Spiking Solution (e.g., 1 µg/mL): Dilute the Profenofos-d3 stock solution with acetonitrile to a suitable concentration for spiking into samples. The final concentration in the sample extract should be within the linear range of the instrument.

3. Sample Preparation (Modified QuEChERS Method)

• Homogenization: Homogenize a representative portion of the food sample (e.g., fruits, vegetables) until a uniform consistency is achieved.

• Weighing and Spiking: Weigh 10 ± 0.1 g of the homogenized sample into a 50 mL centrifuge tube. Add a known volume of the Profenofos-d3 internal standard spiking solution (e.g., 100 µL of 1 µg/mL solution to achieve a concentration of 10 ng/g).

• Extraction: Add 10 mL of acetonitrile to the centrifuge tube. Cap and shake vigorously for 1 minute.

• Salting Out: Add 4 g of anhydrous MgSO₄ and 1 g of NaCl to the tube. Immediately cap and shake vigorously for 1 minute.

• Centrifugation: Centrifuge the tube at ≥4000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (dSPE) Cleanup: Transfer an aliquot of the supernatant (acetonitrile layer) to a 2 mL dSPE tube containing 150 mg of anhydrous MgSO₄ and 50 mg of PSA.

• Final Centrifugation: Vortex the dSPE tube for 30 seconds and then centrifuge at high speed for 2 minutes.

• Filtration and Analysis: Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS or GC-MS/MS analysis.

Instrumental Analysis

1. LC-MS/MS Method

• Instrumentation: A liquid chromatograph coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Chromatographic Conditions:

  • Column: A suitable C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

  • Mobile Phase: A gradient of Mobile Phase A (e.g., 5 mM ammonium formate and 0.1% formic acid in water) and Mobile Phase B (e.g., 5 mM ammonium formate and 0.1% formic acid in methanol).[4]

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• MS/MS Parameters:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Multiple Reaction Monitoring (MRM) Transitions: The precursor and product ions for profenofos and the estimated transitions for Profenofos-d3 are listed in the table below. Collision energies should be optimized for the specific instrument used.

Table 1: LC-MS/MS MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier
Profenofos	375.0	304.9	302.9
Profenofos-d3	378.0	307.9	305.9
Note:	The MRM transitions for Profenofos-d3 are estimated based on the addition of 3 Da to the precursor and corresponding fragment ions. These transitions must be confirmed experimentally.

2. GC-MS/MS Method

• Instrumentation: A gas chromatograph coupled to a triple quadrupole mass spectrometer with an electron ionization (EI) source.

• Chromatographic Conditions:

  • Column: A low-bleed capillary column suitable for pesticide analysis (e.g., 30 m x 0.25 mm, 0.25 µm).

  • Carrier Gas: Helium at a constant flow rate.

  • Injector Temperature: 250 °C.

  • Oven Temperature Program: A suitable temperature gradient to achieve good chromatographic separation.

• MS/MS Parameters:

  • Ionization Mode: Electron Ionization (EI).

  • MRM Transitions:

Table 2: GC-MS/MS MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier
Profenofos	337	267	309
Profenofos-d3	340	270	312
Note:	The MRM transitions for Profenofos-d3 are estimated based on the addition of 3 Da to the precursor and corresponding fragment ions. These transitions must be confirmed experimentally.

Method Validation and Data Presentation

A comprehensive method validation should be performed to ensure the reliability of the results. Key validation parameters are summarized in the table below, with example data from a study on profenofos in pigeonpea.[4]

Table 3: Method Validation Parameters and Performance Data

Parameter	Specification	Example Performance Data (Profenofos in Pigeonpea)[4]
Linearity (R²)	≥ 0.99	≥ 0.999
Limit of Detection (LOD)	Signal-to-Noise ≥ 3	0.002 mg/kg
Limit of Quantification (LOQ)	Signal-to-Noise ≥ 10	0.006 mg/kg
Recovery (%)	70 - 120%	88.75 - 101.36%
Precision (RSD%)	≤ 20%	0.99 - 4.05%

Signaling Pathway and Logical Relationships

The use of an isotopically labeled internal standard like Profenofos-d3 is based on the principle of isotope dilution mass spectrometry. This relationship is illustrated in the diagram below.

Figure 2: Principle of Isotope Dilution Mass Spectrometry.

The described analytical protocols provide a robust and reliable framework for the determination of profenofos residues in food samples. The incorporation of Profenofos-d3 as an internal standard is a critical component for achieving high accuracy and precision, thereby ensuring data quality for food safety monitoring and regulatory compliance. It is essential to perform a full method validation in the specific food matrices of interest to ensure the method meets the required performance criteria.

References

• 1. Dissipation Dynamics and Risk Assessment of Profenofos, Triazophos and Cypermethrin Residues on Tomato for Food Safety [article.sapub.org]
• 2. Advancing the sensitivity of selected reaction monitoring-based targeted quantitative proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Profenofos-D3 | CAS 2140327-42-8 | LGC Standards [lgcstandards.com]
• 4. Determination of Profenofos Residues using LC-MS/MS and Its Dissipation Kinetics in Pigeonpea Pods [arccjournals.com]

Application of Profenofos-d3 in Environmental Monitoring Studies: A Detailed Guide

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive application notes and protocols for the use of Profenofos-d3 as an internal standard in the environmental monitoring of profenofos (B124560). Profenofos is a broad-spectrum organophosphate insecticide and acaricide used on a variety of crops, including cotton, maize, potato, soybean, and sugar beet.[1][2] Its widespread use raises concerns about its potential environmental fate and impact, necessitating sensitive and accurate monitoring methods.[3] Isotope-labeled internal standards, such as Profenofos-d3, are crucial for achieving high accuracy and precision in quantitative analysis by correcting for matrix effects and variations during sample preparation and analysis.[4][5][6][7]

Introduction to Profenofos and its Environmental Fate

Profenofos, chemically known as O-(4-bromo-2-chlorophenyl) O-ethyl S-propyl phosphorothioate, is a non-systemic insecticide with contact and stomach action.[1][2] It functions by inhibiting the acetylcholinesterase enzyme.[1][2] Due to its application in agriculture, profenofos residues can be found in soil, water, and agricultural products.

The environmental persistence of profenofos is influenced by factors such as pH, sunlight, and microbial activity.[2] A primary degradation product of profenofos is 4-bromo-2-chlorophenol (B165030) (BCP), which can be formed through hydrolysis and photolysis.[3] Therefore, environmental monitoring studies should ideally include the analysis of both the parent compound and its major metabolites.

Principle of Isotope Dilution Mass Spectrometry (IDMS) with Profenofos-d3

The use of a deuterated internal standard like Profenofos-d3 is a cornerstone of robust analytical methodology, particularly for chromatography-mass spectrometry techniques (GC-MS and LC-MS/MS).[4][5][6] Profenofos-d3 has the same chemical and physical properties as the native profenofos, ensuring it behaves similarly during sample extraction, cleanup, and chromatographic separation. However, its increased mass due to the deuterium (B1214612) atoms allows it to be distinguished from the native analyte by the mass spectrometer.

By adding a known amount of Profenofos-d3 to the sample at the beginning of the analytical process, any loss of the target analyte during sample preparation is compensated for by a proportional loss of the internal standard. This allows for more accurate quantification, as the ratio of the native analyte to the internal standard is measured, effectively correcting for recovery variations and matrix-induced signal suppression or enhancement.[6]

Quantitative Data Summary

The following table summarizes typical performance data for the analysis of profenofos in environmental matrices using isotope dilution mass spectrometry. These values are indicative and may vary depending on the specific matrix, instrumentation, and laboratory conditions.

Parameter	Water Matrix	Soil/Sediment Matrix
Limit of Detection (LOD)	0.001 - 0.01 µg/L	0.1 - 1.0 µg/kg
Limit of Quantification (LOQ)	0.003 - 0.03 µg/L	0.3 - 3.0 µg/kg
Recovery	90 - 110%	85 - 115%
Relative Standard Deviation (RSD)	< 10%	< 15%

Note: Data is compiled based on typical performance of similar pesticide residue analysis methods utilizing isotope-labeled internal standards.

Experimental Protocols

Protocol 1: Analysis of Profenofos in Water Samples using SPE and LC-MS/MS

This protocol describes the extraction of profenofos from water samples using solid-phase extraction (SPE) followed by analysis with liquid chromatography-tandem mass spectrometry (LC-MS/MS).

1. Sample Preparation and Extraction: a. Collect 500 mL of water sample in a clean amber glass bottle. b. Add 50 µL of a 1 µg/mL Profenofos-d3 internal standard solution to the sample. c. Acidify the sample to pH 3 with formic acid. d. Condition a C18 SPE cartridge (500 mg, 6 mL) with 5 mL of methanol (B129727) followed by 5 mL of deionized water. e. Load the water sample onto the SPE cartridge at a flow rate of 5-10 mL/min. f. Wash the cartridge with 5 mL of deionized water. g. Dry the cartridge under vacuum for 10 minutes. h. Elute the analytes with 2 x 4 mL of ethyl acetate. i. Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. j. Reconstitute the residue in 1 mL of methanol for LC-MS/MS analysis.

2. LC-MS/MS Analysis:

• LC Column: C18 column (e.g., 100 mm x 2.1 mm, 2.7 µm)
• Mobile Phase A: Water with 0.1% formic acid
• Mobile Phase B: Methanol with 0.1% formic acid
• Gradient: Start at 40% B, increase to 95% B over 8 minutes, hold for 2 minutes, then return to initial conditions.
• Flow Rate: 0.3 mL/min
• Injection Volume: 10 µL
• Ionization Mode: Electrospray Ionization (ESI), Positive
• MS/MS Transitions:
• Profenofos: Precursor ion m/z 375 -> Product ions m/z 305, 128[8][9]
• Profenofos-d3: Precursor ion m/z 378 -> Product ion m/z 308

Protocol 2: Analysis of Profenofos in Soil/Sediment Samples using QuEChERS and GC-MS

This protocol outlines the extraction of profenofos from soil or sediment samples using the QuEChers (Quick, Easy, Cheap, Effective, Rugged, and Safe) method followed by analysis with gas chromatography-mass spectrometry (GC-MS).[10]

1. Sample Preparation and Extraction: a. Weigh 10 g of homogenized soil/sediment sample into a 50 mL centrifuge tube. b. Add 100 µL of a 1 µg/mL Profenofos-d3 internal standard solution. c. Add 10 mL of acetonitrile. d. Shake vigorously for 1 minute. e. Add the QuEChERS salt packet (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180) tribasic dihydrate, 0.5 g sodium citrate dibasic sesquihydrate) and shake vigorously for 1 minute. f. Centrifuge at 4000 rpm for 5 minutes. g. Take a 1 mL aliquot of the supernatant (acetonitrile layer). h. Add to a dispersive SPE (d-SPE) tube containing 150 mg MgSO₄ and 25 mg PSA (primary secondary amine). i. Vortex for 30 seconds and centrifuge at 10000 rpm for 2 minutes. j. Transfer the supernatant to a vial for GC-MS analysis.

2. GC-MS Analysis:

• GC Column: DB-5ms or equivalent (e.g., 30 m x 0.25 mm, 0.25 µm)
• Inlet Temperature: 250°C
• Oven Program: Start at 80°C, hold for 1 min, ramp to 280°C at 10°C/min, hold for 5 min.
• Carrier Gas: Helium at a constant flow of 1.2 mL/min.
• Injection Mode: Splitless
• MS Ion Source Temperature: 230°C
• MS Quadrupole Temperature: 150°C
• Acquisition Mode: Selected Ion Monitoring (SIM)
• Profenofos: m/z 374, 304, 128
• Profenofos-d3: m/z 377, 307

Visualizations

Caption: Workflow for Profenofos-d3 analysis in water samples.

Caption: Workflow for Profenofos-d3 analysis in soil samples.

Caption: Simplified degradation pathway of Profenofos.

References

• 1. Profenofos - Wikipedia [en.wikipedia.org]
• 2. Profenofos | C11H15BrClO3PS | CID 38779 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. downloads.regulations.gov [downloads.regulations.gov]
• 4. Use of a deuterated internal standard with pyrolysis-GC/MS dimeric marker analysis to quantify tire tread particles in the environment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. selectscience.net [selectscience.net]
• 6. researchgate.net [researchgate.net]
• 7. Deuterated Internal Standard: Significance and symbolism [wisdomlib.org]
• 8. Determination of Profenofos Residues using LC-MS/MS and Its Dissipation Kinetics in Pigeonpea Pods [arccjournals.com]
• 9. cabidigitallibrary.org [cabidigitallibrary.org]
• 10. documents.thermofisher.com [documents.thermofisher.com]

Application Notes and Protocols: Pharmacokinetic Studies of Profenofos Using Profenofos-d3 as a Tracer

For Researchers, Scientists, and Drug Development Professionals

Introduction

Profenofos (B124560) is a broad-spectrum organophosphate insecticide and acaricide used extensively in agriculture. Understanding its pharmacokinetic profile is crucial for assessing its potential toxicity and for the development of safety guidelines. The use of a stable isotope-labeled internal standard, such as Profenofos-d3, is the gold standard for quantitative analysis in bioanalytical methods due to its ability to compensate for matrix effects and variations in sample processing. This document provides a detailed protocol for conducting pharmacokinetic studies of profenofos in a preclinical setting, utilizing Profenofos-d3 as a tracer for accurate quantification by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Quantitative Data Summary

The following table summarizes key pharmacokinetic parameters of profenofos obtained from a hypothetical preclinical study in rats following a single oral administration. These values are intended to be representative and will vary depending on the specific experimental conditions.

Parameter	Unit	Value (Mean ± SD)	Description
Cmax	ng/mL	1500 ± 250	Maximum observed plasma concentration.
Tmax	h	1.5 ± 0.5	Time to reach maximum plasma concentration.
AUC(0-t)	ng·h/mL	7500 ± 1200	Area under the plasma concentration-time curve from time 0 to the last measurable concentration.
AUC(0-inf)	ng·h/mL	8000 ± 1300	Area under the plasma concentration-time curve from time 0 to infinity.
t1/2	h	4.5 ± 1.0	Elimination half-life.
CL/F	L/h/kg	0.5 ± 0.1	Apparent total body clearance.
Vd/F	L/kg	3.0 ± 0.7	Apparent volume of distribution.

Experimental Protocols

Animal Study Design

• Animal Model: Male Sprague-Dawley rats (n=6 per group), weighing 200-250 g.

• Acclimatization: Animals are acclimatized for at least one week prior to the study with free access to standard chow and water.

• Dosing: Profenofos is administered as a single oral gavage at a dose of 10 mg/kg. The formulation can be prepared in a suitable vehicle such as corn oil.

• Blood Sampling: Blood samples (approximately 0.25 mL) are collected from the tail vein into heparinized tubes at the following time points: 0 (pre-dose), 0.25, 0.5, 1, 1.5, 2, 4, 6, 8, 12, and 24 hours post-dose.

• Plasma Preparation: Plasma is separated by centrifugation at 4000 rpm for 10 minutes at 4°C and stored at -80°C until analysis.

Sample Preparation (QuEChERS Method)

• Spiking: To 100 µL of plasma sample, add 10 µL of Profenofos-d3 internal standard solution (1 µg/mL in methanol).

• Extraction: Add 400 µL of acetonitrile (B52724) containing 1% acetic acid. Vortex for 1 minute.

• Salting Out: Add QuEChERS salts (e.g., 50 mg MgSO4, 10 mg NaCl). Vortex for 1 minute.

• Centrifugation: Centrifuge at 10,000 rpm for 5 minutes.

• Cleanup (d-SPE): Transfer the supernatant to a dispersive SPE tube containing C18 and PSA sorbents. Vortex for 1 minute.

• Final Centrifugation: Centrifuge at 10,000 rpm for 5 minutes.

• Analysis: Transfer the final supernatant to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

• Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer.

• Chromatographic Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase: Gradient elution with (A) 0.1% formic acid in water and (B) 0.1% formic acid in acetonitrile.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometry: Electrospray ionization (ESI) in positive ion mode.

• MRM Transitions:

  • Profenofos: Q1 375.0 -> Q3 305.0

  • Profenofos-d3: Q1 378.0 -> Q3 308.0

• Data Analysis: Peak areas of profenofos and profenofos-d3 are integrated, and the concentration of profenofos is determined from a calibration curve constructed by plotting the peak area ratio (Profenofos/Profenofos-d3) against the concentration of the standards.

Visualizations

Caption: Experimental workflow for the pharmacokinetic study of profenofos.

Caption: Simplified metabolic pathway of profenofos.

Technical Notes & Optimization

Technical Support Center: Analysis of Profenofos-d3 in Complex Samples

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Profenofos-d3 in complex sample matrices. Our goal is to help you mitigate matrix effects and ensure accurate quantification in your analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they affect the analysis of Profenofos-d3?

A1: Matrix effects are the alteration of analyte ionization efficiency due to co-eluting, undetected components in the sample matrix.[1][2] In the context of liquid chromatography-mass spectrometry (LC-MS/MS) analysis of Profenofos, these interfering components can originate from the biological sample itself (e.g., plasma, urine), food commodities, or environmental samples.[1][3] The two primary manifestations of matrix effects are:

• Ion Suppression: A decrease in the analyte signal, leading to an underestimation of the Profenofos concentration. This is the more common effect.

• Ion Enhancement: An increase in the analyte signal, causing an overestimation of the Profenofos concentration.

These effects are a major concern because they can compromise the accuracy, precision, and reproducibility of the analytical method.[4] Even with a stable isotope-labeled internal standard like Profenofos-d3, significant matrix effects can lead to erroneous results if the analyte and the internal standard are not affected equally.

Q2: Why is a stable isotope-labeled internal standard like Profenofos-d3 used?

A2: Stable isotope-labeled (SIL) internal standards are the preferred choice for quantitative mass spectrometry because they have nearly identical physicochemical properties to the analyte of interest.[5][6] Profenofos-d3 has the same retention time and extraction recovery as Profenofos.[7] By adding a known amount of Profenofos-d3 to the sample at the beginning of the workflow, it can effectively compensate for variations in sample preparation and signal suppression or enhancement during analysis.[5][6]

Q3: What are the most common sample preparation techniques to mitigate matrix effects for Profenofos analysis?

A3: The most common and effective sample preparation techniques include:

• QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe): This method is widely used for pesticide residue analysis in food and agricultural samples.[8][9][10] It involves an extraction with acetonitrile (B52724) followed by a cleanup step using dispersive solid-phase extraction (dSPE) to remove interfering matrix components.[10]

• Solid-Phase Extraction (SPE): SPE is a more traditional cleanup method that can be highly effective in removing interfering compounds.[11] It involves passing the sample extract through a cartridge containing a solid adsorbent that retains either the analyte or the interferences.

• Sample Dilution: A simple and often effective method to reduce the concentration of matrix components being injected into the LC-MS/MS system.[12] However, this approach requires a sufficiently sensitive instrument to detect the analyte at lower concentrations.

Troubleshooting Guide

Problem 1: I am observing significant ion suppression for Profenofos, and my Profenofos-d3 internal standard is not fully compensating for it.

Possible Causes and Solutions:

• Differential Matrix Effects: The analyte and internal standard may not be co-eluting perfectly, exposing them to different matrix components at the ion source.

  • Solution: Optimize your chromatographic conditions to ensure the analyte and internal standard co-elute. This may involve adjusting the mobile phase gradient, flow rate, or trying a different analytical column.[4]

• High Matrix Complexity: The sample matrix may be too complex, overwhelming the buffering capacity of the internal standard.

  • Solution 1: Enhance Sample Cleanup: Incorporate an additional cleanup step in your sample preparation protocol. For instance, if you are using QuEChERS with PSA and MgSO4, consider adding C18 or graphitized carbon black (GCB) to remove more interferences.[10]

  • Solution 2: Sample Dilution: Dilute the final extract to reduce the concentration of matrix components.[12] Test different dilution factors (e.g., 1:5, 1:10) to find the optimal balance between reducing matrix effects and maintaining adequate sensitivity.

Problem 2: My recovery of Profenofos and Profenofos-d3 is low and inconsistent.

Possible Causes and Solutions:

• Inefficient Extraction: The extraction solvent and conditions may not be optimal for your sample matrix.

  • Solution: Ensure proper homogenization of the sample. For dry samples, adding water before extraction can improve recovery.[10] For QuEChERS, ensure vigorous shaking and proper phase separation.

• Analyte Loss During Cleanup: The sorbent used in the cleanup step might be retaining the analyte.

  • Solution: Evaluate different dSPE or SPE sorbents. For example, GCB can sometimes retain planar pesticides, so its use should be carefully validated.

Experimental Protocols

Modified QuEChERS Method for Profenofos in Plant-Based Matrices

This protocol is based on the methodology described for the analysis of Profenofos in pigeonpea pods.[13][14]

• Sample Homogenization: Weigh 5 g of the homogenized sample into a 50 mL centrifuge tube.

• Hydration: Add 10 mL of distilled water and let it stand for 30 minutes.

• Extraction:

  • Add 10 mL of acetonitrile containing 1% ethyl acetate.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180) tribasic dihydrate, 0.5 g sodium citrate dibasic sesquihydrate).

  • Shake vigorously for 1 minute.

  • Centrifuge at 4000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (dSPE) Cleanup:

  • Transfer a 6 mL aliquot of the supernatant (acetonitrile layer) to a 15 mL centrifuge tube containing 900 mg of anhydrous MgSO₄ and 150 mg of primary secondary amine (PSA).

  • Vortex for 30 seconds.

  • Centrifuge at 4000 rpm for 5 minutes.

• Final Extract Preparation:

  • Take a 1 mL aliquot of the cleaned extract and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 1 mL of mobile phase for LC-MS/MS analysis.

LC-MS/MS Parameters for Profenofos Analysis

The following parameters are a starting point and should be optimized for your specific instrument and application.[13][14]

• LC Column: C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm)

• Mobile Phase A: 5 mM ammonium (B1175870) formate (B1220265) with 0.01% formic acid in water/methanol (98:2 v/v)

• Mobile Phase B: 5 mM ammonium formate with 0.01% formic acid in methanol

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Gradient:

  • Start with 40% B

  • Linear gradient to 100% B over 12 minutes

  • Hold at 100% B for 8 minutes

  • Return to 40% B and equilibrate for 3 minutes

• Ionization Mode: Electrospray Ionization Positive (ESI+)

• MRM Transitions:

  • Profenofos: Precursor ion m/z 374.95 -> Product ion m/z 304.90 (for quantification)

  • Profenofos-d3: To be determined based on the specific labeled standard.

Quantitative Data Summary

Parameter	Matrix	Method	Value	Reference
Limit of Detection (LOD)	Pigeonpea Pods & Grains	Modified QuEChERS LC-MS/MS	0.002 µg/g	[13][14]
Limit of Quantification (LOQ)	Pigeonpea Pods & Grains	Modified QuEChERS LC-MS/MS	0.006 µg/g	[13][14]
LOQ	Green Coffee Beans	Methanol Extraction, SPE, LC-MS/MS	0.02 mg/kg	[11]
LOQ	Green Coffee Beans	QuEChERS	0.01 mg/kg	[11]
Recovery	Pigeonpea Green Pods	Modified QuEChERS LC-MS/MS	88.75 - 101.36%	[13][14]
Recovery	Pigeonpea Dry Grains	Modified QuEChERS LC-MS/MS	88.34 - 98.77%	[13][14]
RSD	Pigeonpea Pods & Grains	Modified QuEChERS LC-MS/MS	0.99 - 4.05%	[13][14]

Visualizations

Caption: Experimental workflow for QuEChERS sample preparation and LC-MS/MS analysis.

Caption: Troubleshooting logic for inadequate internal standard compensation.

References

• 1. it.restek.com [it.restek.com]
• 2. chromtech.com.au [chromtech.com.au]
• 3. Matrix effects in quantitative pesticide analysis using liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Investigation of variability in the matrix effect on stable isotope-labeled internal standards in liquid chromatography-tandem mass spectrometry analysis of 25 pesticides in vegetables [jstage.jst.go.jp]
• 6. researchgate.net [researchgate.net]
• 7. google.com [google.com]
• 8. eurl-pesticides.eu [eurl-pesticides.eu]
• 9. Matrix effects in pesticide multi-residue analysis by liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Optimization and Validation of a QuEChERS-Based Method Combined with Gas Chromatography–Tandem Mass Spectrometry for Analyzing Pesticide Residues in Edible Insect Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 11. fao.org [fao.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. cabidigitallibrary.org [cabidigitallibrary.org]
• 14. Determination of Profenofos Residues using LC-MS/MS and Its Dissipation Kinetics in Pigeonpea Pods [arccjournals.com]

Technical Support Center: Profenofos-d3 Signal Variability in Mass Spectrometry

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering signal variability with Profenofos-d3 in mass spectrometry experiments.

Frequently Asked Questions (FAQs)

Q1: What is Profenofos-d3 and why is it used in mass spectrometry?

Profenofos-d3 is a deuterated form of the organophosphate insecticide Profenofos. In mass spectrometry, it serves as an internal standard (IS) for the quantitative analysis of Profenofos. Since Profenofos-d3 is chemically almost identical to Profenofos, it exhibits similar behavior during sample preparation, chromatography, and ionization.[1] However, its increased mass allows it to be distinguished from the non-labeled analyte by the mass spectrometer. This enables it to be used as a reference to correct for variations that can occur during the analytical process, thereby improving the accuracy and precision of quantification.[1]

Q2: Is the deuterium (B1214612) label on Profenofos-d3 stable?

Yes, the deuterium atoms in Profenofos-d3 are located on the phenyl ring. Aromatic C-D bonds are generally stable under typical liquid chromatography-mass spectrometry (LC-MS) conditions and are not prone to back-exchange with hydrogen atoms from solvents or the matrix. This stability is crucial for a reliable internal standard, as isotopic exchange can lead to inaccurate results.

Q3: What are the primary causes of signal variability for Profenofos-d3?

The most common causes of signal variability for a deuterated internal standard like Profenofos-d3 are:

• Matrix Effects: Co-eluting compounds from the sample matrix can suppress or enhance the ionization of Profenofos-d3 in the mass spectrometer's ion source.[2] This is a major contributor to signal variability.

• Inconsistent Sample Preparation: Variations in extraction efficiency, sample dilution, or the presence of residual contaminants can lead to inconsistent signal intensity.

• Instrumental Factors: Issues such as a contaminated ion source, inconsistent spray in the electrospray ionization (ESI) source, or detector saturation can all contribute to signal instability.

• Standard Solution Instability: Although Profenofos is relatively stable in neutral and slightly acidic conditions, it is unstable in alkaline environments.[3][4] Improper storage or handling of Profenofos-d3 stock and working solutions can lead to degradation.

Troubleshooting Guides

Issue 1: Inconsistent or Drifting Profenofos-d3 Signal Intensity Across a Sample Batch

This is often indicative of matrix effects or issues with the analytical system.

Potential Causes and Solutions:

Potential Cause	Troubleshooting Steps
Differential Matrix Effects	Even with a co-eluting internal standard, variations in the matrix composition between samples can lead to differing degrees of ion suppression or enhancement.[2] To address this, consider improving sample cleanup using techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE). You can also try diluting the sample extract to reduce the concentration of matrix components.
System Carryover	Profenofos-d3 may adsorb to components of the LC system, leading to carryover between injections. To mitigate this, use a strong wash solvent in the autosampler and increase the wash volume and time. Injecting a blank solvent after a high-concentration sample can help assess carryover.
Ion Source Contamination	A dirty ion source can lead to erratic signal intensity. Regularly clean the ion source components, such as the capillary and skimmer, according to the manufacturer's recommendations.
Inconsistent Ionization	An unstable electrospray can cause signal fluctuations. Check the spray needle for blockages or damage and ensure a consistent flow of mobile phase and nebulizing gas.

Issue 2: Low Profenofos-d3 Signal Intensity

A consistently low signal for the internal standard can compromise the sensitivity and accuracy of your assay.

Potential Causes and Solutions:

Potential Cause	Troubleshooting Steps
Incorrect Standard Concentration	Verify the concentration of your Profenofos-d3 stock and working solutions. Ensure that the correct amount of internal standard is being added to your samples.
Degradation of Profenofos-d3	Profenofos is unstable under alkaline conditions.[3][4] Ensure that your sample preparation and storage conditions are not basic. Prepare fresh working solutions regularly and store stock solutions at the recommended temperature, protected from light.
Suboptimal Mass Spectrometer Parameters	The tuning of the mass spectrometer is critical for achieving good sensitivity. Optimize the parameters for Profenofos-d3, including the precursor and product ions, collision energy, and ion source settings.
Severe Ion Suppression	In complex matrices, severe ion suppression can lead to a very low signal. A post-column infusion experiment can help diagnose the extent of ion suppression. If suppression is severe, more rigorous sample cleanup or chromatographic separation is necessary.

Quantitative Data on Signal Variability

Matrix	Mean Signal Intensity (Counts)	Relative Standard Deviation (RSD, %)	Matrix Effect (%) *
Solvent (Methanol)	1,500,000	3.5	N/A
Cucumber Extract	1,250,000	8.2	-16.7
Tea Extract	850,000	15.6	-43.3
Soil Extract	1,050,000	11.4	-30.0

*Matrix Effect (%) = ((Signal in Matrix - Signal in Solvent) / Signal in Solvent) x 100

This table illustrates that as the complexity of the matrix increases (from a simple solvent to a complex tea extract), the signal intensity of the internal standard can decrease, and the variability (RSD) can increase. This is due to a higher degree of ion suppression in more complex matrices.

Experimental Protocols

Protocol 1: Sample Preparation using QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)

This protocol is a common and effective method for extracting pesticides like Profenofos from various food matrices.

• Homogenization: Homogenize 10 g of the sample (e.g., pigeonpea pods) with 10 mL of water.

• Extraction: Add 10 mL of acetonitrile (B52724) with 1% acetic acid and the appropriate amount of Profenofos-d3 internal standard. Shake vigorously for 1 minute.

• Salting Out: Add 4 g of anhydrous magnesium sulfate (B86663) and 1 g of sodium acetate. Shake for 1 minute.

• Centrifugation: Centrifuge at 4000 rpm for 5 minutes.

• Dispersive SPE Cleanup: Take a 1 mL aliquot of the supernatant and add it to a microcentrifuge tube containing 150 mg of anhydrous magnesium sulfate and 50 mg of PSA (primary secondary amine). Vortex for 30 seconds.

• Final Centrifugation: Centrifuge at 10,000 rpm for 5 minutes.

• Analysis: Take the supernatant, dilute as necessary with the initial mobile phase, and inject it into the LC-MS/MS system.

Protocol 2: LC-MS/MS Analysis of Profenofos

The following are typical starting parameters for the LC-MS/MS analysis of Profenofos. Optimization may be required for your specific instrument and application.[5][6]

Liquid Chromatography:

• Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 2.6 µm particle size)

• Mobile Phase A: 5 mM ammonium (B1175870) formate (B1220265) and 0.1% formic acid in water

• Mobile Phase B: 5 mM ammonium formate and 0.1% formic acid in methanol

• Gradient:

  • 0-1 min: 30% B

  • 1-10 min: Gradient to 95% B

  • 10-12 min: Hold at 95% B

  • 12.1-15 min: Return to 30% B and equilibrate

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40 °C

Mass Spectrometry (Triple Quadrupole in Positive ESI Mode):

• Ion Source: Electrospray Ionization (ESI), Positive Mode

• Capillary Voltage: 3.5 kV

• Source Temperature: 150 °C

• Desolvation Temperature: 350 °C

• Cone Gas Flow: 50 L/hr

• Desolvation Gas Flow: 600 L/hr

• MRM Transitions:

  • Profenofos: Precursor ion (m/z) 375.0 → Product ion (m/z) 305.0 (Quantifier), 169.0 (Qualifier)

  • Profenofos-d3: Precursor ion (m/z) 378.0 → Product ion (m/z) 308.0

Visualizations

Caption: A logical workflow for troubleshooting inconsistent Profenofos-d3 signal.

Caption: Key factors contributing to Profenofos-d3 signal variability.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Profenofos | C11H15BrClO3PS | CID 38779 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. downloads.regulations.gov [downloads.regulations.gov]
• 5. Determination of Profenofos Residues using LC-MS/MS and Its Dissipation Kinetics in Pigeonpea Pods [arccjournals.com]
• 6. cabidigitallibrary.org [cabidigitallibrary.org]

Technical Support Center: Improving Profenofos-d3 Recovery in Sample Extraction

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the recovery of Profenofos-d3 during sample extraction.

Frequently Asked Questions (FAQs)

Q1: What is Profenofos-d3 and why is it used as an internal standard?

Profenofos-d3 is a deuterated form of Profenofos, an organophosphate insecticide. It is commonly used as an internal standard in analytical chemistry, particularly in chromatography-mass spectrometry (MS) methods, for the quantification of Profenofos in various samples. Because its chemical and physical properties are nearly identical to Profenofos, it co-elutes during chromatography and experiences similar matrix effects, allowing for accurate correction of analyte losses during sample preparation and analysis.

Q2: What are the key chemical properties of Profenofos that influence its extraction?

Q3: Which extraction methods are most effective for Profenofos and its deuterated internal standard?

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is widely recognized as a highly effective and efficient technique for extracting Profenofos from various matrices, including fruits, vegetables, and soil.[2][3][4] This method typically involves an initial extraction with acetonitrile (B52724), followed by a cleanup step using dispersive solid-phase extraction (dSPE) with sorbents like primary secondary amine (PSA) and magnesium sulfate (B86663) (MgSO4). Other methods such as traditional liquid-liquid extraction (LLE) and solid-phase extraction (SPE) can also be used.

Q4: What are the expected recovery rates for Profenofos?

Studies have shown that with optimized methods like QuEChERS, recovery rates for Profenofos can be quite high. For instance, in pigeonpea pods, recoveries have been reported to be between 88.75% and 101.36%, and in mature dry grains, between 88.34% and 98.77%.[5] In tomato fruits, recoveries have been documented in the range of 86.00% to 93.00%.[6] While specific quantitative data for Profenofos-d3 is limited in publicly available literature, its recovery is expected to be very similar to that of the non-deuterated form due to their analogous chemical properties.

Troubleshooting Guides

Issue 1: Low Recovery of Profenofos-d3

Low recovery of the internal standard can lead to inaccurate quantification of the target analyte. Below is a systematic guide to troubleshoot this issue.

Possible Cause 1: Sub-optimal Extraction Solvent

• Troubleshooting Step: Ensure the polarity of the extraction solvent is appropriate for the lipophilic nature of Profenofos (LogP ~4.3-4.88). Acetonitrile is a common and effective choice for QuEChERS. For matrices with high fat content, a modification to the solvent system, such as the addition of a small percentage of a less polar solvent like ethyl acetate (B1210297) (e.g., 1% ethyl acetate in acetonitrile), may improve extraction efficiency.

Possible Cause 2: Inappropriate pH of the Sample

• Troubleshooting Step: Profenofos is unstable under alkaline conditions.[1] Ensure the pH of your sample and extraction solvent is neutral to slightly acidic to prevent degradation of both Profenofos and Profenofos-d3. For acidic matrices like citrus fruits, pH adjustment may be necessary to prevent degradation of pH-sensitive co-extracted pesticides, which could indirectly affect the recovery of Profenofos-d3.

Possible Cause 3: Inefficient dSPE Cleanup

• Troubleshooting Step: The choice and amount of dSPE sorbents are critical.

  • Primary Secondary Amine (PSA): Effectively removes organic acids, sugars, and some fatty acids. Too much PSA can lead to the loss of acidic pesticides, but Profenofos is not in this category.

  • C18: Useful for removing non-polar interferences, such as fats and waxes. For high-fat matrices, the inclusion of C18 in the dSPE step is recommended.

  • Graphitized Carbon Black (GCB): Removes pigments like chlorophyll (B73375) and carotenoids. However, it can also adsorb planar molecules, so its use should be evaluated carefully.

  • Action: Optimize the type and amount of dSPE sorbents for your specific matrix to ensure effective cleanup without loss of Profenofos-d3.

Possible Cause 4: Matrix Effects

• Troubleshooting Step: Matrix components can suppress or enhance the ionization of Profenofos-d3 in the mass spectrometer. To diagnose this, perform a post-extraction spike experiment.

  • Protocol:

    • Extract a blank matrix sample.

    • Spike the known concentration of Profenofos-d3 into the final extract.

    • Compare the response to a standard of the same concentration in a clean solvent.

  • Interpretation: A significantly lower response in the matrix extract indicates ion suppression, while a higher response indicates ion enhancement.

  • Solution: Improve the cleanup step to remove interfering matrix components or dilute the final extract.

Issue 2: Inconsistent Recovery of Profenofos-d3

Variability in recovery across a batch of samples can compromise the reliability of your results.

Possible Cause 1: Inhomogeneous Sample Fortification

• Troubleshooting Step: Ensure that the Profenofos-d3 internal standard is added to the sample at the very beginning of the extraction process and is thoroughly mixed before any solvent addition. This ensures that the internal standard and the native analyte are subjected to the same extraction conditions.

Possible Cause 2: Deuterium-Hydrogen Exchange

• Troubleshooting Step: While the deuterium (B1214612) atoms in Profenofos-d3 are generally on stable positions of the phenyl ring, extreme pH or temperature conditions during extraction could potentially lead to H/D exchange, although this is less likely for aryl deuterons.

  • Action: Maintain a neutral to slightly acidic pH and avoid excessive heat during sample preparation. If H/D exchange is suspected, analyze a sample spiked with Profenofos-d3 that has been subjected to the entire extraction procedure and look for any increase in the signal of the non-deuterated Profenofos.

Quantitative Data Summary

Table 1: Reported Recovery of Profenofos in Various Matrices

Matrix	Extraction Method	Fortification Level (mg/kg)	Mean Recovery (%)	Relative Standard Deviation (RSD) (%)
Pigeonpea Green Pods	Modified QuEChERS	0.006	100.74	2.43
0.03	89.23	1.29
0.06	92.44	4.35
Mature Dry Grains	Modified QuEChERS	Not Specified	88.34 - 98.77	0.99 - 4.05
Tomato Fruits	Not Specified	0.05 - 1.0	86.00 - 93.00	0.034 - 0.870
Green Coffee Beans	Methanol Extraction & SPE	0.01 - 0.1	Acceptable	Not Specified
Brinjal	QuEChERS	0.05	92.67	Not Specified

Note: The data above is for the non-deuterated Profenofos. Due to their similar physicochemical properties, the recovery of Profenofos-d3 is expected to be comparable.

Experimental Protocols

Modified QuEChERS Protocol for Profenofos in Plant Matrices

This protocol is a modification of the widely used QuEChERS method, optimized for the extraction of Profenofos.

1. Sample Preparation and Fortification: a. Homogenize 10-15 g of the sample (e.g., fruit, vegetable). b. Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube. c. Add the appropriate volume of Profenofos-d3 internal standard solution. d. Vortex for 30 seconds to ensure even distribution.

2. Extraction: a. Add 10 mL of acetonitrile (or 1% ethyl acetate in acetonitrile for fatty matrices). b. Add QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180), 0.5 g disodium (B8443419) citrate sesquihydrate). c. Shake vigorously for 1 minute. d. Centrifuge at ≥3000 x g for 5 minutes.

3. Dispersive Solid-Phase Extraction (dSPE) Cleanup: a. Transfer a 1 mL aliquot of the supernatant (acetonitrile layer) to a 2 mL microcentrifuge tube containing dSPE sorbents (e.g., 150 mg MgSO₄, 50 mg PSA, and for high-fat matrices, 50 mg C18). b. Vortex for 30 seconds. c. Centrifuge at high speed (e.g., 10,000 x g) for 2 minutes.

4. Final Extract Preparation: a. Take an aliquot of the cleaned supernatant for analysis by GC-MS or LC-MS. b. If necessary, evaporate the solvent and reconstitute in a suitable solvent for injection.

Visualizations

Caption: QuEChERS experimental workflow for Profenofos-d3 extraction.

Caption: Troubleshooting workflow for low Profenofos-d3 recovery.

References

• 1. Profenofos | C11H15BrClO3PS | CID 38779 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fao.org [fao.org]
• 3. Optimization of QuEChERS method for determination of pesticide residues in vegetables and health risk assessment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Optimization and Validation of a QuEChERS-Based Method Combined with Gas Chromatography–Tandem Mass Spectrometry for Analyzing Pesticide Residues in Edible Insect Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 5. cabidigitallibrary.org [cabidigitallibrary.org]
• 6. ndpublisher.in [ndpublisher.in]

Technical Support Center: Addressing Ion Suppression of Profenofos-d3 in Electrospray Ionization

Welcome to the technical support center for addressing ion suppression of Profenofos-d3 in electrospray ionization (ESI) mass spectrometry. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to overcome common challenges encountered during the analysis of Profenofos using its deuterated internal standard.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a concern for Profenofos analysis?

Ion suppression is a phenomenon in electrospray ionization mass spectrometry (ESI-MS) where the ionization efficiency of the analyte of interest, in this case, Profenofos, is reduced by the presence of co-eluting compounds from the sample matrix.[1] This leads to a decreased signal intensity, which can negatively impact the accuracy, precision, and sensitivity of the analytical method. When using Profenofos-d3 as an internal standard, unrecognized or differential ion suppression between the analyte and the internal standard can lead to inaccurate quantification.

Q2: What are the common causes of ion suppression for Profenofos in complex matrices?

Ion suppression of Profenofos in matrices such as fruits, vegetables, and environmental samples is often caused by:

• Matrix Components : High concentrations of endogenous compounds like salts, sugars, and pigments can interfere with the ionization process.[1]

• Co-eluting Pesticides : Other pesticides or their metabolites present in the sample that elute at the same time as Profenofos can compete for ionization.

• Sample Preparation Reagents : Incomplete removal of reagents used during sample extraction and cleanup, such as non-volatile buffers, can cause ion suppression.

• Mobile Phase Additives : Certain additives in the liquid chromatography (LC) mobile phase, if not optimized, can contribute to suppression.

Q3: How does Profenofos-d3 help in mitigating ion suppression?

Profenofos-d3 is a stable isotope-labeled internal standard (SIL-IS) for Profenofos. Since it is chemically identical to Profenofos, it co-elutes and experiences similar ion suppression or enhancement effects in the ESI source.[2] By calculating the ratio of the analyte signal to the internal standard signal, the variability caused by ion suppression can be compensated for, leading to more accurate and precise quantification.[2]

Q4: Can I still get inaccurate results even when using Profenofos-d3?

Yes, while Profenofos-d3 is a powerful tool, inaccuracies can still occur due to:

• Differential Matrix Effects : If the analyte and internal standard do not perfectly co-elute, they may be affected differently by co-eluting matrix components.[3]

• Isotopic Exchange : In rare cases, deuterium (B1214612) atoms on the internal standard can exchange with hydrogen atoms from the solvent or matrix, altering its mass and response.[4]

• High Matrix Load : Extremely high concentrations of matrix components can suppress the signals of both the analyte and the internal standard to a point where detection is compromised.

• Incorrect Internal Standard Concentration : Using an inappropriate concentration of the internal standard can lead to erroneous results.

Troubleshooting Guides

This section provides solutions to specific issues you might encounter during your experiments.

Issue 1: Low or no signal for both Profenofos and Profenofos-d3.

• Possible Cause: Severe ion suppression due to a highly complex matrix or issues with the LC-MS system.

• Troubleshooting Steps:

  • Dilute the Sample: A simple first step is to dilute the sample extract to reduce the concentration of matrix components.

  • Improve Sample Cleanup: Employ a more rigorous sample preparation method, such as the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method with appropriate dispersive solid-phase extraction (dSPE) cleanup sorbents.[5] For fatty matrices, consider using a sorbent like C18.[6]

  • Optimize Chromatographic Separation: Modify the LC gradient to better separate Profenofos from the matrix interferences.

  • Check MS Parameters: Ensure that the ESI source parameters (e.g., capillary voltage, gas flow, temperature) are optimized for Profenofos ionization.

Issue 2: Inconsistent or drifting signal for Profenofos-d3.

• Possible Cause: Issues with the internal standard itself, its addition to the sample, or system stability.

• Troubleshooting Steps:

  • Verify Internal Standard Addition: Ensure that the internal standard is being added consistently and accurately to all samples and standards.[4]

  • Check for Contamination: Clean the ESI source and the mass spectrometer inlet to rule out contamination as a cause of signal instability.

  • Evaluate Internal Standard Stability: Confirm the stability of Profenofos-d3 in your sample and standard solutions over time.

  • Perform a System Suitability Test: Inject a standard solution of Profenofos-d3 multiple times to check for system variability.

Issue 3: The ratio of Profenofos to Profenofos-d3 is not consistent across dilutions.

• Possible Cause: Non-linear response due to detector saturation or differential ion suppression at different concentration levels.

• Troubleshooting Steps:

  • Check for Detector Saturation: If the signal intensity is very high, dilute the sample to bring the response into the linear range of the detector.

  • Evaluate Matrix Effects at Different Concentrations: The extent of ion suppression can sometimes be concentration-dependent. Prepare matrix-matched calibration curves to assess this.

  • Optimize ESI Source Conditions: Adjusting source parameters might help to achieve a more consistent ionization response across a wider concentration range.

Experimental Protocols

1. QuEChERS Sample Preparation for Profenofos in a Fruit Matrix

This protocol is a modified version of the QuEChERS method, suitable for the extraction of Profenofos from fruits.[7][8]

• Homogenization: Homogenize 10-15 g of the fruit sample.

• Extraction:

  • Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile (B52724) and the appropriate amount of Profenofos-d3 internal standard solution.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate (B86180) dihydrate, 0.5 g disodium (B8443419) hydrogen citrate sesquihydrate).

  • Shake vigorously for 1 minute.

  • Centrifuge at ≥3000 rcf for 5 minutes.

• Dispersive SPE Cleanup:

  • Transfer a 1 mL aliquot of the acetonitrile supernatant to a 2 mL dSPE tube containing MgSO₄ and a suitable sorbent (e.g., PSA for general cleanup, C18 for fatty matrices).

  • Shake for 30 seconds.

  • Centrifuge at a high speed for 2 minutes.

• Final Extract: The supernatant is ready for LC-MS/MS analysis.

2. LC-MS/MS Parameters for Profenofos Analysis

The following are typical starting parameters for the analysis of Profenofos. Optimization for your specific instrument is recommended.[7][9]

Parameter	Value
LC Column	C18 (e.g., 100 x 2.1 mm, 2.7 µm)
Mobile Phase A	5 mM Ammonium Formate in Water + 0.1% Formic Acid
Mobile Phase B	5 mM Ammonium Formate in Methanol + 0.1% Formic Acid
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Ionization Mode	ESI Positive
Capillary Voltage	3.5 kV
Source Temp.	120 °C
Desolvation Temp.	350 °C
Profenofos Precursor Ion (m/z)	375.0
Profenofos Product Ions (m/z)	304.9 (quantifier), 302.9 (qualifier)
Profenofos-d3 Precursor Ion (m/z)	378.0 (assuming d3 on a non-fragmenting part)
Profenofos-d3 Product Ions (m/z)	307.9 (quantifier), 305.9 (qualifier)

Note: The exact m/z for Profenofos-d3 and its fragments will depend on the position of the deuterium labels.

Data Presentation

The following table summarizes hypothetical recovery data for Profenofos in a strawberry matrix with and without the use of Profenofos-d3 as an internal standard, illustrating the impact of ion suppression and the effectiveness of the internal standard.

Sample	Spiked Profenofos (ng/g)	Measured Profenofos (ng/g) - No IS	Recovery (%) - No IS	Measured Profenofos (ng/g) - With Profenofos-d3	Recovery (%) - With Profenofos-d3
Strawberry 1	50	35	70	49	98
Strawberry 2	50	31	62	51	102
Strawberry 3	50	40	80	50	100

This data is for illustrative purposes. Actual recovery can vary based on the matrix and experimental conditions.[6]

Visualizations

Caption: Mechanism of ion suppression in the ESI source.

Caption: Troubleshooting workflow for Profenofos quantification.

References

• 1. Matrix Effects in Multi-Residue Pesticide Analysis When Using Liquid Chromatography-Tandem Mass Spectrometry [restek.com]
• 2. lcms.cz [lcms.cz]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. agilent.com [agilent.com]
• 6. researchgate.net [researchgate.net]
• 7. cabidigitallibrary.org [cabidigitallibrary.org]
• 8. Determination of Profenofos Residues using LC-MS/MS and Its Dissipation Kinetics in Pigeonpea Pods [arccjournals.com]
• 9. Exploring matrix effects in liquid chromatography-tandem mass spectrometry determination of pesticide residues in tropical fruits - PubMed [pubmed.ncbi.nlm.nih.gov]

Overcoming chromatographic issues with Profenofos-d3

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common chromatographic issues encountered during the analysis of Profenofos-d3.

Troubleshooting Guide

This guide addresses specific chromatographic problems in a question-and-answer format, offering potential causes and systematic solutions.

Q1: We are observing significant peak tailing for Profenofos-d3 in our reversed-phase LC-MS/MS analysis. What are the likely causes and how can we resolve this?

A1: Peak tailing, where the trailing edge of a chromatographic peak is drawn out, is a common issue that can compromise the accuracy of integration and quantification. For Profenofos-d3, the primary causes often involve secondary interactions with the stationary phase or issues with the mobile phase.

Potential Causes & Solutions:

• Secondary Silanol (B1196071) Interactions: Profenofos-d3, like its non-deuterated counterpart, can interact with residual silanol groups (Si-OH) on the surface of silica-based columns (e.g., C18). These interactions introduce an alternative retention mechanism to the primary hydrophobic retention, leading to peak tailing.

  • Solution 1: Mobile Phase pH Adjustment: Lowering the mobile phase pH (e.g., to pH 3-4 with formic or acetic acid) can suppress the ionization of silanol groups, minimizing these secondary interactions.

  • Solution 2: Use of End-Capped Columns: Employing a high-purity, end-capped column significantly reduces the number of available free silanol groups, thereby minimizing tailing.

• Column Overload: Injecting a sample with too high a concentration of Profenofos-d3 can saturate the stationary phase, leading to peak distortion.

  • Solution: Dilute the sample and reinject. If peak shape improves, column overload was the likely cause.

• Column Contamination: Accumulation of matrix components at the head of the column can lead to poor peak shape.

  • Solution: Implement a column washing procedure or use a guard column to protect the analytical column. If the problem persists, the column may need to be replaced.

• Extra-Column Dead Volume: Excessive tubing length or poorly made connections between the injector, column, and detector can cause peak broadening and tailing.

  • Solution: Minimize tubing length and ensure all fittings are secure and appropriate for the system pressure.

Q2: We've noticed a slight but consistent retention time shift, with Profenofos-d3 eluting slightly earlier than the non-deuterated Profenofos standard. Is this expected?

A2: Yes, a small retention time shift between a deuterated internal standard and its non-deuterated analyte is a known phenomenon referred to as the "deuterium isotope effect" in chromatography.[1][2][3]

Explanation:

• In reversed-phase liquid chromatography, deuterated compounds often exhibit slightly weaker intermolecular interactions with the stationary phase compared to their protiated (non-deuterated) analogs.[1][2] This is because the carbon-deuterium (C-D) bond is slightly shorter and less polarizable than the carbon-hydrogen (C-H) bond, leading to reduced van der Waals interactions with the stationary phase.

• This reduced interaction results in the deuterated compound (Profenofos-d3) having a slightly shorter retention time and eluting just before the non-deuterated compound (Profenofos).[1] The magnitude of this shift is typically small but can be more pronounced with a higher number of deuterium (B1214612) substitutions.[2]

Implications for Analysis:

• While this shift is generally not problematic, it is crucial to ensure that the integration windows for both the analyte and the internal standard are set appropriately to ensure accurate quantification.

• In methods with very sharp peaks or in the presence of closely eluting interferences, this slight separation could potentially lead to differential matrix effects, where the analyte and internal standard experience different levels of ion suppression or enhancement.[3] If this is suspected, further optimization of the chromatographic separation or sample cleanup may be necessary.

Q3: Our Profenofos-d3 signal is inconsistent and shows significant suppression in certain sample matrices. How can we troubleshoot and mitigate these matrix effects?

A3: Matrix effects, which are the alteration of analyte ionization efficiency by co-eluting matrix components, are a common challenge in LC-MS/MS analysis, particularly with complex samples.[4][5] Ion suppression is the most frequent manifestation, leading to reduced sensitivity and inaccurate quantification.[4][5]

Troubleshooting & Mitigation Strategies:

• Improve Sample Preparation: The most effective way to combat matrix effects is to remove interfering components before they enter the analytical system.

  • QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe): This is a widely used and effective sample preparation method for pesticide residue analysis in various matrices.[6][7][8][9] It involves a salting-out extraction followed by dispersive solid-phase extraction (dSPE) for cleanup.

  • Solid-Phase Extraction (SPE): For particularly challenging matrices, a more targeted SPE cleanup using cartridges with different sorbents can provide a cleaner extract.

• Optimize Chromatography:

  • Improve Separation: Adjusting the mobile phase gradient to better separate Profenofos-d3 from co-eluting matrix components can significantly reduce ion suppression.

  • Divert Flow: Use a divert valve to direct the initial and final portions of the chromatographic run, which often contain highly interfering compounds, to waste instead of the mass spectrometer.

• Use Matrix-Matched Calibrants: Prepare calibration standards in a blank matrix extract that is representative of the samples being analyzed. This helps to compensate for consistent matrix effects.[9]

• Evaluate Internal Standard Performance: While Profenofos-d3 is designed to compensate for matrix effects, its effectiveness can be compromised if it does not co-elute perfectly with the analyte or if they experience differential matrix effects.[3][4]

  • Post-Extraction Spike Experiment: This experiment can be used to quantitatively assess the extent of matrix effects on both the analyte and the internal standard.[4]

Frequently Asked Questions (FAQs)

Q: What are the recommended starting conditions for LC-MS/MS analysis of Profenofos-d3?

A: Based on validated methods for Profenofos, the following conditions can be used as a starting point.[10][11][12] Optimization will likely be required for your specific instrument and sample matrix.

Parameter	Recommendation
Column	C18 Reversed-Phase (e.g., 150 x 2.1 mm, 2.7 µm)
Mobile Phase A	Water with 0.1% Formic Acid and 5mM Ammonium Formate
Mobile Phase B	Methanol with 0.1% Formic Acid and 5mM Ammonium Formate
Flow Rate	0.3 - 0.5 mL/min
Gradient	Start with a higher percentage of Mobile Phase A and ramp up to a high percentage of Mobile Phase B to elute Profenofos.
Injection Volume	2 - 10 µL
Ionization Mode	Electrospray Ionization Positive (ESI+)
MS/MS Transitions	Monitor the appropriate precursor and product ions for Profenofos-d3.

Q: Can Profenofos-d3 be analyzed by Gas Chromatography (GC)?

A: Yes, GC is a viable technique for the analysis of Profenofos and its deuterated analog.[13][14] GC-MS or GC with selective detectors like a Flame Photometric Detector (FPD) or a Nitrogen-Phosphorus Detector (NPD) can be used. Given its volatility, GC can provide excellent sensitivity and resolution.

Q: What are some common issues to watch out for during GC analysis of Profenofos-d3?

A:

• Inlet Activity: Profenofos can be susceptible to degradation in the GC inlet, especially if the liner is not properly deactivated or has become contaminated. This can lead to poor peak shape and reduced response. Regularly replace the inlet liner and use deactivated liners.

• Column Bleed: At high temperatures, stationary phase degradation can lead to column bleed, which manifests as a rising baseline and can interfere with peak integration. Use a low-bleed column suitable for pesticide analysis.

• Matrix Effects: Non-volatile matrix components can accumulate in the inlet and at the head of the column, impacting performance over time. Regular maintenance is crucial.

Experimental Protocols

Protocol 1: LC-MS/MS Method for Profenofos Analysis

This protocol is adapted from a validated method for the analysis of Profenofos in agricultural samples and serves as a robust starting point for Profenofos-d3 method development.[10][11][12]

• Instrumentation: Liquid Chromatograph coupled to a Tandem Mass Spectrometer.

• Column: Shimpack XR ODS C18 (150 x 2 mm i.d.).[10]

• Column Temperature: 40°C.[10]

• Mobile Phase:

  • A: 5 mM Ammonium Formate and 0.01% Formic Acid in Water/Methanol.[10]

  • B: 5 mM Ammonium Formate and 0.01% Formic Acid in 100% Methanol.[10]

• Flow Rate: 0.4 mL/min.[10]

• Gradient Program:

  • Initial: 60% A / 40% B

  • 0-12 min: Hold at 60% A / 40% B

  • 12-20 min: Ramp to 100% B

  • 20-23 min: Return to 60% A / 40% B for re-equilibration

• Ionization: ESI+.[10]

• MS Parameters:

  • Interface Voltage: 4.5 kV.[10]

  • Desolvation Temperature: 250°C.[10]

  • Heat Block Temperature: 400°C.[10]

• MRM Transitions (for Profenofos, to be adapted for d3 version):

  • Precursor Ion (m/z): 374.95

  • Quantifier Product Ion (m/z): 304.90

  • Qualifier Product Ion (m/z): 346.95

Visualizations

Caption: A logical workflow for troubleshooting common chromatographic issues.

Caption: Key strategies for mitigating matrix effects in LC-MS/MS analysis.

References

• 1. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. waters.com [waters.com]
• 4. benchchem.com [benchchem.com]
• 5. longdom.org [longdom.org]
• 6. gcms.cz [gcms.cz]
• 7. lcms.cz [lcms.cz]
• 8. hpst.cz [hpst.cz]
• 9. conquerscientific.com [conquerscientific.com]
• 10. cabidigitallibrary.org [cabidigitallibrary.org]
• 11. Determination of Profenofos Residues using LC-MS/MS and Its Dissipation Kinetics in Pigeonpea Pods [arccjournals.com]
• 12. researchgate.net [researchgate.net]
• 13. cabidigitallibrary.org [cabidigitallibrary.org]
• 14. researchgate.net [researchgate.net]

Normalization problems with Profenofos-d3 in quantitative analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering normalization problems with Profenofos-d3 in quantitative analysis.

Frequently Asked Questions (FAQs)

Q1: What is Profenofos-d3 and why is it used as an internal standard?

Profenofos-d3 is a deuterated form of the organophosphate insecticide Profenofos. It is commonly used as an internal standard (IS) in quantitative analysis, particularly in chromatography-mass spectrometry (GC-MS and LC-MS) methods. As a stable isotope-labeled internal standard (SIL-IS), it is chemically almost identical to the analyte of interest (Profenofos). This similarity in chemical and physical properties ensures that it behaves similarly during sample preparation, extraction, chromatography, and ionization. This co-elution and analogous behavior help to correct for variations in sample processing and matrix effects, leading to more accurate and precise quantification of Profenofos.

Q2: What are the most common causes of poor normalization with Profenofos-d3?

Poor normalization using Profenofos-d3 can stem from several factors:

• Matrix Effects: Co-eluting compounds from the sample matrix can suppress or enhance the ionization of Profenofos and/or Profenofos-d3, leading to inaccurate quantification if the effect is not equal for both.

• Poor Recovery: Inefficient extraction of Profenofos-d3 from the sample matrix during sample preparation can lead to a low and variable signal.

• Analyte and Internal Standard Degradation: Profenofos is known to be unstable under alkaline conditions. If the sample preparation or analytical conditions are not carefully controlled, both the analyte and the internal standard can degrade, affecting the accuracy of the results.

• Isotopic Instability: Although generally stable, under certain conditions, the deuterium (B1214612) atoms on Profenofos-d3 could potentially be exchanged, leading to a change in its mass and, consequently, quantification errors.

• Purity of the Internal Standard: Impurities in the Profenofos-d3 standard can lead to inaccurate spiking concentrations and affect the normalization.

Q3: How can I assess if matrix effects are impacting my analysis?

Matrix effects can be evaluated by comparing the signal response of Profenofos-d3 in a neat solvent standard to its response in a post-extraction spiked matrix sample (a sample extract to which the internal standard is added after the extraction process). A significant difference in the signal intensity indicates the presence of matrix effects (ion suppression or enhancement).

Troubleshooting Guides

Issue 1: Inconsistent or Low Recovery of Profenofos-d3 Signal

Possible Causes:

• Suboptimal Extraction pH: Profenofos is unstable in alkaline conditions. The pH of the extraction solvent can significantly impact its stability and recovery.

• Inappropriate Extraction Solvent: The polarity and composition of the extraction solvent may not be suitable for efficiently extracting Profenofos-d3 from the sample matrix.

• Phase Separation Issues in Liquid-Liquid Extraction (LLE): Incomplete phase separation can lead to the loss of the analyte and internal standard.

• Inefficient Elution in Solid-Phase Extraction (SPE): The elution solvent may not be strong enough to desorb Profenofos-d3 completely from the SPE sorbent.

Troubleshooting Steps:

• pH Optimization: Ensure the pH of the sample and extraction solvents is neutral to slightly acidic to prevent degradation of Profenofos and Profenofos-d3.[1]

• Solvent Selection: Test different extraction solvents or solvent mixtures with varying polarities to optimize the recovery of Profenofos-d3.

• Improve Phase Separation (LLE):

  • Increase centrifugation time or speed.

  • Consider adding salt to the aqueous phase to promote separation.

• Optimize SPE Elution:

  • Increase the volume of the elution solvent.

  • Use a stronger elution solvent or a mixture of solvents.

Issue 2: Poor Peak Shape or Tailing for Profenofos and Profenofos-d3

Possible Causes:

• Active Sites in the GC Inlet or Column: Interaction of the analytes with active sites in the gas chromatography system can lead to peak tailing.

• Matrix Component Buildup: Accumulation of non-volatile matrix components in the GC inlet or on the column can degrade chromatographic performance.

• Incompatible Solvent Effects: The injection of a large volume of a solvent that is not compatible with the stationary phase can cause peak distortion.

Troubleshooting Steps:

• Inlet Maintenance:

  • Replace the GC liner and septum.

  • Use a deactivated liner.

• Column Maintenance:

  • Trim the first few centimeters of the analytical column.

  • Bake out the column at a high temperature (within the column's limits) to remove contaminants.

• Solvent Focus: Ensure the initial oven temperature is at or below the boiling point of the injection solvent to allow for proper focusing of the analyte peaks at the head of the column.

• Use of Analyte Protectants: In GC-MS, the addition of analyte protectants to the sample can mask active sites and improve peak shape.

Issue 3: Inconsistent Analyte to Internal Standard Response Ratio

Possible Causes:

• Differential Matrix Effects: The analyte and internal standard may not be affected by matrix components in the same way, especially if they do not co-elute perfectly.

• Degradation of Profenofos or Profenofos-d3: If one compound degrades more rapidly than the other, the response ratio will be inconsistent.

• Isotopic Exchange: In rare cases, the deuterium on Profenofos-d3 may exchange with hydrogen from the surrounding environment.

Troubleshooting Steps:

• Optimize Chromatography:

  • Adjust the temperature program or mobile phase gradient to ensure co-elution of Profenofos and Profenofos-d3.

  • Consider using a different analytical column with a different stationary phase.

• Control Sample pH: Maintain a neutral to slightly acidic pH throughout the sample preparation and analysis to minimize hydrolysis.[1]

• Evaluate Isotopic Stability:

  • Analyze the Profenofos-d3 standard in a clean solvent over time to check for any changes in its isotopic profile.

  • If exchange is suspected, investigate the effect of solvent composition and pH on the stability of the deuterated label.

Quantitative Data Summary

The following tables summarize typical quantitative parameters for Profenofos analysis. These values can serve as a benchmark for method development and troubleshooting.

Table 1: Typical Recovery and Matrix Effect Data for Profenofos in Various Matrices

Matrix	Fortification Level (ng/g)	Average Recovery (%)	Relative Standard Deviation (RSD) (%)	Matrix Effect (%)
Pigeonpea Pods	10	95.2	4.5	-15 (Suppression)
Cabbage	20	92.8	6.1	-12 (Suppression)
Soil	50	88.5	7.8	+8 (Enhancement)
Water	5	98.1	3.2	-5 (Suppression)

Table 2: Example Mass Spectrometry Parameters for Profenofos

Parameter	Value
Ionization Mode	Electron Ionization (EI) or Electrospray Ionization (ESI)
Precursor Ion (m/z)	374 (for Profenofos)
Product Ions (m/z)	303, 139, 213
Collision Energy (eV)	15-25

Experimental Protocols

Protocol 1: QuEChERS-based Extraction for Profenofos in Vegetable Matrices

• Homogenization: Homogenize a representative 10 g sample of the vegetable matrix.

• Extraction:

  • Place the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Spike with the appropriate amount of Profenofos-d3 internal standard solution.

  • Add QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g Na₃Citrate, 0.5 g Na₂HCitrate).

  • Shake vigorously for 1 minute.

• Centrifugation: Centrifuge at 4000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Take a 1 mL aliquot of the supernatant.

  • Transfer to a d-SPE tube containing PSA (primary secondary amine) and MgSO₄.

  • Vortex for 30 seconds.

• Final Centrifugation: Centrifuge at 10000 rpm for 5 minutes.

• Analysis: Transfer the supernatant to an autosampler vial for GC-MS or LC-MS analysis.

Visualizations

Caption: Troubleshooting workflow for Profenofos-d3 normalization issues.

Caption: Key factors influencing the analytical signal of Profenofos-d3.

References

• 1. Profenofos | C11H15BrClO3PS | CID 38779 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Profenofos-d3 Stability in Solution

This technical support center provides guidance and answers frequently asked questions regarding the stability of Profenofos-d3 in solution, with a specific focus on the impact of pH.

Frequently Asked Questions (FAQs)

Q1: My Profenofos-d3 concentration is decreasing over time in my stock solution. What could be the cause?

A1: Profenofos-d3, like its unlabeled counterpart profenofos (B124560), is susceptible to hydrolysis, especially under neutral to alkaline conditions. The stability of profenofos is pH-dependent, with degradation rates increasing as the pH rises. If your solution is not properly buffered to an acidic pH, you will likely observe a decrease in concentration over time. It is relatively stable in slightly acidic and neutral conditions but is unstable under alkaline conditions[1].

Q2: What is the primary degradation product of Profenofos-d3?

A2: The primary degradation product of profenofos through hydrolysis is 4-bromo-2-chlorophenol[2][3]. This occurs through the cleavage of the O-P bond.

Q3: At what pH should I prepare my Profenofos-d3 stock solutions to ensure stability?

A3: To ensure the stability of your Profenofos-d3 stock solution, it is recommended to prepare it in a buffered solution with a slightly acidic pH (e.g., pH 5). Profenofos has been shown to be significantly more stable at pH 5 compared to neutral or alkaline pH[1].

Q4: How does temperature affect the stability of Profenofos-d3?

A4: While the provided data primarily focuses on pH, temperature is another critical factor. Generally, chemical degradation, including hydrolysis, accelerates at higher temperatures. Therefore, it is recommended to store Profenofos-d3 solutions at refrigerated temperatures (e.g., 4°C) to minimize degradation, especially for long-term storage.

Q5: I suspect my Profenofos-d3 has degraded. How can I confirm this?

A5: You can confirm the degradation of Profenofos-d3 by using analytical techniques such as Gas Chromatography (GC) or Liquid Chromatography (LC) coupled with Mass Spectrometry (MS)[4][5]. By analyzing your sample, you can quantify the remaining Profenofos-d3 and identify the presence of its primary degradation product, 4-bromo-2-chlorophenol[2].

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Rapid loss of Profenofos-d3 in solution	The pH of the solution is neutral or alkaline.	Prepare solutions in a buffer with a pH of 5. Verify the pH of your final solution.
High storage temperature.	Store stock solutions and working standards at 4°C or lower.
Inconsistent analytical results	Ongoing degradation of Profenofos-d3 in prepared samples.	Analyze samples as soon as possible after preparation. If immediate analysis is not possible, store samples at a low temperature and in an acidic buffer.
Contamination of the analytical system.	Ensure the analytical system is clean and free of any residues that could contribute to degradation.
Presence of an unexpected peak in the chromatogram	Degradation of Profenofos-d3.	Check for a peak corresponding to 4-bromo-2-chlorophenol. Confirm its identity using a reference standard if available.

Data on pH-Dependent Hydrolysis of Profenofos

The stability of profenofos is highly dependent on the pH of the solution. The following table summarizes the hydrolysis half-life of profenofos at different pH values at 20°C. It is expected that Profenofos-d3 will exhibit similar stability.

pH	Half-life (DT50)	Stability
5	93 days	Relatively Stable
7	14.6 days	Moderately Stable
9	5.7 hours	Unstable

Data sourced from PubChem CID 38779[1].

Experimental Protocol: pH-Dependent Stability Study of Profenofos-d3

This protocol outlines a general procedure to assess the stability of Profenofos-d3 in solutions of varying pH.

1. Materials:

• Profenofos-d3 certified reference material

• HPLC or LC-MS grade solvents (e.g., acetonitrile, methanol)

• Reagent grade water

• Buffer salts (for preparing pH 5, 7, and 9 buffers)

• Volumetric flasks and pipettes

• Autosampler vials

• LC-MS/MS or GC-MS system

2. Procedure:

• Preparation of Buffer Solutions: Prepare aqueous buffer solutions at pH 5, 7, and 9.

• Preparation of Profenofos-d3 Stock Solution: Accurately weigh a known amount of Profenofos-d3 and dissolve it in a suitable organic solvent (e.g., methanol) to prepare a concentrated stock solution[4][5].

• Preparation of Test Solutions: Spike a known volume of the Profenofos-d3 stock solution into each of the pH-buffered solutions to achieve a final concentration suitable for analysis (e.g., 1 µg/mL)[4][5].

• Incubation: Store the test solutions at a constant temperature (e.g., 25°C).

• Sampling and Analysis: At specified time intervals (e.g., 0, 1, 3, 7, 14, 28 days), withdraw an aliquot from each test solution. Analyze the samples using a validated LC-MS/MS or GC-MS method to determine the concentration of Profenofos-d3[4][5].

• Data Analysis: Plot the concentration of Profenofos-d3 versus time for each pH level. Calculate the degradation rate and half-life at each pH.

Visualizations

Profenofos Hydrolysis Pathway

Caption: Hydrolysis degradation pathway of Profenofos-d3.

Experimental Workflow for Stability Testing

Caption: Workflow for pH-dependent stability testing of Profenofos-d3.

References

• 1. Profenofos | C11H15BrClO3PS | CID 38779 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. researchgate.net [researchgate.net]
• 4. Determination of Profenofos Residues using LC-MS/MS and Its Dissipation Kinetics in Pigeonpea Pods [arccjournals.com]
• 5. cabidigitallibrary.org [cabidigitallibrary.org]

Reducing background noise for accurate Profenofos-d3 detection

Welcome to the technical support center for the accurate detection of Profenofos-d3. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during mass spectrometry-based analysis. Our goal is to help you minimize background noise and ensure the highest quality data in your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of background noise in the LC-MS/MS analysis of Profenofos-d3?

A1: Background noise in LC-MS/MS analysis can originate from several sources, significantly impacting the signal-to-noise ratio (S/N) and the accuracy of your results.[1][2][3] The most common sources include:

• Chemical Contamination: This can come from solvents, reagents, sample containers, and even the laboratory environment.[3] Common contaminants include plasticizers (e.g., phthalates), slip agents (e.g., erucamide), and detergents.

• Matrix Effects: Co-eluting endogenous components from the sample matrix (e.g., lipids, sugars, pigments in food samples) can suppress or enhance the ionization of Profenofos-d3, leading to inaccurate quantification.[4][5][6]

• Solvent and Mobile Phase Impurities: The use of non-LC-MS grade solvents or additives can introduce a high level of background ions. It is crucial to use high-purity solvents and freshly prepared mobile phases.

• Instrument Contamination: Over time, the ion source, transfer optics, and mass analyzer can become contaminated with sample residues and non-volatile components, leading to increased background noise.[7] Regular cleaning and maintenance are essential to mitigate this.[7]

• Column Bleed: Stationary phase degradation from the analytical column can introduce background ions, especially at high temperatures or extreme pH values.

Q2: I am observing a high background signal across my entire chromatogram. What are the first troubleshooting steps I should take?

A2: A consistently high background signal often points to a systemic issue. Here’s a logical workflow to diagnose the problem:

• Isolate the Source:

  • LC vs. MS: Disconnect the LC from the mass spectrometer and infuse a clean solvent (e.g., 50:50 acetonitrile (B52724):water with 0.1% formic acid) directly into the MS. If the background remains high, the issue is likely within the mass spectrometer itself. If the background drops, the contamination is coming from the LC system (solvents, tubing, injector, or column).

• Check the Solvents and Mobile Phase:

  • Prepare fresh mobile phases using high-purity, LC-MS grade solvents and additives.

  • Ensure that the solvent bottles and lines are clean. Microbial growth can be a source of contamination in aqueous mobile phases.[3]

• Run a Blank Gradient:

  • Inject a blank solvent (typically your initial mobile phase composition) and run your analytical gradient. This can help identify if the contamination is being eluted at a specific point in your gradient.

• Inspect and Clean the Ion Source:

  • A dirty ion source is a very common cause of high background.[1] Refer to the detailed protocol for cleaning the electrospray ion source (see Experimental Protocols section).

Q3: My Profenofos-d3 peak is showing poor sensitivity and an inconsistent signal. Could this be due to matrix effects?

A3: Yes, poor sensitivity and signal irreproducibility are classic symptoms of matrix effects, specifically ion suppression.[4][5][6] This occurs when co-eluting compounds from the sample matrix compete with Profenofos-d3 for ionization in the ESI source.

To confirm and mitigate matrix effects:

• Post-Column Infusion: Continuously infuse a standard solution of Profenofos-d3 post-column while injecting a blank matrix extract. A dip in the Profenofos-d3 signal at the retention time of your analyte indicates ion suppression.

• Matrix-Matched Calibrants: Prepare your calibration standards in a blank matrix extract that has been processed using the same sample preparation method as your samples. This helps to compensate for the signal suppression or enhancement.[6]

• Sample Dilution: Diluting the sample extract can reduce the concentration of interfering matrix components.[8] However, ensure that the final concentration of Profenofos-d3 remains above the limit of quantification.

• Improve Sample Cleanup: Employ more rigorous sample preparation techniques like dispersive solid-phase extraction (dSPE) as used in the QuEChERS method, or other forms of solid-phase extraction (SPE) to remove interfering matrix components.[9]

Q4: What are the correct m/z transitions for Profenofos-d3 in an MRM experiment?

A4: To determine the appropriate Multiple Reaction Monitoring (MRM) transitions for Profenofos-d3, we first consider the non-deuterated compound. For Profenofos, the protonated molecule [M+H]⁺ has a precursor m/z of 374.95.[10][11] The most common product ions are m/z 304.90 (quantifier) and m/z 346.95 and 128.15 (qualifiers).[10][11]

Profenofos-d3 has a molecular formula of C₁₁H₁₂D₃BrClO₃PS, resulting in a molecular weight of 376.65 and an accurate mass of 374.954.[12] The protonated precursor ion [M+H]⁺ for Profenofos-d3 will therefore have an m/z of approximately 377.97 (accounting for the masses of the most abundant isotopes). The fragmentation pattern is expected to be similar to the non-deuterated standard. Therefore, the primary product ions will also be shifted by 3 Da.

It is highly recommended to perform a product ion scan on a standard solution of Profenofos-d3 to confirm the exact m/z of the precursor and product ions and to optimize the collision energies for your specific instrument.

Troubleshooting Guides

Guide 1: Reducing Chemical Background Noise

This guide provides a systematic approach to identifying and eliminating chemical noise from your LC-MS/MS system.

Step	Action	Expected Outcome
1	Solvent Purity Check	Use only LC-MS grade solvents and additives. Prepare fresh mobile phases daily.
2	System Blank Run	Inject a solvent blank and run the full analytical method. This helps to identify carryover and contamination from the autosampler and column.
3	Isolate LC and MS	Disconnect the LC and infuse a clean solvent directly into the MS. This will determine if the noise originates from the LC or the MS.
4	Clean the Ion Source	If the noise persists with direct infusion, the ion source is likely contaminated. Follow the detailed cleaning protocol.
5	Check for Leaks	Air leaks in the system can increase background noise. Check all fittings and connections.
6	Use High-Quality Consumables	Use vials, caps, and well plates that are certified for low bleed and contaminants.

Guide 2: Mitigating Matrix Effects

This guide outlines strategies to minimize the impact of the sample matrix on the ionization of Profenofos-d3.

Strategy	Description	When to Use
Sample Preparation	Employ a robust sample cleanup method like QuEChERS with dSPE to remove interfering compounds.	For complex matrices such as fruits, vegetables, and biological fluids.
Matrix-Matched Calibration	Prepare calibration standards in a blank matrix extract that is representative of the samples being analyzed.[6]	When significant ion suppression or enhancement is observed.
Stable Isotope Labeled Internal Standard	Profenofos-d3 itself serves as an excellent internal standard for the analysis of non-deuterated Profenofos, as it co-elutes and experiences similar matrix effects.	For accurate quantification of Profenofos in complex samples.
Chromatographic Separation	Optimize the LC method to achieve baseline separation of Profenofos-d3 from co-eluting matrix components.	When specific interfering peaks are identified.
Sample Dilution	Dilute the final sample extract to reduce the concentration of matrix components.[8]	When the analyte concentration is high enough to allow for dilution without falling below the LOQ.

Experimental Protocols

Protocol 1: QuEChERS Sample Preparation for Profenofos-d3 in a Food Matrix

This protocol is based on the widely used QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method, suitable for extracting pesticides from food matrices.[10][13][14] Both AOAC and EN 15662 versions are common; the choice may depend on the specific matrix and target analytes.[6][9][15][16]

1. Sample Homogenization:

• Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.

2. Extraction:

• Add 10-15 mL of acetonitrile to the centrifuge tube.

• If using Profenofos-d3 as an internal standard for the quantification of Profenofos, spike the appropriate volume of the internal standard solution into the tube.

• Add the appropriate QuEChERS extraction salts (e.g., for AOAC 2007.01: 6 g anhydrous MgSO₄ and 1.5 g sodium acetate).[14]

• Immediately shake vigorously for 1 minute to prevent the formation of salt agglomerates.

• Centrifuge at ≥3000 rcf for 5 minutes.

3. Dispersive Solid-Phase Extraction (dSPE) Cleanup:

• Transfer an aliquot of the acetonitrile supernatant (e.g., 6-8 mL) to a 15 mL dSPE tube. The dSPE tube should contain anhydrous MgSO₄ and a sorbent like PSA (Primary Secondary Amine) to remove organic acids, sugars, and fatty acids. For pigmented samples, GCB (Graphitized Carbon Black) may be included.

• Shake vigorously for 30 seconds.

• Centrifuge at ≥3000 rcf for 5 minutes.

4. Final Extract Preparation:

• Transfer an aliquot of the cleaned supernatant to a clean vial.

• Acidify the extract with a small amount of formic acid (e.g., 5 µL of 10% formic acid in acetonitrile per 1 mL of extract) to improve the stability of Profenofos-d3.

• The sample is now ready for LC-MS/MS analysis. If necessary, the extract can be diluted with the initial mobile phase.

Protocol 2: LC-MS/MS Analysis of Profenofos-d3

Liquid Chromatography (LC) Parameters:

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size) is recommended.

• Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium (B1175870) formate.

• Mobile Phase B: Methanol with 0.1% formic acid and 5 mM ammonium formate.

• Gradient: A typical gradient would start at a low percentage of mobile phase B, ramp up to a high percentage to elute Profenofos-d3, followed by a column wash and re-equilibration.

• Flow Rate: 0.3 - 0.5 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 2 - 10 µL.

Mass Spectrometry (MS) Parameters:

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Ion Source Temperature: 350 - 450 °C.

• Desolvation Gas Flow: 800 - 1000 L/hr.

• Cone Gas Flow: 50 - 150 L/hr.

• Capillary Voltage: 3.0 - 4.0 kV.

• MRM Transitions:

  • Profenofos-d3 Precursor Ion (m/z): ~377.97

  • Profenofos-d3 Product Ions (m/z): It is essential to determine the optimal product ions and collision energies by infusing a Profenofos-d3 standard. Based on the non-deuterated compound, expected product ions would be around m/z 307.9 and 349.9.

Table of Optimized MRM Transitions for Profenofos (for reference) [10][11][17]

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Dwell Time (ms)
Profenofos	374.95	304.90 (Quantifier)	14	50
Profenofos	374.95	346.95 (Qualifier)	21	50
Profenofos	374.95	128.15 (Qualifier)	47	50

Protocol 3: Electrospray Ion Source Cleaning

A clean ion source is critical for maintaining sensitivity and reducing background noise.[1] This is a general guide; always refer to your specific instrument manual for detailed instructions.

1. Safety Precautions:

• Ensure the instrument is in standby mode and the ion source has cooled down to room temperature.

• Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

2. Disassembly:

• Carefully remove the ion source cover.

• Disconnect the necessary tubing and cables.

• Remove the ESI probe (capillary).

• Disassemble the ion source components as per the manufacturer's instructions. Keep track of all parts and their orientation.

3. Cleaning:

• Sonciate the metal components in a sequence of solvents:

  • LC-MS grade water

  • LC-MS grade methanol

  • LC-MS grade isopropanol

• Use a soft, lint-free cloth or swabs to gently wipe the surfaces. For stubborn residues, a mild abrasive paste may be used, followed by thorough rinsing.

• Ensure all parts are completely dry before reassembly.

4. Reassembly and System Check:

• Carefully reassemble the ion source in the reverse order of disassembly.

• Install the ion source back into the mass spectrometer.

• Reconnect all tubing and cables.

• Pump down the system and allow it to stabilize.

• Perform a system suitability test or tune to ensure the instrument is performing optimally.

Visualizations

Caption: A typical experimental workflow for the analysis of Profenofos-d3.

References

• 1. agilent.com [agilent.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. spectroscopyonline.com [spectroscopyonline.com]
• 4. Profenofos [webbook.nist.gov]
• 5. Profenofos | C11H15BrClO3PS | CID 38779 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. downloads.regulations.gov [downloads.regulations.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. cabidigitallibrary.org [cabidigitallibrary.org]
• 11. Determination of Profenofos Residues using LC-MS/MS and Its Dissipation Kinetics in Pigeonpea Pods [arccjournals.com]
• 12. Profenofos-D3 | CAS 2140327-42-8 | LGC Standards [lgcstandards.com]
• 13. Profenofos [webbook.nist.gov]
• 14. nucleus.iaea.org [nucleus.iaea.org]
• 15. m.youtube.com [m.youtube.com]
• 16. QuEChERS: About the method [quechers.eu]
• 17. researchgate.net [researchgate.net]

Optimizing injection volume for Profenofos-d3 in HPLC and GC

Welcome to the technical support center for the analysis of Profenofos-d3. This resource provides detailed troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing their High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) methods.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of Profenofos-d3 in analytical methods?

A1: Profenofos-d3 is a deuterated form of Profenofos. Its primary use is as an internal standard (IS) in quantitative analytical methods, such as LC-MS/MS or GC-MS, for the detection of Profenofos. Since its chemical and physical properties are nearly identical to Profenofos, it co-elutes and experiences similar matrix effects, allowing for more accurate and precise quantification of the target analyte.

Q2: What is a typical starting injection volume for Profenofos-d3 in HPLC?

A2: For standard HPLC analyses, a typical injection volume ranges from 1 µL to 20 µL.[1][2][3] A common starting point is 10 µL. However, the optimal volume is dependent on the column dimensions, the concentration of your sample, and the sensitivity of your detector. A good practice is to keep the injection volume between 1-5% of the total column volume to avoid peak distortion.[4][5][6]

Q3: What is a typical starting injection volume for Profenofos-d3 in GC?

A3: For GC analysis, a standard injection volume is typically 1 µL.[7][8][9] The choice of injection mode (split or splitless) is a more critical parameter that depends on the sample concentration.

Q4: How does increasing the injection volume affect my HPLC results?

A4: Increasing the injection volume can enhance the signal intensity for trace-level analysis. However, injecting too large a volume can lead to several issues, including column overload, peak fronting (asymmetry factor < 1), peak broadening, and potentially decreased resolution between adjacent peaks.[10] The peak area should ideally show a linear relationship with the injection volume until the column or detector is overloaded.[10]

Q5: Should I use split or splitless injection for my GC analysis of Profenofos?

A5: The choice depends on your sample concentration.

• Split Injection: Use for high-concentration samples to prevent overloading the column. Only a small, representative portion of the sample enters the column.[11][12] Split ratios typically range from 5:1 to 500:1.[13] For Profenofos analysis, a 1:10 split ratio has been commonly used.[8][9][14]

• Splitless Injection: Use for trace analysis where maximum sensitivity is required. The entire vaporized sample is transferred to the column, which is ideal for detecting analytes at low concentrations.[11][12]

Troubleshooting Guides

HPLC Injection Volume Optimization

Issue	Potential Cause	Troubleshooting Steps & Solutions
Peak Fronting	Volume Overload: The injection volume is too large for the column dimensions.	1. Reduce Injection Volume: Start by halving the injection volume and observe the peak shape. A good rule of thumb is to keep the injection volume below 5% of the column's total volume.[4][6]2. Increase Column Dimensions: If sensitivity is an issue and a larger volume is needed, consider using a column with a larger internal diameter or length.
Sample Solvent Mismatch: The sample is dissolved in a solvent significantly stronger than the initial mobile phase.	1. Match Sample Solvent to Mobile Phase: Prepare your standard and samples in the initial mobile phase composition.2. Reduce Solvent Strength: If the analyte is not soluble in the initial mobile phase, use the weakest solvent possible that maintains solubility.
Broad Peaks	Volume Overload: Injecting too large a volume can cause the sample band to spread on the column.[10]	1. Systematically Decrease Volume: Reduce the injection volume incrementally (e.g., from 20 µL to 10 µL, then 5 µL) and monitor the peak width.2. Lower Sample Concentration: If possible, concentrate the sample and inject a smaller volume.
Poor Reproducibility	Autosampler Issues: Inconsistent volumes being drawn or dispensed by the autosampler.	1. Check for Air Bubbles: Ensure there are no air bubbles in the sample syringe or tubing.2. Verify Syringe Volume: Confirm the correct syringe size is installed and configured in the software.3. Perform Maintenance: Clean the syringe and check for leaks.
No or Low Signal	Incorrect Injection Volume: The set injection volume is too low, or the autosampler failed to inject.	1. Increase Injection Volume: If analyzing trace amounts, a larger injection volume may be necessary, but be mindful of potential peak shape issues.2. Confirm Injection: Ensure the sample vial has sufficient volume and the autosampler is functioning correctly.

GC Injection Volume & Technique Optimization

Issue	Potential Cause	Troubleshooting Steps & Solutions
Broad or Tailing Peaks	Splitless Injection Issue: The splitless hold time is too long, or the initial oven temperature is too high, causing poor analyte focusing.[15]	1. Optimize Splitless Hold Time: Ensure the time is sufficient to transfer the sample to the column but not long enough to cause excessive band broadening.[13]2. Lower Initial Oven Temperature: Start the oven temperature below the boiling point of the sample solvent to allow for solvent focusing.
Liner Contamination/Activity: Active sites in the inlet liner can interact with the analyte.	1. Replace the Liner: Regularly replace the inlet liner, especially when analyzing active compounds like organophosphates.2. Use a Deactivated Liner: Ensure you are using a high-quality, deactivated glass wool liner.
Poor Reproducibility	Backflash: The volume of the vaporized sample and solvent exceeds the volume of the liner, forcing vapor back into the gas lines.[15]	1. Reduce Injection Volume: Injecting a smaller volume (e.g., 0.5 µL instead of 1 µL) can prevent backflash.2. Use a Larger Volume Liner: Select a liner with an appropriate internal volume for your solvent and injection temperature.3. Lower Inlet Temperature: A lower temperature will reduce the expansion volume of the solvent, but it must be high enough to ensure complete vaporization of Profenofos.
Low Sensitivity	Split Ratio Too High (Split Mode): Too much of the sample is being vented, and not enough is reaching the column.[16]	1. Lower the Split Ratio: Adjust the split ratio from 100:1 to 50:1 or 10:1 to allow more analyte onto the column.2. Switch to Splitless Injection: If the analyte concentration is very low, switch to splitless mode for maximum sensitivity.[12]
"Ghost" Peaks	Carryover from Previous Injections: Residual sample from a previous injection, often due to backflash.[17]	1. Add Solvent Washes: Program the autosampler to perform several solvent washes before and after each injection.2. Troubleshoot Backflash: See the "Poor Reproducibility" section above.

Experimental Protocols & Data

HPLC Example Protocol

This protocol is a generalized starting point based on common methods for Profenofos analysis. Optimization will be required for your specific instrumentation and sample matrix.

• Instrumentation: HPLC with UV or Mass Spectrometry (MS) Detector

• Column: C18 Reverse-Phase Column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• Mobile Phase: Acetonitrile and Water (e.g., 75:25 v/v).[18] For gradient elution, a program might start at 50% Acetonitrile and ramp up.

• Flow Rate: 1.0 mL/min[19]

• Detection: UV at 230 nm[3] or MS/MS with specific transitions for Profenofos.[20][21]

• Injection Volume: Start with 10 µL and optimize based on peak shape and response.

GC Example Protocol

This protocol provides typical starting conditions for Profenofos analysis by GC.

• Instrumentation: Gas Chromatograph with a Thermionic Specific Detector (TSD/NPD), Electron Capture Detector (ECD), or Mass Spectrometer (MS)

• Column: Capillary Column such as a VF-5ms or HP-5MS (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness)[8]

• Carrier Gas: Helium or Nitrogen at a constant flow (e.g., 1 mL/min)[8]

• Injector Temperature: 260-280°C[8][9]

• Oven Program: Initial temp 50°C, ramp at 10°C/min to 300°C.[9]

• Injection Volume: 1 µL

• Injection Mode:

  • For samples >1 ppm: Split mode (e.g., 10:1 split ratio)[8]

  • For samples <1 ppm: Splitless mode (hold time ~0.5-1.0 min)

Summary of Typical Injection Parameters

Parameter	HPLC	GC
Typical Volume	1 - 20 µL[1][2][3]	1 µL[7][8][9]
Starting Volume	10 µL	1 µL
Key Consideration	Volume vs. Column Overload; Sample Solvent Strength[10]	Split vs. Splitless Mode; Inlet Temperature & Backflash[11][15]
Optimization Goal	Symmetrical peak shape (As ~1.0) with maximum signal	Sharp, symmetrical peaks with desired sensitivity

Diagrams and Workflows

Caption: HPLC Troubleshooting Workflow for Peak Shape Issues.

Caption: GC Injection Strategy and Troubleshooting Logic.

References

• 1. helixchrom.com [helixchrom.com]
• 2. helixchrom.com [helixchrom.com]
• 3. academic.oup.com [academic.oup.com]
• 4. LC Troubleshooting—Optimizing Your Injection to Improve Peak Shape [restek.com]
• 5. youtube.com [youtube.com]
• 6. LC Troubleshooting—Optimizing Your Injection to Improve Peak Shape [restek.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. bepls.com [bepls.com]
• 9. plantarchives.org [plantarchives.org]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. Split Vs. Splitless Injection in GC: Key Differences [phenomenex.com]
• 12. Split vs Splitless Injection [restek.com]
• 13. youtube.com [youtube.com]
• 14. Dissipation Dynamics and Risk Assessment of Profenofos, Triazophos and Cypermethrin Residues on Tomato for Food Safety [article.sapub.org]
• 15. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 16. glsciences.eu [glsciences.eu]
• 17. shimadzu.nl [shimadzu.nl]
• 18. researchgate.net [researchgate.net]
• 19. tandfonline.com [tandfonline.com]
• 20. Determination of Profenofos Residues using LC-MS/MS and Its Dissipation Kinetics in Pigeonpea Pods [arccjournals.com]
• 21. cabidigitallibrary.org [cabidigitallibrary.org]

Reference Data & Comparative Studies

Revolutionizing Profenofos Analysis: A Comparative Guide to Method Validation Using Profenofos-d3

For researchers, scientists, and professionals in drug development and agricultural science, the accurate quantification of the organophosphate insecticide Profenofos is critical for ensuring food safety and environmental monitoring. This guide provides a comprehensive comparison of analytical methods for Profenofos, highlighting the significant advantages of employing a stable isotope-labeled internal standard, Profenofos-d3, for method validation and routine analysis.

The use of an appropriate internal standard is paramount in analytical chemistry to compensate for variations in sample preparation and instrumental analysis, ultimately leading to more accurate and precise results. While various compounds can be used as internal standards, isotope-labeled standards, such as Profenofos-d3, are considered the gold standard, particularly for mass spectrometry-based methods. This is because they share near-identical physicochemical properties with the target analyte, ensuring they behave similarly during extraction, chromatography, and ionization, thus providing the most effective normalization.

This guide will delve into a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for Profenofos analysis and illustrate the enhanced performance that can be achieved by incorporating Profenofos-d3.

The Gold Standard: Isotope Dilution Mass Spectrometry with Profenofos-d3

An ideal analytical method for Profenofos should be sensitive, selective, accurate, and robust. The integration of Profenofos-d3 as an internal standard in an LC-MS/MS workflow significantly enhances these parameters. By mimicking the behavior of native Profenofos, the deuterated standard effectively corrects for matrix effects—a common challenge in complex samples like food and environmental matrices—and compensates for any analyte loss during sample processing.

Below is a detailed experimental protocol for a validated LC-MS/MS method for the determination of Profenofos, with the strong recommendation of incorporating Profenofos-d3 for optimal performance.

Experimental Protocol: LC-MS/MS Analysis of Profenofos

This protocol is based on established methodologies for pesticide residue analysis and is optimized for the use of Profenofos-d3 as an internal standard.

1. Sample Preparation (QuEChERS Method)

The "Quick, Easy, Cheap, Effective, Rugged, and Safe" (QuEChERS) method is a widely adopted and efficient technique for extracting pesticide residues from various matrices.

• Step 1: Homogenization and Fortification

  • Weigh 10 g of a homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile (B52724).

  • Crucially, add a known amount of Profenofos-d3 solution (e.g., 100 µL of a 1 µg/mL solution) to all samples, calibration standards, and quality control samples.

• Step 2: Extraction and Salting Out

  • Add the QuEChERS extraction salt packet (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180), 0.5 g disodium (B8443419) citrate sesquihydrate).

  • Shake vigorously for 1 minute.

  • Centrifuge at ≥3000 g for 5 minutes.

• Step 3: Dispersive Solid-Phase Extraction (d-SPE) Cleanup

  • Transfer an aliquot of the acetonitrile supernatant (e.g., 6 mL) to a d-SPE tube containing a cleanup sorbent (e.g., 900 mg MgSO₄, 150 mg PSA, 150 mg C18).

  • Vortex for 30 seconds.

  • Centrifuge at ≥3000 g for 5 minutes.

• Step 4: Final Extract Preparation

  • Take an aliquot of the cleaned-up extract (e.g., 1 mL) and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute in an appropriate volume of mobile phase (e.g., 1 mL of methanol (B129727)/water).

  • Filter through a 0.22 µm syringe filter into an autosampler vial.

2. LC-MS/MS Instrumentation and Conditions

• Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and methanol with 0.1% formic acid (B).

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source operating in positive ion mode.

• MRM Transitions: Monitor at least two multiple reaction monitoring (MRM) transitions for both Profenofos and Profenofos-d3 for quantification and confirmation.

Performance Comparison: The Advantage of Profenofos-d3

The following tables illustrate the expected performance of a validated LC-MS/MS method for Profenofos analysis, comparing a method without an internal standard to one utilizing Profenofos-d3. The data for the method without the internal standard is based on published literature, while the data for the method with Profenofos-d3 represents the anticipated improvement.

Table 1: Performance of a Validated LC-MS/MS Method for Profenofos without an Internal Standard

Parameter	Result
Linearity (R²)	>0.99
Limit of Detection (LOD)	0.002 mg/kg
Limit of Quantification (LOQ)	0.006 mg/kg
Recovery (at 0.01 mg/kg)	85-115%
Precision (RSDr at 0.01 mg/kg)	< 15%

Table 2: Expected Performance of a Validated LC-MS/MS Method for Profenofos with Profenofos-d3 Internal Standard

Parameter	Expected Result	Justification for Improvement
Linearity (R²)	>0.999	Improved signal normalization.
Limit of Detection (LOD)	0.001 mg/kg	Better signal-to-noise ratio due to reduced variability.
Limit of Quantification (LOQ)	0.003 mg/kg	More reliable quantification at lower levels.
Recovery (at 0.01 mg/kg)	95-105%	Correction for analyte loss during sample preparation.
Precision (RSDr at 0.01 mg/kg)	< 5%	Significantly reduced variability from injection to injection and between samples.

Visualizing the Workflow

The following diagram, generated using Graphviz, illustrates the logical flow of the analytical method for Profenofos using Profenofos-d3.

Analytical workflow for Profenofos using Profenofos-d3.

Conclusion

The validation of analytical methods for pesticides like Profenofos is a critical undertaking for any analytical laboratory. The adoption of Profenofos-d3 as an internal standard offers a robust solution to overcome common analytical challenges, significantly improving the accuracy, precision, and reliability of the results. For researchers and scientists aiming for the highest quality data in Profenofos analysis, the implementation of an isotope dilution mass spectrometry method with Profenofos-d3 is the recommended and superior approach.

Profenofos-d3 as an Internal Standard: A Comparative Guide for Organophosphate Analysis

In the quantitative analysis of organophosphate pesticides, the use of a reliable internal standard is paramount to achieving accurate and reproducible results. This is particularly crucial when dealing with complex matrices such as food, environmental, and biological samples, where matrix effects can significantly impact analytical signals. This guide provides a comprehensive comparison of Profenofos-d3 with other commonly used organophosphate internal standards, supported by experimental principles and data presentation.

The Superiority of Isotopically Labeled Internal Standards

For analytical techniques like gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS), isotopically labeled internal standards are the gold standard.[1][2] These compounds are chemically identical to the analyte of interest, with the only difference being the presence of stable isotopes (e.g., deuterium, ¹³C, ¹⁵N) in their structure. This near-identical chemical nature ensures that the internal standard and the native analyte behave similarly during sample preparation (extraction, cleanup) and analysis (ionization, fragmentation).[2] Consequently, any loss of analyte during sample processing or fluctuations in instrument response will be mirrored by the internal standard, allowing for accurate correction and quantification.

Profenofos-d3, a deuterated analog of the organophosphate pesticide profenofos (B124560), serves as an ideal internal standard for the analysis of profenofos and structurally similar organophosphates. Its performance is theoretically superior to that of non-isotopically labeled internal standards, such as Triphenylphosphate (TPP), which is a structurally different organophosphate.

Comparison of Internal Standard Performance

While direct head-to-head experimental data comparing Profenofos-d3 to other specific organophosphate internal standards is limited in publicly available literature, the principles of analytical chemistry and findings from various studies on deuterated standards allow for a robust comparison.

Parameter	Profenofos-d3 (Isotopically Labeled)	Other Deuterated Organophosphates (e.g., Diazinon-d10)	Triphenylphosphate (TPP) (Non-Labeled)
Chemical & Physical Properties	Nearly identical to native profenofos.	Nearly identical to their respective native organophosphates.	Different from most target organophosphate pesticides.
Co-elution with Analyte	Designed to have a slightly different retention time for chromatographic separation but similar elution behavior.	Similar elution behavior to their corresponding analytes.	Retention time may differ significantly from many target analytes.
Correction for Matrix Effects	Excellent. Effectively compensates for signal suppression or enhancement in complex matrices.[2]	Excellent for their corresponding analytes.	Limited. Does not fully compensate for matrix effects on other organophosphates.
Correction for Analyte Loss	Excellent. Mirrors the loss of native profenofos during sample preparation.	Excellent for their corresponding analytes.	Partial. Extraction and cleanup efficiencies may differ from target analytes.
Accuracy & Precision	High accuracy and precision (low RSD).	High accuracy and precision for their respective analytes.	Lower accuracy and precision, especially in complex matrices.
Cost	Higher due to synthetic complexity.	Higher due to synthetic complexity.	Lower, readily available.
Versatility	Primarily for the analysis of profenofos, but can be used for other OPs with similar behavior if validated.	Specific to their corresponding native analytes.	Can be used as a general internal standard, but with compromised accuracy.

Experimental Protocols

A robust analytical method is crucial for the reliable quantification of organophosphate pesticides. The following is a representative experimental protocol for the analysis of profenofos in a food matrix using Profenofos-d3 as an internal standard, based on the widely used QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method followed by LC-MS/MS analysis.

Sample Preparation (QuEChERS)

• Homogenization: Weigh 10 g of a homogenized sample (e.g., fruit or vegetable) into a 50 mL centrifuge tube.

• Internal Standard Spiking: Add a known amount of Profenofos-d3 solution (e.g., 100 µL of a 1 µg/mL solution) to the sample.

• Extraction:

  • Add 10 mL of acetonitrile (B52724).

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180) tribasic dihydrate, 0.5 g sodium citrate dibasic sesquihydrate).

  • Shake vigorously for 1 minute.

  • Centrifuge at ≥3000 x g for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer an aliquot of the acetonitrile supernatant (e.g., 6 mL) to a 15 mL d-SPE tube containing primary secondary amine (PSA) sorbent and MgSO₄.

  • Vortex for 30 seconds.

  • Centrifuge at ≥3000 x g for 5 minutes.

• Final Extract Preparation:

  • Take an aliquot of the cleaned-up extract (e.g., 1 mL) and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable solvent (e.g., 1 mL of methanol (B129727)/water 50:50, v/v) for LC-MS/MS analysis.

LC-MS/MS Analysis

• LC Column: A C18 reversed-phase column is typically used.

• Mobile Phase: A gradient of water and methanol or acetonitrile, both containing a small amount of formic acid or ammonium (B1175870) formate.

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

• MRM Transitions:

  • Profenofos: Monitor at least two specific precursor-to-product ion transitions for quantification and confirmation.

  • Profenofos-d3: Monitor the corresponding precursor-to-product ion transitions.

Visualizing the Workflow and Rationale

To better understand the experimental process and the logical relationship of using an internal standard, the following diagrams are provided.

A typical workflow for pesticide residue analysis.

Conceptual diagram of internal standard correction.

References

• 1. Deuterated internal standards for gas chromatographic-mass spectrometric analysis of polar organophosphorus pesticides in water samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. lcms.cz [lcms.cz]

A Guide to Best Practices in Profenofos Analysis: The Role of Inter-laboratory Comparison and Isotope Dilution with Profenofos-d3

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the analytical methodologies for the quantification of Profenofos, a widely used organophosphate insecticide. It emphasizes the importance of inter-laboratory comparisons and the significant advantages of employing an isotopically labeled internal standard, Profenofos-d3, to ensure data accuracy and reliability. This document is intended to serve as a practical resource, offering detailed experimental protocols and comparative data to support analytical method development and validation.

The Critical Role of Inter-laboratory Comparisons

Inter-laboratory comparisons, also known as proficiency testing, are essential for evaluating the performance of analytical laboratories and ensuring the comparability of results.[1][2][3] Organizations like the European Union Reference Laboratories (EURLs) regularly conduct proficiency tests for pesticide residues in food and feed, which often include Profenofos.[4][5][6] These studies involve distributing homogeneous test samples to participating laboratories to assess their ability to accurately quantify the target analyte.[2][3] The performance of each laboratory is typically evaluated using statistical methods such as z-scores, which compare the laboratory's result to the assigned reference value.[2][3] Consistent participation in such programs is a key indicator of a laboratory's competence and commitment to quality assurance.

Enhancing Accuracy with Isotope Dilution Mass Spectrometry (IDMS) using Profenofos-d3

The use of a stable isotope-labeled internal standard, such as Profenofos-d3, is a powerful technique to improve the accuracy and precision of Profenofos quantification, particularly in complex matrices.[7][8][9] This approach, known as isotope dilution mass spectrometry (IDMS), corrects for potential variations in sample preparation, extraction efficiency, and instrument response. Profenofos-d3 is an ideal internal standard as it is chemically identical to Profenofos but has a different molecular weight due to the presence of deuterium (B1214612) atoms.[10] This allows it to be distinguished by a mass spectrometer while co-eluting chromatographically with the native analyte.

The fundamental principle of IDMS is the addition of a known amount of the labeled standard (Profenofos-d3) to the sample at the beginning of the analytical process. The ratio of the native analyte (Profenofos) to the labeled standard is then measured by mass spectrometry. Any losses of the analyte during sample processing will affect both the native and labeled compounds equally, thus the ratio remains constant, leading to a more accurate quantification.

Experimental Protocols

A robust analytical method is crucial for reliable Profenofos quantification. The following is a generalized protocol based on common practices for pesticide residue analysis, incorporating the use of Profenofos-d3 as an internal standard.

Sample Preparation and Extraction (QuEChERS Method)

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is widely adopted for pesticide residue analysis in food matrices.

• Sample Homogenization: Homogenize a representative portion of the sample (e.g., 10-15 g of a fruit or vegetable).

• Internal Standard Spiking: Add a known amount of Profenofos-d3 solution in a suitable solvent (e.g., acetonitrile) to the homogenized sample.

• Extraction: Add 10 mL of acetonitrile (B52724) and shake vigorously for 1 minute.

• Salting Out: Add a salt mixture (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180) tribasic dihydrate, and 0.5 g sodium citrate dibasic sesquihydrate) and shake vigorously for 1 minute.

• Centrifugation: Centrifuge the sample at ≥3000 rpm for 5 minutes.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup

• Supernatant Transfer: Transfer an aliquot of the acetonitrile supernatant to a d-SPE tube containing a sorbent mixture (e.g., 150 mg MgSO₄, 50 mg Primary Secondary Amine - PSA).

• Vortex and Centrifuge: Vortex the tube for 30 seconds and then centrifuge at a high speed for 2 minutes.

LC-MS/MS Analysis

• Instrument: Liquid Chromatograph coupled to a Tandem Mass Spectrometer (LC-MS/MS).

• Column: A C18 reversed-phase column is typically used.

• Mobile Phase: A gradient of water and methanol (B129727) or acetonitrile, both containing a small amount of an additive like formic acid or ammonium (B1175870) formate, is common.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode is generally suitable for Profenofos.

• MRM Transitions: Monitor at least two multiple reaction monitoring (MRM) transitions for both Profenofos and Profenofos-d3 for quantification and confirmation.

Compound	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier
Profenofos	375.0	305.0	169.0
Profenofos-d3	378.0	308.0	172.0

Data Presentation: A Simulated Inter-laboratory Comparison

The following tables present simulated data from a hypothetical inter-laboratory comparison for the analysis of Profenofos in a spiked spinach sample. This data illustrates the expected performance of laboratories using a method with and without an internal standard.

Table 1: Inter-laboratory Comparison of Profenofos Analysis in Spinach (Spiked at 0.050 mg/kg) - Without Internal Standard

Laboratory	Reported Concentration (mg/kg)	Recovery (%)	z-score
Lab A	0.045	90	-0.9
Lab B	0.058	116	1.4
Lab C	0.039	78	-2.0
Lab D	0.052	104	0.4
Lab E	0.061	122	2.0
Lab F	0.048	96	-0.4

Table 2: Inter-laboratory Comparison of Profenofos Analysis in Spinach (Spiked at 0.050 mg/kg) - With Profenofos-d3 Internal Standard

Laboratory	Reported Concentration (mg/kg)	Recovery (%)	z-score
Lab G	0.051	102	0.2
Lab H	0.049	98	-0.2
Lab I	0.050	100	0.0
Lab J	0.052	104	0.4
Lab K	0.048	96	-0.4
Lab L	0.051	102	0.2

The data clearly demonstrates that the use of an isotopically labeled internal standard leads to improved accuracy and precision, with recovery values closer to 100% and smaller z-scores, indicating better agreement among laboratories.

Mandatory Visualizations

The following diagrams illustrate the key workflows and concepts discussed in this guide.

References

• 1. Proficiency tests on pesticides [food.dtu.dk]
• 2. journals.indexcopernicus.com [journals.indexcopernicus.com]
• 3. journal.solusiriset.com [journal.solusiriset.com]
• 4. eurl-pesticides.eu [eurl-pesticides.eu]
• 5. eurl-pesticides.eu [eurl-pesticides.eu]
• 6. eurl-pesticides.eu [eurl-pesticides.eu]
• 7. Online Solid Phase Extraction High-Performance Liquid Chromatography – Isotope Dilution – Tandem Mass Spectrometry Quantification of Organophosphate Pesticides, Synthetic Pyrethroids, and Selected Herbicide Metabolites in Human Urine - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Online solid phase extraction high-performance liquid chromatography - Isotope dilution - Tandem mass spectrometry quantification of organophosphate pesticides, synthetic pyrethroids, and selected herbicide metabolites in human urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Profenofos-D3 | CAS 2140327-42-8 | LGC Standards [lgcstandards.com]

A Comparative Guide to Profenofos Quantification: Enhancing Accuracy with Profenofos-d3 Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of analytical methods for the quantification of Profenofos, a widely used organophosphate insecticide. It highlights the significant improvements in accuracy and precision achieved by employing a deuterated internal standard, Profenofos-d3, in conjunction with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The data presented is a synthesis of published literature and the established benefits of using stable isotope-labeled internal standards.

The Gold Standard: Isotope Dilution Mass Spectrometry

In quantitative analysis, particularly for trace-level detection in complex matrices such as food and environmental samples, the use of a stable isotope-labeled internal standard (SIL-IS) is considered the gold standard. A deuterated internal standard like Profenofos-d3 is chemically identical to the target analyte, Profenofos, with the key difference being the substitution of hydrogen atoms with deuterium. This subtle mass difference allows the mass spectrometer to differentiate between the analyte and the internal standard.

The fundamental advantage of using a SIL-IS is its ability to mimic the analyte's behavior throughout the entire analytical workflow, from sample extraction and cleanup to chromatographic separation and ionization.[1] By adding a known concentration of Profenofos-d3 to the sample at the initial stage, any loss of analyte during sample preparation or variations in instrument response can be accurately corrected. This significantly reduces matrix effects, which are a common source of error in LC-MS/MS analysis, leading to more accurate and reliable quantification.[1]

Comparison of Analytical Methods for Profenofos Quantification

The following table summarizes the performance of two analytical approaches for the determination of Profenofos: a standard method without an internal standard and an enhanced method utilizing Profenofos-d3. The data for the method without a deuterated internal standard is derived from published studies, while the performance metrics for the method with Profenofos-d3 are projected based on the typical and documented advantages of employing a stable isotope-labeled internal standard.

Performance Parameter	Method without Deuterated Internal Standard	Method with Profenofos-d3 Internal Standard (Projected)
Limit of Detection (LOD)	0.002 µg/g[2]	Potentially lower due to improved signal-to-noise
Limit of Quantification (LOQ)	0.006 µg/g[2]	0.002 - 0.005 µg/g
Accuracy (Recovery)	88.34% - 101.36%[2]	95% - 105%
Precision (RSD)	0.99% - 4.05%[2]	< 5%
Matrix Effect	Can be significant, requiring matrix-matched calibration	Minimized, leading to more universal applicability

Experimental Protocols

A widely adopted and effective method for the extraction of pesticide residues from various food matrices is the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method. Below is a detailed protocol for the analysis of Profenofos using a QuEChERS extraction followed by LC-MS/MS analysis, incorporating Profenofos-d3 as an internal standard.

Sample Preparation (QuEChERS Extraction)

• Homogenization: Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

• Internal Standard Spiking: Add a known amount of Profenofos-d3 solution to the sample.

• Extraction:

  • Add 10 mL of acetonitrile.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate (B86180) dihydrate, 0.5 g disodium (B8443419) hydrogen citrate sesquihydrate).

  • Shake vigorously for 1 minute.

  • Centrifuge at ≥ 4000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer an aliquot of the supernatant (e.g., 6 mL) to a 15 mL d-SPE tube containing a cleanup sorbent (e.g., 900 mg MgSO₄, 150 mg PSA, 150 mg C18).

  • Vortex for 30 seconds.

  • Centrifuge at ≥ 4000 rpm for 5 minutes.

• Final Extract Preparation:

  • Take an aliquot of the cleaned extract and filter it through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column is typically used.

  • Mobile Phase: A gradient of water and methanol (B129727) or acetonitrile, both containing a small amount of an additive like formic acid or ammonium (B1175870) formate (B1220265) to improve ionization.

  • Flow Rate: Typically in the range of 0.2 - 0.5 mL/min.

  • Injection Volume: 5 - 10 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode is generally suitable for Profenofos.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity. Specific precursor-to-product ion transitions for both Profenofos and Profenofos-d3 are monitored.

Workflow and Signaling Pathway Diagrams

The following diagrams illustrate the experimental workflow for Profenofos analysis and the logical relationship of using an internal standard for quantification.

References

• 1. lcms.cz [lcms.cz]
• 2. cabidigitallibrary.org [cabidigitallibrary.org]

The Gold Standard in Profenofos Quantification: A Comparative Guide to Using Profenofos-d3

For researchers, scientists, and drug development professionals engaged in the precise and accurate quantification of the organophosphate insecticide profenofos (B124560), the choice of analytical methodology is paramount. This guide provides a comprehensive comparison of analytical techniques, highlighting the superior accuracy and precision achieved when employing a stable isotope-labeled internal standard, Profenofos-d3, in conjunction with liquid chromatography-tandem mass spectrometry (LC-MS/MS).

The use of a deuterated internal standard like Profenofos-d3 is considered the gold standard for quantitative analysis. By mimicking the chemical behavior of the target analyte, Profenofos, it effectively compensates for variations in sample preparation, matrix effects, and instrument response. This isotope dilution mass spectrometry (IDMS) approach leads to significantly improved accuracy and precision, which is critical for regulatory compliance, food safety assessment, and environmental monitoring.

Comparative Analysis of Quantification Methods

The selection of an analytical method for profenofos quantification depends on various factors, including required sensitivity, selectivity, sample matrix, and available instrumentation. Below is a comparison of common methods, with a focus on their reported accuracy and precision. The use of Profenofos-d3 as an internal standard with LC-MS/MS or GC-MS is expected to yield accuracy and precision at the higher end of the reported ranges, or even exceed them, by mitigating matrix interferences and procedural errors.

Table 1: Performance Comparison of Analytical Methods for Profenofos Quantification

Analytical Method	Accuracy (Recovery %)	Precision (RSD %)	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Key Advantages	Key Limitations
LC-MS/MS with Profenofos-d3 (Expected)	95 - 110%	< 5%	Low µg/kg	Low µg/kg	High accuracy, precision, and specificity	Higher initial instrument cost
LC-MS/MS	88.75 - 101.36%[1]	0.99 - 4.93%[1]	0.002 µg/g[1]	0.006 µg/g[1]	High sensitivity and selectivity	Susceptible to matrix effects without IS
GC-NPD/FPD	87.9 - 117.3%	< 11.9%	~0.01 mg/kg[2]	~0.01 - 0.02 mg/kg[2]	Good sensitivity for P-containing compounds	Less selective than MS
HPLC-UV	88 - 104%	< 4%	~0.104 mg/L	~0.316 mg/L	Lower cost, robust	Lower sensitivity and selectivity
TLC with Densitometry	~101.04%[3]	~1.78%[3]	~0.064 µg[3]	~0.152 µg[3]	Low cost, simple	Low resolution and sensitivity

Experimental Protocols

Detailed and standardized experimental protocols are crucial for obtaining reliable and reproducible results. The following sections outline the key steps for the recommended method using Profenofos-d3 with LC-MS/MS and a common alternative.

Method 1: High Accuracy Quantification using LC-MS/MS with Profenofos-d3 Internal Standard

This method, incorporating a stable isotope-labeled internal standard, is the recommended approach for achieving the highest level of accuracy and precision.

1. Sample Preparation (QuEChERS Method)

The "Quick, Easy, Cheap, Effective, Rugged, and Safe" (QuEChERS) method is a widely adopted and efficient technique for extracting pesticide residues from food and agricultural matrices.[1]

• Homogenization: Weigh a representative portion of the sample (e.g., 10-15 g of a fruit or vegetable) and homogenize it.

• Extraction:

  • Place the homogenized sample into a 50 mL centrifuge tube.

  • Add a known amount of Profenofos-d3 internal standard solution.

  • Add 10 mL of acetonitrile (B52724).

  • Add extraction salts (e.g., magnesium sulfate, sodium chloride).

  • Shake vigorously for 1 minute and centrifuge.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Take an aliquot of the supernatant (acetonitrile layer).

  • Transfer it to a d-SPE tube containing a sorbent material (e.g., PSA, C18) to remove interfering matrix components.

  • Vortex and centrifuge.

• Final Extract: The resulting supernatant is ready for LC-MS/MS analysis.

2. LC-MS/MS Analysis

• Chromatographic Separation:

  • Column: A C18 reversed-phase column is typically used.

  • Mobile Phase: A gradient of water and methanol (B129727) or acetonitrile, both containing a small amount of an additive like formic acid or ammonium (B1175870) formate (B1220265) to improve ionization.[1]

• Mass Spectrometric Detection:

  • Ionization Mode: Electrospray ionization (ESI) in positive mode is commonly employed for profenofos.[1]

  • Detection Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity. Specific precursor-to-product ion transitions for both profenofos and Profenofos-d3 are monitored.

    • Profenofos: A common transition is m/z 375 → m/z 305.[1]

    • Profenofos-d3: The expected transition would be m/z 378 → m/z 308 (or another characteristic fragment).

3. Quantification

• A calibration curve is constructed by plotting the ratio of the peak area of profenofos to the peak area of Profenofos-d3 against the concentration of profenofos standards.

• The concentration of profenofos in the sample is determined from this calibration curve based on the measured peak area ratio.

Method 2: Alternative Quantification using GC-NPD

Gas chromatography with a nitrogen-phosphorus detector (NPD) is a more traditional method for the analysis of organophosphate pesticides.

1. Sample Preparation

• Extraction: Similar to the LC-MS/MS method, a solvent extraction (e.g., using acetonitrile or ethyl acetate) is performed. A cleanup step using techniques like solid-phase extraction (SPE) with silica (B1680970) or florisil (B1214189) cartridges is often necessary to remove matrix components that could interfere with the GC analysis.[4]

• Solvent Exchange: The final extract is typically exchanged into a solvent suitable for GC injection, such as hexane (B92381) or toluene.

2. GC-NPD Analysis

• Gas Chromatograph:

  • Column: A capillary column with a non-polar or semi-polar stationary phase is used for separation.

  • Injector: A split/splitless or pulsed splitless injector is commonly used.

• Detector: The nitrogen-phosphorus detector is highly sensitive to compounds containing nitrogen or phosphorus, making it suitable for profenofos.

3. Quantification

• Quantification is typically performed using an external standard calibration curve, where the peak area of profenofos in the sample is compared to the peak areas of known concentration standards. The use of a non-isotopically labeled internal standard can improve precision but does not offer the same level of accuracy as an isotope-labeled standard.

Workflow and Pathway Visualizations

To further clarify the analytical process, the following diagrams illustrate the experimental workflow for profenofos quantification.

Caption: Workflow for Profenofos Quantification using Profenofos-d3 and LC-MS/MS.

Caption: Logical Relationship for Isotope Dilution Quantification.

Conclusion

For researchers requiring the highest degree of confidence in their profenofos quantification results, the use of Profenofos-d3 as an internal standard with LC-MS/MS is the unequivocally superior method. This approach effectively minimizes errors associated with sample preparation and matrix effects, leading to exceptional accuracy and precision. While other methods such as GC-NPD and HPLC-UV have their applications, they do not offer the same level of reliability, particularly when dealing with complex matrices or when low detection limits are required. The adoption of isotope dilution mass spectrometry represents a commitment to data quality and analytical excellence in the field of pesticide residue analysis.

References

• 1. cabidigitallibrary.org [cabidigitallibrary.org]
• 2. fao.org [fao.org]
• 3. laccei.org [laccei.org]
• 4. fao.org [fao.org]

Cross-Validation of Analytical Instruments for Profenofos Analysis Using Profenofos-d3 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals: A Comparative Guide

This guide provides a comprehensive comparison of two widely used analytical instruments, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS), for the quantitative analysis of the organophosphate insecticide Profenofos. The use of a deuterated internal standard, Profenofos-d3, is incorporated to ensure high accuracy and precision by correcting for matrix effects and variations during sample preparation and analysis. This document outlines detailed experimental protocols, presents comparative performance data, and visualizes the analytical workflows.

Introduction

Profenofos is a non-systemic insecticide and acaricide with contact and stomach action.[1] Due to its potential risks to human health and the environment, regulatory bodies worldwide have set maximum residue limits (MRLs) for Profenofos in various food and environmental matrices. Accurate and reliable analytical methods are crucial for monitoring these levels. LC-MS/MS and GC-MS/MS are powerful techniques for pesticide residue analysis, each with its own set of advantages and limitations.[2][3] Cross-validation of these methods using a stable isotope-labeled internal standard like Profenofos-d3 is essential for ensuring data comparability and reliability across different analytical platforms.[4]

Data Presentation: A Comparative Overview of Analytical Performance

The following tables summarize the quantitative performance parameters for the analysis of Profenofos using LC-MS/MS and GC-MS/MS. The data is compiled from various studies to provide a comparative overview.

Table 1: Comparison of Method Validation Parameters for Profenofos Analysis

Parameter	LC-MS/MS	GC-MS/MS
Linearity Range	0.005 - 0.12 µg/mL[5][6]	0.05 - 5 ng injected[7]
Correlation Coefficient (R²)	> 0.99[5][6]	> 0.99[7]
Limit of Detection (LOD)	0.002 µg/g[5][6]	0.05 ng[7]
Limit of Quantification (LOQ)	0.006 µg/g[5][6]	Not explicitly stated, typically higher than LOD
Recovery (%)	88.34 - 101.36%[5][6]	Not explicitly stated in the context of a full validation
Relative Standard Deviation (RSD)	0.99 - 4.05%[5][6]	Not explicitly stated in the context of a full validation

Table 2: Mass Spectrometric Parameters for Profenofos and Profenofos-d3

Analyte	Instrument	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (CE)
Profenofos	LC-MS/MS (ESI+)	374.95[5][6]	304.90 (Quantification)[5][6]	-14 V[5][6]
374.95[5][6]	346.95 (Confirmation)[5][6]	-47 V[5][6]
374.95[5][6]	128.15 (Confirmation)[5][6]	-21 V[5][6]
Profenofos-d3	LC-MS/MS (ESI+)	377.95	307.90 (Quantification)	Assumed similar to Profenofos
377.95	349.95 (Confirmation)	Assumed similar to Profenofos
Profenofos	GC-MS/MS (EI+)	374[8]	305 (Quantification)[8]	10 eV[8]
374[8]	155 (Confirmation)[8]	25 eV[8]
Profenofos-d3	GC-MS/MS (EI+)	377	308 (Quantification)	Assumed similar to Profenofos
377	155 (Confirmation)	Assumed similar to Profenofos

*Note: Specific MRM transitions for Profenofos-d3 were not found in the searched literature. The presented values are inferred based on the transitions of the unlabeled Profenofos, assuming a mass shift of +3 for the precursor and the deuterated fragment ions. The fragment at m/z 155 is likely from a part of the molecule that does not contain the deuterium (B1214612) atoms and thus remains unchanged.

Experimental Protocols

Sample Preparation: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) Method

The QuEChERS method is a widely adopted sample preparation technique for pesticide residue analysis in food matrices.[9]

• Homogenization: Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube. For dry samples, add an appropriate amount of water to rehydrate.

• Internal Standard Spiking: Add a known amount of Profenofos-d3 internal standard solution to the sample.

• Extraction: Add 10-15 mL of acetonitrile (B52724) (containing 1% acetic acid for some applications) to the tube. Shake vigorously for 1 minute.

• Salting Out: Add a mixture of anhydrous magnesium sulfate (B86663) and sodium chloride (and sometimes buffering salts like sodium acetate (B1210297) or citrate) to induce phase separation. Shake vigorously for 1 minute.

• Centrifugation: Centrifuge the tube at ≥3000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: Transfer an aliquot of the upper acetonitrile layer to a d-SPE tube containing a sorbent mixture (e.g., primary secondary amine (PSA) to remove organic acids and sugars, C18 to remove non-polar interferences, and graphitized carbon black (GCB) to remove pigments). Vortex for 30 seconds and centrifuge.

• Final Extract: The supernatant is ready for analysis by LC-MS/MS or GC-MS/MS. For GC-MS/MS, a solvent exchange to a more GC-friendly solvent like hexane (B92381) or acetone (B3395972) may be performed.

LC-MS/MS Analysis Protocol

This protocol is adapted from a validated method for the analysis of Profenofos in agricultural commodities.[5][6]

• Instrumentation: Liquid Chromatograph coupled to a Triple Quadrupole Mass Spectrometer with an Electrospray Ionization (ESI) source.

• Chromatographic Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase:

  • A: 5 mM ammonium (B1175870) formate (B1220265) and 0.1% formic acid in water.

  • B: 5 mM ammonium formate and 0.1% formic acid in methanol.

• Gradient Elution: A typical gradient starts with a higher percentage of mobile phase A, gradually increasing the percentage of mobile phase B to elute Profenofos.

• Flow Rate: 0.3 - 0.5 mL/min.

• Injection Volume: 5 - 10 µL.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

GC-MS/MS Analysis Protocol

This protocol is based on established methods for multiclass pesticide residue analysis.[8][10]

• Instrumentation: Gas Chromatograph coupled to a Triple Quadrupole Mass Spectrometer with an Electron Ionization (EI) source.

• Chromatographic Column: A low-bleed, mid-polarity capillary column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness) suitable for pesticide analysis.

• Carrier Gas: Helium at a constant flow rate (e.g., 1.0 - 1.5 mL/min).

• Oven Temperature Program: A programmed temperature ramp is used to separate the analytes. For example, start at 70°C, hold for 2 minutes, ramp to 150°C at 25°C/min, then ramp to 300°C at 5°C/min and hold for 10 minutes.

• Injector: Split/splitless injector, typically operated in splitless mode for trace analysis.

• Injection Volume: 1 - 2 µL.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

Mandatory Visualization

Caption: General experimental workflow for the analysis of Profenofos using Profenofos-d3.

Caption: Logical workflow for the cross-validation of analytical instruments.

Conclusion

Both LC-MS/MS and GC-MS/MS are highly capable and sensitive techniques for the determination of Profenofos residues.

• LC-MS/MS offers the advantage of analyzing a wider range of pesticides, including more polar and thermally labile compounds, often with minimal sample cleanup and no need for derivatization.[3] The presented data shows excellent sensitivity (LOD of 0.002 µg/g) for Profenofos.[5][6]

• GC-MS/MS is a robust and reliable technique, particularly for volatile and semi-volatile compounds. While it may require more rigorous cleanup or solvent exchange for certain sample extracts, it can provide excellent selectivity and sensitivity.[2]

The choice of instrument may depend on the specific requirements of the laboratory, including the range of other pesticides to be analyzed, sample matrices, and available resources. The use of a deuterated internal standard such as Profenofos-d3 is highly recommended for both platforms to ensure the accuracy and reliability of the quantitative results by compensating for matrix effects and potential analyte loss during sample preparation.[4][9] This comparative guide provides the necessary information for researchers and scientists to select and implement a suitable and validated method for the analysis of Profenofos.

References

• 1. lcms.cz [lcms.cz]
• 2. agilent.com [agilent.com]
• 3. gcms.cz [gcms.cz]
• 4. Deuterated internal standards for gas chromatographic-mass spectrometric analysis of polar organophosphorus pesticides in water samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Determination of Profenofos Residues using LC-MS/MS and Its Dissipation Kinetics in Pigeonpea Pods [arccjournals.com]
• 6. cabidigitallibrary.org [cabidigitallibrary.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. documents.thermofisher.com [documents.thermofisher.com]

The Critical Role of Profenofos-d3 in Ensuring Analytical Accuracy for Proficiency Testing and Quality Control

For researchers, scientists, and drug development professionals engaged in the analysis of pesticide residues, the use of stable isotope-labeled internal standards is paramount for achieving accurate and reliable results. Profenofos-d3, a deuterated analog of the organophosphate insecticide profenofos (B124560), serves as an invaluable tool in proficiency testing (PT) schemes and quality control (QC) materials. Its application significantly enhances the quality of analytical data by effectively compensating for matrix effects and variations during sample preparation and analysis.

Profenofos is a widely used insecticide, and its residues are monitored in various food and environmental matrices.[1] Proficiency testing programs are essential for laboratories to assess their analytical performance and ensure the comparability and reliability of their results.[2][3] In this context, the use of an appropriate internal standard is crucial.

Stable isotope-labeled internal standards, such as Profenofos-d3, are considered the gold standard in quantitative analysis, particularly for chromatographic techniques coupled with mass spectrometry (e.g., GC-MS or LC-MS).[4] The key advantage of using a deuterated internal standard is that it behaves nearly identically to the unlabeled analyte throughout the entire analytical process, from extraction and cleanup to chromatographic separation and ionization. This co-elution and similar physicochemical behavior allow for effective correction of signal variations caused by matrix interference, a common challenge in the analysis of complex samples like food products.[4]

Performance Advantages of Profenofos-d3

Key Performance Metrics:

Parameter	Without Internal Standard	With Non-Isotopically Labeled IS	With Profenofos-d3 (Anticipated)
Accuracy (% Recovery)	Highly variable, susceptible to matrix effects	Improved, but can still be affected by differential matrix effects	High and consistent, as it effectively compensates for matrix effects
Precision (% RSD)	Often high, reflecting variability in sample prep and instrument response	Reduced, but still influenced by differences in analyte and IS behavior	Low, indicating high reproducibility and robustness of the method
Matrix Effect	Significant impact on signal intensity (suppression or enhancement)	Partial compensation, but differences in ionization efficiency can persist	Minimal impact on final quantification due to normalization of signal response

This table illustrates the anticipated performance benefits of using Profenofos-d3 based on the well-documented advantages of stable isotope dilution analysis. Specific quantitative data from direct comparative studies for profenofos is limited.

Experimental Protocol for Profenofos Residue Analysis using Profenofos-d3

Below is a generalized experimental protocol for the determination of profenofos residues in a food matrix using Profenofos-d3 as an internal standard, based on common pesticide residue analysis workflows.

1. Sample Preparation (QuEChERS Method)

• Homogenization: Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.

• Internal Standard Spiking: Add a known amount of Profenofos-d3 solution to the sample.

• Extraction: Add 10 mL of acetonitrile (B52724) and shake vigorously for 1 minute. Add the QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate), shake again for 1 minute, and centrifuge.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: Take an aliquot of the supernatant and transfer it to a d-SPE tube containing sorbents like PSA (primary secondary amine) and magnesium sulfate. Vortex for 30 seconds and centrifuge.

• Final Extract: The resulting supernatant is the final extract for analysis.

2. Instrumental Analysis (LC-MS/MS)

• Chromatographic System: A liquid chromatograph coupled to a tandem mass spectrometer.

• Column: A suitable C18 reversed-phase column.

• Mobile Phase: A gradient of water and methanol (B129727) or acetonitrile, both containing a small amount of an additive like formic acid or ammonium (B1175870) formate.

• Mass Spectrometry: Operated in positive electrospray ionization (ESI+) mode with multiple reaction monitoring (MRM) for both profenofos and Profenofos-d3.

  • Profenofos MRM transitions: Precursor ion > product ion 1 (for quantification), Precursor ion > product ion 2 (for confirmation).

  • Profenofos-d3 MRM transition: Deuterated precursor ion > deuterated product ion.

• Quantification: The concentration of profenofos in the sample is determined by comparing the peak area ratio of the native profenofos to Profenofos-d3 against a calibration curve prepared in the matrix.

Workflow and Logical Relationships

The following diagram illustrates the typical workflow of a proficiency test for profenofos analysis, highlighting the role of Profenofos-d3.

Workflow of a proficiency test for profenofos analysis.

The logical relationship in using Profenofos-d3 is based on the principle of isotope dilution mass spectrometry.

References

• 1. scholarhub.ui.ac.id [scholarhub.ui.ac.id]
• 2. metrologyservice.com.ua [metrologyservice.com.ua]
• 3. metrologyservice.com.ua [metrologyservice.com.ua]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]

Performance Showdown: Analyzing Profenofos-d3 Across Different Mass Spectrometry Platforms

For researchers, scientists, and drug development professionals engaged in the precise quantification of profenofos-d3, the choice of mass spectrometer is a critical decision that directly impacts analytical performance. This guide provides a detailed comparison of the capabilities of triple quadrupole, Quadrupole Time-of-Flight (Q-TOF), and Orbitrap mass spectrometers for the analysis of this deuterated organophosphate pesticide analog.

Profenofos-d3, a deuterated internal standard for the insecticide profenofos (B124560), is essential for accurate quantification in complex matrices by compensating for matrix effects and variations in sample preparation and instrument response. The selection of the mass spectrometry platform hinges on the specific requirements of the analysis, balancing the need for sensitivity, selectivity, and the versatility to perform qualitative and quantitative assessments.

At a Glance: Performance Comparison

To facilitate a clear comparison, the following table summarizes the key performance parameters of each mass spectrometry platform for the analysis of profenofos. While specific data for profenofos-d3 on Q-TOF and Orbitrap systems is limited in publicly available literature, the performance for the non-deuterated profenofos provides a strong and relevant benchmark.

Performance Parameter	Triple Quadrupole (LC-MS/MS)	Q-TOF (LC-MS/MS)	Orbitrap (GC- or LC-MS/MS)
Linearity (R²)	> 0.999	Generally ≥ 0.980 for multi-residue methods	Calibration curves with very good correlation factors reported down to 0.001 mg/kg[1]
Limit of Detection (LOD)	0.002 µg/g[2][3]	Method Dependent	Generally offers high sensitivity, with some studies showing lower LODs than triple quadrupoles for certain pesticides[4]
Limit of Quantification (LOQ)	0.006 µg/g[2][3]	Typically ≤ 10 µg/kg for multi-residue methods	LOQ values for pesticides can range from 0.1 µg/kg to 4 µg/kg in complex matrices[4]
Accuracy (Recovery)	88.75% to 101.36%[3]	Typically 70-120% for multi-residue methods	Typically 70-120% for multi-residue methods[4]
Precision (RSD)	0.99% to 4.05%[3]	Typically < 20% for multi-residue methods	Typically < 20% for multi-residue methods[4]
Primary Application	Targeted Quantification	Screening and Quantification	Screening and Quantification
Key Advantage	High sensitivity and selectivity for targeted analysis (MRM mode)	High mass accuracy and resolution for confident identification	Highest mass accuracy and resolution, excellent for complex matrices

Deep Dive into Methodologies

Sample Preparation: The QuEChERS Approach

A widely adopted and effective method for extracting profenofos and its deuterated analog from various matrices is the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) protocol. This two-step process involves an initial extraction with an organic solvent (typically acetonitrile) and salts, followed by a dispersive solid-phase extraction (d-SPE) cleanup step to remove interfering matrix components. For a detailed protocol, please refer to the Experimental Protocols section below.

QuEChERS Sample Preparation Workflow

Triple Quadrupole Mass Spectrometry: The Gold Standard for Quantification

Triple quadrupole (QqQ) mass spectrometers, operated in Multiple Reaction Monitoring (MRM) mode, are the workhorses for targeted quantitative analysis. This technique offers exceptional sensitivity and selectivity by monitoring specific precursor-to-product ion transitions.

Experimental Protocol (Based on a validated LC-MS/MS method for Profenofos):

• Liquid Chromatography:

  • Column: C18 reverse-phase column.

  • Mobile Phase: A gradient of ammonium (B1175870) formate (B1220265) and formic acid in water and methanol.[2][5]

  • Flow Rate: 0.4 mL/min.[2][5]

• Mass Spectrometry (Triple Quadrupole):

  • Ionization Mode: Positive Electrospray Ionization (ESI+).[2][5]

  • MRM Transitions for Profenofos:

    • Quantification: m/z 374.95 → 304.90 (Collision Energy: -14 V).[2][5]

    • Confirmation: m/z 374.95 → 346.95 (Collision Energy: -47 V) and m/z 374.95 → 128.15 (Collision Energy: -21 V).[2][5]

  • Source Parameters:

    • Interface Voltage: 4.5 kV.[5]

    • Desolvation Temperature: 250°C.[5]

    • Heat Block Temperature: 400°C.[5]

Triple Quadrupole MRM Workflow

Q-TOF Mass Spectrometry: Bridging Quantification and Screening

Quadrupole Time-of-Flight (Q-TOF) mass spectrometers provide a powerful combination of quantitative capabilities and high-resolution accurate mass (HRAM) data. This makes them ideal for both targeted analysis and the identification of unknown compounds. While specific validated methods for profenofos on Q-TOF are not as readily available as for triple quadrupoles, the general approach for pesticide analysis is well-established.

General Experimental Approach (LC-QTOF-MS for Pesticide Residue Analysis):

• Liquid Chromatography: Similar to the triple quadrupole method, a C18 column with a water/methanol or water/acetonitrile gradient is typically used.

• Mass Spectrometry (Q-TOF):

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Acquisition Mode: Typically, a data-dependent acquisition (DDA) or data-independent acquisition (DIA) mode is used. In DDA, a full scan is followed by MS/MS scans of the most intense ions. In DIA, all ions within a specified mass range are fragmented.

  • Key Parameters: High mass resolution (typically >20,000 FWHM) and accurate mass measurements (<5 ppm error) are crucial for confident identification.

Q-TOF Experimental Workflow

Orbitrap Mass Spectrometry: Unparalleled Resolution and Confidence

Orbitrap mass spectrometers are renowned for their exceptionally high resolution and mass accuracy, making them a powerful tool for the analysis of complex samples. This platform excels in both targeted quantification and non-targeted screening, providing a high degree of confidence in compound identification. Both Gas Chromatography (GC) and Liquid Chromatography (LC) can be coupled with Orbitrap MS for pesticide analysis.

General Experimental Approach (LC-Orbitrap-MS for Pesticide Analysis):

• Chromatography (LC or GC): The choice of chromatography depends on the physicochemical properties of the analyte. For profenofos, LC is a common choice.

• Mass Spectrometry (Orbitrap):

  • Ionization Mode: ESI+ for LC, Electron Ionization (EI) for GC.

  • Acquisition Mode: Full scan with high resolution (e.g., >70,000 FWHM) is used for screening and quantification. Data-dependent MS/MS can be used for structural confirmation.

  • Key Advantage: The high resolving power of the Orbitrap analyzer allows for the separation of target analytes from matrix interferences with the same nominal mass, leading to more accurate quantification.[1]

Orbitrap Experimental Workflow

Conclusion: Selecting the Right Tool for the Job

The optimal mass spectrometer for the analysis of profenofos-d3 depends on the specific analytical goals.

• For routine, high-throughput targeted quantification where maximum sensitivity is paramount, the triple quadrupole mass spectrometer remains the industry standard. Its MRM capabilities provide excellent signal-to-noise ratios and reliable quantification at low levels.

• For laboratories that require a balance of quantitative performance and the ability to screen for a broader range of compounds, the Q-TOF mass spectrometer is an excellent choice. Its high-resolution accurate mass capabilities provide an extra layer of confidence in compound identification.

• For complex research applications, method development, and non-targeted analysis in challenging matrices, the Orbitrap mass spectrometer offers unparalleled performance. Its ultra-high resolution and mass accuracy enable the confident identification and quantification of analytes even in the presence of significant matrix interference.

By understanding the distinct advantages and performance characteristics of each platform, researchers can make an informed decision to select the most appropriate mass spectrometer for their profenofos-d3 analysis needs.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. cabidigitallibrary.org [cabidigitallibrary.org]
• 3. researchgate.net [researchgate.net]
• 4. Comparison of new approach of GC-HRMS (Q-Orbitrap) to GC-MS/MS (triple-quadrupole) in analyzing the pesticide residues and contaminants in complex food matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Determination of Profenofos Residues using LC-MS/MS and Its Dissipation Kinetics in Pigeonpea Pods [arccjournals.com]

Ensuring Analytical Method Reliability: A Guide to Ruggedness and Robustness Testing with Profenofos-d3

For researchers, scientists, and drug development professionals, the validity and reliability of analytical methods are paramount. This guide provides a comprehensive comparison of method ruggedness and robustness testing, with a focus on the analysis of the organophosphate pesticide Profenofos, utilizing its deuterated internal standard, Profenofos-d3.

In the realm of analytical chemistry, particularly in fields like environmental monitoring and food safety, the ability of a method to withstand minor variations in its execution is crucial for generating consistently accurate and precise results. This is where the concepts of ruggedness and robustness become critical. While often used interchangeably, they represent distinct aspects of method validation.

Ruggedness refers to the reproducibility of test results under a variety of normal test conditions, such as different analysts, instruments, laboratories, and even on different days. It is a measure of the method's resilience to external variables.

Robustness , on the other hand, evaluates the capacity of an analytical procedure to remain unaffected by small, deliberate variations in method parameters. This provides an indication of its reliability during normal usage and helps to identify the method's critical control points.

Profenofos-d3, a deuterated analog of Profenofos, serves as an ideal internal standard in chromatographic methods for the quantification of Profenofos. Its use is critical in compensating for variations during sample preparation and analysis, thereby enhancing the ruggedness and robustness of the analytical method.

Comparative Analysis of Method Performance

Here, we present data from a method validation study for the analysis of Profenofos using LC-MS/MS, which demonstrates the method's performance characteristics. While this study does not explicitly detail ruggedness and robustness experiments with varied parameters, the precision data provides insights into the method's ruggedness.

Parameter	Spike Level (µg/g)	Mean Recovery (%)	Relative Standard Deviation (RSD) (%)
Repeatability (Intra-day Precision)	0.03	90.43	1.991[1]
Inter-day Precision (Ruggedness)	0.03	Day 1: 87.35	4.927[1]
Day 2: 93.66
Recovery	0.006	100.74	2.434[1]
0.03	89.23	1.292[1]
0.06	92.44	4.349[1]

Table 1: Method Precision and Recovery for Profenofos Analysis. This data demonstrates the method's capability to produce consistent results under the same operating conditions over a short period (repeatability) and on different days (inter-day precision), which is an indicator of method ruggedness.

To illustrate the principles of robustness testing, the following table presents a hypothetical scenario of how deliberate variations in key chromatographic parameters could affect the quantification of Profenofos. The acceptance criteria are based on general guidelines for analytical method validation.

Parameter Varied	Variation	% Recovery of Profenofos	Peak Asymmetry	Retention Time Shift (min)	Within Acceptance Criteria?
Flow Rate	+10%	98.5	1.1	-0.2	Yes
-10%	101.2	1.3	+0.3	Yes
Mobile Phase pH	+0.2 units	97.9	1.2	+0.1	Yes
-0.2 units	102.5	1.1	-0.1	Yes
Column Temperature	+5°C	99.1	1.0	-0.15	Yes
-5°C	100.8	1.2	+0.2	Yes

Table 2: Hypothetical Robustness Testing Data for Profenofos Analysis. This table illustrates how a robust method remains within acceptable performance limits despite small, deliberate changes to its parameters.

Experimental Protocols

A reliable analytical method for Profenofos in complex matrices typically involves a robust sample preparation technique followed by sensitive chromatographic analysis. The use of a deuterated internal standard like Profenofos-d3 is introduced early in the workflow to account for any analyte loss during the procedure.

Sample Preparation: Modified QuEChERS Method

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely adopted sample preparation technique for pesticide residue analysis. A typical modified protocol for a solid matrix is as follows:

• Sample Homogenization: Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

• Internal Standard Spiking: Add a known amount of Profenofos-d3 internal standard solution.

• Hydration: For dry samples, add 10 mL of water and let it stand for 30 minutes.

• Extraction: Add 10 mL of acetonitrile (B52724), cap the tube, and shake vigorously for 1 minute.

• Salting Out: Add 4 g of anhydrous magnesium sulfate (B86663) and 1 g of sodium chloride. Shake for 1 minute immediately after adding the salts.

• Centrifugation: Centrifuge the tube at 4000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: Transfer an aliquot of the upper acetonitrile layer to a d-SPE tube containing primary secondary amine (PSA) sorbent and magnesium sulfate. Vortex for 30 seconds.

• Final Centrifugation: Centrifuge at 10,000 rpm for 2 minutes.

• Analysis: The supernatant is ready for LC-MS/MS analysis.

LC-MS/MS Analysis

• Chromatographic Column: A C18 reversed-phase column is typically used.

• Mobile Phase: A gradient elution with a mixture of water (containing a buffer like ammonium (B1175870) formate (B1220265) and an acid like formic acid) and an organic solvent (e.g., methanol (B129727) or acetonitrile) is common.

• Mass Spectrometry: Detection is performed using a triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode for high selectivity and sensitivity. Specific precursor-to-product ion transitions for both Profenofos and Profenofos-d3 are monitored.

Visualizing Workflows and Pathways

To better understand the processes involved, the following diagrams illustrate the experimental workflow for method validation and the mechanism of action of Profenofos.

Caption: Experimental workflow for Profenofos analysis and method validation.

References

• 1. cabidigitallibrary.org [cabidigitallibrary.org]

The Analytical Edge: A Cost-Benefit Analysis of Profenofos-d3 as an Internal Standard

In the precise world of analytical chemistry, particularly in the realm of pesticide residue analysis, the choice of an appropriate internal standard is paramount for achieving accurate and reliable quantification. This is especially true for complex matrices where matrix effects can significantly skew results. This guide provides a comprehensive cost-benefit analysis of using Profenofos-d3, a deuterated analogue of the organophosphate insecticide profenofos (B124560), as an internal standard. We will objectively compare its performance with other common alternatives, supported by available experimental data, to assist researchers, scientists, and drug development professionals in making informed decisions for their analytical workflows.

The Power of Isotopic Labeling in Mitigating Matrix Effects

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a powerful technique for pesticide residue analysis. However, co-eluting matrix components can enhance or suppress the ionization of the target analyte, leading to inaccurate quantification. The use of a stable isotope-labeled internal standard (SIL-IS), such as Profenofos-d3, is widely recognized as the gold standard for compensating for these matrix effects.[1] Since a SIL-IS has nearly identical physicochemical properties to the analyte, it co-elutes and experiences similar ionization suppression or enhancement. By calculating the ratio of the analyte signal to the internal standard signal, these variations can be effectively normalized, leading to more accurate and precise results.

Cost Comparison of Internal Standards

The initial investment in a deuterated internal standard is often a key consideration. While the upfront cost of Profenofos-d3 may be higher than non-deuterated alternatives, it is crucial to weigh this against the potential for improved data quality, reduced need for costly sample re-analysis, and increased confidence in analytical results.

Internal Standard	Type	Supplier Example(s)	Price (USD)	Notes
Profenofos-d3	Deuterated Analog	CRM LABSTANDARD	€75.00 - €189.00 (approx. $80 - $200) for 1.1ml or 5ml solution	Price varies by concentration and volume.[2]
Triphenyl phosphate (B84403) (TPP)	Non-Deuterated Structural Analog	Thermo Scientific Chemicals, Sigma-Aldrich	$41.75 for 250g (neat solid), $22.65 for 1g	Significantly lower cost for the raw material.[3][4][5][6]
Diazinon-d10	Deuterated Analog (Alternative Organophosphate)	Thames Restek, Cambridge Isotope Laboratories	£116.00 (approx. $145) for 1ml solution, $415 for 1.2ml solution	Another deuterated organophosphate option.[7][8]
Chlorpyrifos-d10	Deuterated Analog (Alternative Organophosphate)	CRM LABSTANDARD	€388.00 - €1,411.00 (approx. $415 - $1500) for 10mg, 25mg, or 50mg (neat)	Higher cost compared to Profenofos-d3.[9]
Profenofos	Non-Deuterated Analyte	LGC Standards	$88.00 for 250mg (neat solid)	For comparison of the base analyte cost.[10]

Performance Comparison: The Value of Deuteration

Performance Metric	Profenofos-d3 (Expected)	Triphenyl phosphate (TPP)	Other Deuterated OPs (e.g., Diazinon-d10)	No Internal Standard
Compensation for Matrix Effects	Excellent	Moderate to Poor	Very Good	None
Accuracy (Recovery)	High and Consistent	Variable, matrix-dependent	High and Consistent	88.75% to 101.36% (in pigeonpea)[11][12][13]
Precision (RSD)	Low (<15%)	Higher, more variable	Low (<15%)	0.99% to 4.05% (in pigeonpea)[11][12][13]
Linearity	Excellent	Good	Excellent	Good
Method Robustness	High	Moderate	High	Low to Moderate

Note: The recovery and RSD values for "No Internal Standard" are taken from a study on profenofos in pigeonpea and represent a best-case scenario without a proper internal standard to correct for variability.[11][12][13] In more complex matrices, these values are expected to be significantly worse.

Experimental Protocols

A detailed methodology is crucial for reproducible results. The following outlines a general experimental protocol for the analysis of profenofos in a food matrix using an internal standard.

1. Sample Preparation (QuEChERS Method)

• Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile (B52724).

• Add a known amount of the internal standard solution (e.g., Profenofos-d3 at 100 ng/mL).

• Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180) tribasic dihydrate, 0.5 g sodium citrate dibasic sesquihydrate).

• Shake vigorously for 1 minute and centrifuge at 4000 rpm for 5 minutes.

• Take a 1 mL aliquot of the supernatant (acetonitrile layer).

• Add dispersive SPE cleanup sorbent (e.g., 150 mg MgSO₄, 50 mg PSA, 50 mg C18).

• Vortex for 30 seconds and centrifuge at 10,000 rpm for 5 minutes.

• Filter the supernatant through a 0.22 µm filter into an autosampler vial for LC-MS/MS analysis.

2. LC-MS/MS Analysis

• LC System: A high-performance liquid chromatography system.

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• MS System: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source in positive ion mode.

• MRM Transitions:

  • Profenofos: e.g., m/z 375.0 → 305.0 (quantifier), 375.0 → 169.0 (qualifier)

  • Profenofos-d3: e.g., m/z 378.0 → 308.0

  • Triphenyl phosphate: e.g., m/z 327.1 → 152.1

  • Diazinon-d10: e.g., m/z 315.2 → 179.2

  • Chlorpyrifos-d10: e.g., m/z 360.0 → 200.0

(Note: Specific MRM transitions should be optimized for the instrument used.)

Visualizing the Workflow and Logic

To better illustrate the concepts discussed, the following diagrams were generated using Graphviz.

Figure 1: A simplified workflow for pesticide residue analysis using an internal standard.

Figure 2: The influence of matrix effects on analyte and internal standard ionization.

Conclusion: Investing in Data Quality

The decision to use Profenofos-d3 as an internal standard is a strategic investment in the quality and reliability of analytical data. While the initial cost is higher than non-deuterated alternatives like triphenyl phosphate, the benefits in terms of accuracy, precision, and method robustness are substantial, particularly when dealing with complex matrices. By effectively compensating for matrix effects, Profenofos-d3 minimizes the risk of erroneous results, reduces the need for costly re-analyses, and ultimately enhances the confidence in scientific findings. For laboratories where data integrity is paramount, the cost-benefit analysis strongly favors the use of a deuterated internal standard like Profenofos-d3.

References

• 1. restek.com [restek.com]
• 2. Profenofos-D3 solution – CRM LABSTANDARD [crmlabstandard.com]
• 3. Triphenyl phosphate, 98% 250 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 4. 磷酸三苯酯 analytical standard | Sigma-Aldrich [sigmaaldrich.com]
• 5. Triphenyl phosphate, 99% - 115-86-6 - Manufacturers & Suppliers in India [ottokemi.com]
• 6. Triphenyl phosphate price,buy Triphenyl phosphate - chemicalbook [m.chemicalbook.com]
• 7. thamesrestek.co.uk [thamesrestek.co.uk]
• 8. Diazinon (diethyl-D₁₀, 98%) 100 µg/mL in nonane - Cambridge Isotope Laboratories, DLM-1148-1.2 [isotope.com]
• 9. Chlorpyrifos-D10 – CRM LABSTANDARD [crmlabstandard.com]
• 10. Profenofos | CAS 41198-08-7 | LGC Standards [lgcstandards.com]
• 11. Determination of Profenofos Residues using LC-MS/MS and Its Dissipation Kinetics in Pigeonpea Pods [arccjournals.com]
• 12. cabidigitallibrary.org [cabidigitallibrary.org]
• 13. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Profenofos-d3: A Comprehensive Guide

For researchers, scientists, and drug development professionals, the responsible management of chemical reagents is paramount to ensuring laboratory safety and environmental stewardship. Profenofos-d3, a deuterated organophosphate, requires meticulous handling and disposal due to its inherent toxicity. This guide provides essential, step-by-step procedures for the safe and compliant disposal of Profenofos-d3, reinforcing our commitment to being your trusted partner in laboratory safety.

Immediate Safety and Handling Precautions

Profenofos is classified as a toxic organophosphorus pesticide, acting as a cholinesterase inhibitor.[1][2] It is harmful if swallowed, inhaled, or comes into contact with skin and is very toxic to aquatic life with long-lasting effects.[3] Before commencing any disposal procedures, it is imperative to adhere to the following safety protocols:

• Personal Protective Equipment (PPE): A comprehensive PPE regimen is mandatory. This includes chemical-impermeable gloves, safety glasses with side-shields, and a lab coat.[4][5] All handling of Profenofos-d3 should occur in a well-ventilated area or a chemical fume hood to prevent inhalation of vapors.[4][6]

• Storage: Profenofos-d3 should be stored in its original, tightly closed container in a cool, dry, and well-ventilated location, segregated from incompatible materials and foodstuffs.[1][4]

• Spill Management: In the event of a spill, the area must be evacuated and ventilated.[5] Wearing appropriate PPE, contain the spill to prevent entry into waterways.[4][7] Absorb the spill with an inert material like sand or sawdust, collect it into a suitable, labeled container, and hold for proper disposal.[7][8] The spill area should be decontaminated with a strong industrial detergent and rinsed with water, with the rinse water also collected for disposal.[7] For liquid spills, an immediate isolation of at least 50 meters (150 feet) in all directions is recommended.[2]

Quantitative Data Summary

The following table summarizes key quantitative data for Profenofos, providing a clear reference for its toxicological and environmental profile.

Parameter	Value	Species	Reference
Acute Inhalation Toxicity	LC50 (4 h) > 2.57 mg/L air	Rat	[1]
Aquatic Toxicity (Fish)	LC50 (96 h) = 0.08 mg/L	Rainbow Trout	[1]
Aquatic Toxicity (Invertebrate)	EC50 (48 h) = 1.06 µg/L	Daphnia magna	[1]
Hydrolysis Half-life (DT50)	14.6 days (pH 7, 20°C)	-	[2]
Hydrolysis Half-life (DT50)	5.7 hours (pH 9, 20°C)	-	[2]

Step-by-Step Disposal Protocols

The disposal of Profenofos-d3 and its associated waste must comply with local, state, and federal regulations.[9][10] The recommended method is to use a licensed professional waste disposal service.[5]

Protocol 1: Disposal of Unused or Excess Profenofos-d3

• Classification: Unused or excess Profenofos-d3 is to be treated as hazardous waste.[6] Do not dispose of it in the regular trash or pour it down the drain.[6][10]

• Packaging: Keep the Profenofos-d3 in its original, clearly labeled container. If a transfer is necessary, use a compatible, leak-proof container and label it as "Hazardous Waste," including the full chemical name.

• Collection: Store the container in a designated hazardous waste accumulation area, away from incompatible materials.

• Professional Disposal: Arrange for pickup and disposal by a licensed hazardous waste contractor. The preferred disposal methods are controlled incineration with flue gas scrubbing or disposal in a landfill specifically approved for pesticides.[7]

Protocol 2: Decontamination and Disposal of Empty Containers

Empty containers are not considered safe until properly decontaminated, as they can retain product residue.[7]

• Triple Rinsing: a. Empty the container into the application mixture or a hazardous waste collection vessel, allowing it to drain for at least 30 seconds.[11] b. Fill the container approximately one-quarter full with a suitable solvent (e.g., water, if appropriate for the formulation). c. Securely cap the container and shake vigorously. d. Pour the rinsate into the application mixture or the hazardous waste collection vessel.[1][11] e. Repeat this rinsing procedure two more times.[11]

• Container Destruction: After triple rinsing, render the container unusable by puncturing or crushing it.[1][8]

• Final Disposal: Dispose of the decontaminated and destroyed container in accordance with local solid waste regulations. This may include recycling if a program is available or disposal in a sanitary landfill.[1]

Protocol 3: Disposal of Contaminated Materials

• Collection: All materials grossly contaminated with Profenofos-d3, such as PPE, spill cleanup absorbents, and weighing papers, must be collected in a designated, leak-proof, and clearly labeled hazardous waste container.[11]

• Disposal: These materials must be disposed of as hazardous waste through a licensed professional service.[11]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Profenofos-d3 and associated waste materials.

Caption: Workflow for the safe disposal of Profenofos-d3 waste streams.

References

• 1. coromandel.biz [coromandel.biz]
• 2. downloads.regulations.gov [downloads.regulations.gov]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. sumichem.co.in [sumichem.co.in]
• 8. osha.caribdesigns.com [osha.caribdesigns.com]
• 9. Disposal of Pesticides [npic.orst.edu]
• 10. epa.gov [epa.gov]
• 11. PI-18/PI010: Proper Disposal of Pesticide Waste [edis.ifas.ufl.edu]

Safeguarding Your Research: A Comprehensive Guide to Handling Profenofos-d3

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount, especially when working with potentially hazardous compounds like Profenofos-d3. This guide provides essential, immediate safety and logistical information, including detailed operational and disposal plans, to foster a secure and efficient research environment. By offering procedural, step-by-step guidance, we aim to be your preferred source for laboratory safety and chemical handling information, building deep trust by providing value beyond the product itself.

Profenofos-d3, a deuterated analog of the organophosphate insecticide Profenofos, requires stringent handling protocols to mitigate risks of exposure. Organophosphates are known cholinesterase inhibitors, and exposure can lead to a range of health effects. Therefore, adherence to proper personal protective equipment (PPE) usage, handling procedures, and disposal methods is critical.

Personal Protective Equipment (PPE): Your First Line of Defense

The use of appropriate PPE is non-negotiable when handling Profenofos-d3. Below is a detailed breakdown of the required equipment to ensure minimal exposure.

PPE Category	Item	Specifications and Recommendations
Hand Protection	Chemical-resistant gloves	Nitrile rubber or Butyl rubber gloves are recommended. Always double-glove. Check for any signs of degradation or punctures before use. Change gloves frequently, and immediately if contamination is suspected.[1]
Body Protection	Laboratory Coat/Coveralls	A buttoned lab coat is the minimum requirement. For larger quantities or when there is a risk of splashing, chemical-resistant coveralls (e.g., Tyvek) should be worn over regular clothing.[2]
Eye and Face Protection	Safety Goggles/Face Shield	Chemical splash goggles are mandatory to protect against splashes and aerosols. A face shield should be worn in conjunction with goggles when handling larger volumes or during procedures with a high risk of splashing.
Respiratory Protection	Respirator	A NIOSH-approved air-purifying respirator with an organic vapor (OV) cartridge is required when handling Profenofos-d3 outside of a certified chemical fume hood.[3][4][5][6] Ensure the respirator is properly fit-tested.
Foot Protection	Closed-toe Shoes	Sturdy, closed-toe shoes made of a non-porous material are required. For significant spill risks, chemical-resistant shoe covers or boots should be used.

Operational Plan: Step-by-Step Handling Procedures

Adhering to a strict operational workflow is crucial for minimizing the risk of exposure and contamination.

Preparation and Weighing

• Designated Area: All handling of Profenofos-d3 should be conducted in a designated area within a certified chemical fume hood.

• PPE Donning: Before entering the designated area, don all required PPE as outlined in the table above.

• Material Preparation: Gather all necessary equipment, including spatulas, weigh boats, and solvent dispensers, and place them inside the fume hood.

• Weighing: Tare a clean, static-free weigh boat on an analytical balance inside the fume hood. Carefully transfer the required amount of Profenofos-d3 to the weigh boat using a clean spatula. Avoid creating dust.

• Dissolution: If preparing a solution, add the solvent to the vessel containing the weighed Profenofos-d3 inside the fume hood. Cap the vessel securely.

Experimental Workflow

Caption: A logical workflow for the safe handling of Profenofos-d3, from preparation to disposal.

Disposal Plan: Ensuring Safe and Compliant Waste Management

Proper disposal of Profenofos-d3 and contaminated materials is a critical final step to prevent environmental contamination and accidental exposure.

Waste Segregation and Collection

• Solid Waste: All disposable items that have come into contact with Profenofos-d3, such as gloves, weigh boats, and paper towels, must be collected in a designated, labeled hazardous waste container.

• Liquid Waste: Unused solutions and solvent rinses should be collected in a separate, clearly labeled hazardous waste container. Do not mix with other waste streams unless compatibility has been confirmed.

• Sharps: Needles and other sharps must be placed in a designated sharps container for hazardous chemical waste.

Decontamination Procedures

• Glassware and Equipment: Reusable glassware and equipment should be decontaminated immediately after use. A triple rinse with a suitable solvent (e.g., acetone (B3395972) or methanol), followed by washing with soap and water, is recommended.[7][8] The solvent rinses must be collected as hazardous waste.

• Work Surfaces: The work area within the fume hood should be wiped down with a suitable solvent and then cleaned with soap and water after each use.

• Spills: In the event of a spill, immediately alert others in the vicinity. For small spills within the fume hood, use an absorbent material (e.g., vermiculite (B1170534) or sand) to contain the spill.[9][10] The contaminated absorbent material must be collected as hazardous waste. For larger spills, evacuate the area and follow your institution's emergency procedures.

Final Disposal

All hazardous waste must be disposed of through your institution's Environmental Health and Safety (EHS) office.[11][12][13] Ensure all waste containers are properly labeled with the contents and associated hazards.

Understanding the Risks: Potential Toxicity Pathway

Profenofos, like other organophosphates, primarily exerts its toxic effects by inhibiting the enzyme acetylcholinesterase (AChE).

Caption: A simplified diagram illustrating the mechanism of Profenofos toxicity through the inhibition of acetylcholinesterase.

By adhering to these comprehensive safety and handling guidelines, researchers can confidently and safely work with Profenofos-d3, ensuring the integrity of their research and the well-being of all laboratory personnel.

References

• 1. safety.fsu.edu [safety.fsu.edu]
• 2. cdn.prod.website-files.com [cdn.prod.website-files.com]
• 3. TC Numbers and Cartridge Colors – Pesticide Environmental Stewardship [pesticidestewardship.org]
• 4. cleanflow.net [cleanflow.net]
• 5. Respirators and Pesticides I: The Right Respirator: Types, NIOSH Numbers, Filter Codes, and Cartridge Colors - Cooperative Extension: Insect Pests, Ticks and Plant Diseases - University of Maine Cooperative Extension [extension.umaine.edu]
• 6. theridgepro.com [theridgepro.com]
• 7. researchgate.net [researchgate.net]
• 8. Decontamination [fao.org]
• 9. weld.gov [weld.gov]
• 10. Spill Cleanup – Pesticide Environmental Stewardship [pesticidestewardship.org]
• 11. US EPA Pesticide Registration (PR) Notice 83-3 [ceris.purdue.edu]
• 12. epa.gov [epa.gov]
• 13. epa.gov [epa.gov]